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Foundational

synthesis of 7-Iodopyrido[1,2-a]pyrimidin-4-one

An In-Depth Technical Guide to the Synthesis of 7-Iodopyrido[1,2-a]pyrimidin-4-one This guide provides a comprehensive overview of the synthetic strategies for obtaining 7-Iodopyrido[1,2-a]pyrimidin-4-one, a valuable het...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Synthesis of 7-Iodopyrido[1,2-a]pyrimidin-4-one

This guide provides a comprehensive overview of the synthetic strategies for obtaining 7-Iodopyrido[1,2-a]pyrimidin-4-one, a valuable heterocyclic scaffold in medicinal chemistry and drug development. The presence of the iodine atom at the 7-position offers a versatile handle for further chemical modifications, such as cross-coupling reactions, enabling the synthesis of diverse compound libraries for biological screening.[1][2] This document details the underlying chemical principles, step-by-step experimental protocols, and critical field-proven insights for researchers and professionals in organic synthesis.

Strategic Approach: Retrosynthetic Analysis

The design of a successful synthesis begins with a logical disconnection of the target molecule. For 7-Iodopyrido[1,2-a]pyrimidin-4-one, two primary retrosynthetic pathways are considered.

G cluster_0 Strategy 1: Precursor-Based Assembly cluster_1 Strategy 2: Late-Stage Iodination target 7-Iodopyrido[1,2-a]pyrimidin-4-one target->strategy1_point target->strategy2_point precursor 2-Amino-5-iodopyridine strategy1_point->precursor c3_synthon Three-Carbon Synthon (e.g., Diethyl Malonate derivative) strategy1_point->c3_synthon parent_scaffold Pyrido[1,2-a]pyrimidin-4-one strategy2_point->parent_scaffold iodination Electrophilic Iodination parent_scaffold->iodination

Caption: Retrosynthetic analysis of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

  • Strategy 1 (Preferred): This approach involves constructing the bicyclic system from a pre-functionalized pyridine ring, specifically 2-amino-5-iodopyridine. This method offers superior control over regiochemistry, as the position of the iodine atom is unequivocally defined by the starting material.

  • Strategy 2: This pathway entails the initial synthesis of the parent Pyrido[1,2-a]pyrimidin-4-one scaffold, followed by a direct iodination step. While seemingly more direct, this route is often plagued by challenges in controlling the position of iodination on the electron-deficient pyridine ring, potentially leading to a mixture of isomers and lower yields.

This guide will focus on the more robust and reliable Strategy 1 .

Synthesis via Precursor Assembly (Strategy 1)

This strategy is a two-stage process: first, the synthesis of the key iodinated aminopyridine intermediate, and second, the cyclization to form the target heterocycle.

G start 2-Aminopyridine intermediate 2-Amino-5-iodopyridine start->intermediate reagent1 I₂, HIO₄, H₂SO₄ ACOH, H₂O final_product 7-Iodopyrido[1,2-a]pyrimidin-4-one intermediate->final_product reagent2 Diethyl 2-(ethoxymethylene)malonate (EMME) Dowtherm A, Reflux reagent1->intermediate Step 1: Iodination reagent2->final_product Step 2: Gould-Jacobs Reaction

Caption: Overall workflow for the .

Part A: Synthesis of 2-Amino-5-iodopyridine

The critical intermediate, 2-amino-5-iodopyridine, can be synthesized from the readily available 2-aminopyridine via electrophilic iodination.

Mechanism Insight: The reaction proceeds via an electrophilic aromatic substitution mechanism. A potent electrophilic iodine species, often formulated as I⁺, is generated in situ. The combination of iodine (I₂) with a strong oxidizing agent like periodic acid (HIO₄) in an acidic medium is highly effective for iodinating moderately activated heterocyclic systems.[3]

Experimental Protocol: Iodination of 2-Aminopyridine [3]

  • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 2-aminopyridine (1.0 eq) in a mixture of glacial acetic acid and water.

  • Reagent Addition: Add periodic acid (HIO₄) (approx. 0.3 eq) and elemental iodine (I₂) (approx. 0.9 eq) to the solution.

  • Acidification: Slowly add concentrated sulfuric acid dropwise while maintaining the temperature below 40°C with an ice bath.

  • Reaction: Heat the mixture to 70-80°C and stir for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice. Neutralize the solution carefully with a concentrated sodium hydroxide solution until the pH is approximately 8-9, which will precipitate the product.

  • Purification: Filter the resulting solid, wash thoroughly with cold water, and dry under a vacuum. The crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.

Reagent/ParameterMolar Ratio/ValuePurpose
2-Aminopyridine1.0Starting Material
Iodine (I₂)0.9Iodine Source
Periodic Acid (HIO₄)0.3Oxidizing Agent (generates I⁺)
Sulfuric Acid (H₂SO₄)CatalyticAcid catalyst, protonates pyridine N
Temperature70-80 °CProvides activation energy
Reaction Time3-4 hoursTo ensure complete conversion

Table 1: Reagent stoichiometry and conditions for the synthesis of 2-amino-5-iodopyridine.

Part B: Cyclization to form 7-Iodopyrido[1,2-a]pyrimidin-4-one

The formation of the pyrimidinone ring is classically achieved via the Gould-Jacobs reaction. This involves the reaction of an aniline-type amine (in this case, 2-amino-5-iodopyridine) with a malonic ester derivative, followed by thermal cyclization.[4]

Mechanism Insight: The reaction begins with a nucleophilic attack of the amino group on the electrophilic carbon of diethyl 2-(ethoxymethylene)malonate (EMME), followed by the elimination of ethanol to form an intermediate vinylogous amide. The subsequent key step is a high-temperature, intramolecular cyclization where the pyridine nitrogen attacks one of the ester carbonyls, followed by elimination of a second molecule of ethanol to yield the aromatic fused ring system. The high boiling point of a solvent like Dowtherm A is essential to provide the necessary thermal energy for this ring-closing step.

Experimental Protocol: Gould-Jacobs Cyclization [4]

  • Reaction Setup: Combine 2-amino-5-iodopyridine (1.0 eq) and diethyl 2-(ethoxymethylene)malonate (EMME) (1.0-1.2 eq) in a flask equipped with a reflux condenser.

  • Initial Condensation: Heat the mixture at 120-140°C for 2 hours. During this phase, ethanol is evolved as the initial condensation occurs.

  • Cyclization: Add a high-boiling solvent such as Dowtherm A to the reaction mixture and heat to reflux (approx. 250°C) for 30-60 minutes.

  • Work-up: Cool the reaction mixture to below 100°C and dilute with an organic solvent like petroleum ether or hexane to precipitate the product.

  • Purification: Filter the solid product, wash extensively with the precipitating solvent to remove the high-boiling Dowtherm A, and dry under a vacuum. Recrystallization from a suitable solvent (e.g., ethanol or DMF) can be performed for further purification.

Reagent/ParameterMolar Ratio/ValuePurpose
2-Amino-5-iodopyridine1.0Key Intermediate
Diethyl 2-(ethoxymethylene)malonate1.1Three-Carbon Synthon
Dowtherm ASolventHigh-boiling medium for cyclization
Temperature~250 °C (Reflux)Drives thermal cyclization
Reaction Time0.5-1 hourTo ensure complete ring closure

Table 2: Reagent stoichiometry and conditions for the Gould-Jacobs reaction.

Characterization of the Final Product

The structure of the synthesized 7-Iodopyrido[1,2-a]pyrimidin-4-one should be confirmed using standard analytical techniques. The expected data, based on analogous structures, are summarized below.

TechniqueExpected Observations
¹H NMR Aromatic signals corresponding to the protons on the bicyclic core. The chemical shifts will be influenced by the electron-withdrawing effects of the carbonyl and the iodine atom. Expect distinct doublets and triplets characteristic of the substitution pattern.
¹³C NMR Signals for all carbon atoms in the molecule, including a characteristic downfield signal for the carbonyl carbon (C=O) typically around 155-160 ppm. The carbon bearing the iodine (C7) will show a characteristic upfield shift due to the heavy atom effect.
Mass Spec (HRMS) The molecular ion peak [M+H]⁺ should be observed at the calculated exact mass for C₈H₆IN₂O⁺, confirming the molecular formula.
Melting Point A sharp melting point is indicative of high purity.

Table 3: Expected analytical characterization data for 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Trustworthiness and Validation

The described protocols are based on well-established and frequently cited synthetic transformations in heterocyclic chemistry.[3][4] The self-validating nature of this synthetic sequence lies in its modularity:

  • Purity of Intermediate: The purity of the 2-amino-5-iodopyridine intermediate can be rigorously assessed after Step 1. An impure intermediate will invariably lead to difficulties in the high-temperature cyclization and subsequent purification.

  • Spectroscopic Confirmation: The structural identity of the final product is unequivocally confirmed by a combination of NMR and mass spectrometry. The distinct substitution pattern on the aromatic rings provides a clear spectroscopic fingerprint that can be compared against predicted values and literature data for similar compounds.

By following these robust and well-documented procedures, researchers can reliably synthesize 7-Iodopyrido[1,2-a]pyrimidin-4-one, a key building block for creating novel chemical entities with potential therapeutic applications.

References

  • Vertex AI Search, "Synthesis of pyridopyrimidone derivatives and their activity against P. falciparum in vitro", N/A,
  • El-Damasy, A. K., et al. (2018). "Synthesis of new pyridothienopyrimidinone derivatives as Pim-1 inhibitors.
  • Shaaban, M. A., et al. (2016). "Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities." Der Pharma Chemica,
  • Abdel-Maksoud, M. S., et al. (2024). "New pyridopyrimidine derivatives as dual EGFR and CDK4/cyclin D1 inhibitors: synthesis, biological screening and molecular modeling.
  • Fonseca, T., et al. (2022).
  • Hermecz, I., et al. (2002). "Synthesis of Halogenated 4H-Pyrido[1,2-a]pyrimidin-4-ones.
  • Reddy, T. R., et al. (2015). "Pd-Catalyzed Ag(I)-Promoted C3-Arylation of Pyrido[1,2-a]pyrimidin-4-ones with Bromo/Iodo-Arenes.
  • Unknown Author. "Syntheses of 2-amino-5-iodopyridine (Reagents: HIO4, I2, (AcOH, H2O), H2SO4).
  • Guidechem. "What is the synthesis of 2-Amino-5-iodopyridine? - FAQ." Guidechem, 2023,
  • Lee, J-H., et al. (2022). "A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions." MDPI,
  • Meti, G., et al. (2015). "Synthesis of 4H-pyrido [1,2-a]pyrimidin-4-one derivatives as Anti-inflammatory agents." World Journal of Pharmaceutical Sciences,
  • Wang, F., et al. (2024). "Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors." PubMed,
  • Unknown Author. "Strategies for the synthesis of pyrido-pyrimidinone and their derivatives.
  • Lee, J-H., et al. (2022). "A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions." Semantic Scholar,
  • Li, J., et al. (2023). "CuI-catalyzed synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones through tandem Ullmann-type C–N cross-coupling and intramolecular amidation reaction.
  • Unknown Author. "Simple and efficient protocol for synthesis of pyrido [1, 2-a] pyrimidin-4-one derivatives over solid heteropolyacid catalysts.

Sources

Exploratory

Structural Elucidation of 7-Iodopyrido[1,2-a]pyrimidin-4-one: A Comprehensive Analytical Framework

Executive Summary & Structural Significance The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged N-fused bicyclic pharmacophore deeply embedded in modern drug discovery. It forms the core of numerous active pharmace...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Significance

The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged N-fused bicyclic pharmacophore deeply embedded in modern drug discovery. It forms the core of numerous active pharmaceutical ingredients (APIs), including atypical antipsychotics (e.g., risperidone, paliperidone) and potent selective aldose reductase (ALR2) inhibitors utilized in diabetic neuropathy management[1][2].

Within this chemical space, 7-Iodopyrido[1,2-a]pyrimidin-4-one represents a high-value synthetic intermediate. The strategic placement of the iodine atom at the C7 position serves a dual purpose:

  • Synthetic Versatility: It acts as a highly reactive electrophilic center for tandem Ullmann-type C–N cross-coupling and Suzuki-Miyaura reactions, enabling rapid diversification of the scaffold[3].

  • Target Binding: The polarizable iodine atom provides unique halogen-bonding capabilities, often enhancing binding affinity within lipophilic protein pockets.

Elucidating the exact structure of this rigid, planar molecule requires an orthogonal analytical approach. As a Senior Application Scientist, I have designed this guide to move beyond mere data reporting. Here, we explore the causality behind our analytical choices, providing a self-validating framework for the unambiguous characterization of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Analytical Workflow Strategy

To prevent misassignment of regioisomers (such as the 2H-pyrido[1,2-a]pyrimidin-2-one counterpart), we employ a multi-modal workflow. Mass spectrometry confirms the exact atomic composition, while multidimensional NMR maps the atomic connectivity. Finally, X-ray crystallography provides definitive spatial validation.

Workflow A Sample Prep & QC (LC-UV/ELSD) B HRMS (ESI-TOF) Exact Mass & Formula A->B C 1D NMR (1H, 13C) Chemical Shifts A->C F Orthogonal Validation & Final Structure B->F D 2D NMR (HSQC, HMBC) Connectivity Mapping C->D D->F E X-Ray Crystallography 3D Spatial Confirmation E->F

Multi-modal analytical workflow for the structural elucidation of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Step-by-Step Experimental Methodologies

Every robust structural elucidation begins with self-validating sample preparation and data acquisition protocols. The following methodologies are designed to eliminate analytical artifacts.

Protocol 1: Sample Preparation & High-Resolution Mass Spectrometry (HRMS)

Causality: The planar nature of the pyrido-pyrimidine scaffold often leads to severe intermolecular π-π stacking in non-polar solvents, which can broaden NMR signals and cause ion suppression in MS. We utilize highly polar matrices to disrupt these interactions[4].

  • Sample Solubilization: Dissolve 2.0 mg of the synthesized 7-Iodopyrido[1,2-a]pyrimidin-4-one in 1.0 mL of LC-MS grade Methanol/Acetonitrile (1:1 v/v) containing 0.1% Formic Acid.

  • Ionization Optimization: Inject 2 µL into an ESI-TOF mass spectrometer operating in positive ion mode. The formic acid ensures complete protonation at the basic pyrimidine nitrogen (N1).

  • Data Acquisition: Scan from m/z 100 to 1000. Calibrate internally using a sodium formate cluster solution to achieve < 2 ppm mass accuracy.

  • Validation: Extract the exact mass for the[M+H]⁺ ion. The monoisotopic mass of iodine (126.9045 Da) provides a distinct mass defect, confirming the halogen's presence without ambiguity.

Protocol 2: Multidimensional NMR Spectroscopy

Causality: 1D proton and carbon spectra are insufficient for this fused system because the quaternary bridgehead carbons (C4a, C9a) lack attached protons. We rely heavily on Heteronuclear Multiple Bond Correlation (HMBC) to bridge the two rings across the N5 nitrogen. Furthermore, DMSO-d₆ is selected over CDCl₃ to guarantee monomeric dispersion of the solute[4].

  • Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d₆ (100.0 atom % D).

  • 1D Acquisition: Acquire ¹H NMR (500 MHz, 16 scans) and ¹³C NMR (125 MHz, 1024 scans). Crucial Insight: Look for the "heavy atom effect" of iodine. The C7 carbon will be diamagnetically shielded, appearing anomalously upfield (~75–85 ppm) for an aromatic carbon[5].

  • 2D Acquisition: Acquire ¹H-¹³C HSQC to assign all protonated carbons. Follow immediately with ¹H-¹³C HMBC (optimized for long-range couplings, ⁿJCH = 8 Hz) to map the quaternary carbons and the C-I linkage.

Protocol 3: Single-Crystal X-Ray Diffraction (SCXRD)
  • Crystallization: Dissolve 10 mg of the compound in hot ethyl acetate. Slowly diffuse hexane into the solution over 48 hours at 4 °C to yield diffraction-quality single crystals.

  • Diffraction: Mount a suitable crystal on a diffractometer equipped with a Mo-Kα radiation source (λ = 0.71073 Å).

  • Refinement: Solve the structure using direct methods. The high electron density of the iodine atom will dominate the Patterson map, providing an immediate and unambiguous spatial anchor for the rest of the molecular framework.

Quantitative Data Presentation

The following tables summarize the expected physicochemical and spectroscopic data, synthesized from empirical observations of structurally homologous pyrido[1,2-a]pyrimidin-4-one derivatives[1][4][5].

Table 1: HRMS and Physicochemical Properties
ParameterValue / DescriptionAnalytical Significance
Molecular Formula C₈H₅IN₂OConfirms elemental composition.
Exact Mass [M+H]⁺ 272.9525 DaValidates the presence of the iodine isotope.
LogP (Predicted) ~1.8 - 2.2Indicates moderate lipophilicity, suitable for CNS penetration.
Physical State Pale yellow/brown solidCharacteristic of conjugated N-heterocycles.
Table 2: Comprehensive NMR Assignments (in DMSO-d₆)

Note: Chemical shifts are calibrated to residual protio-solvent (DMSO-d₆: 2.50 ppm for ¹H, 39.5 ppm for ¹³C)[4].

NucleusPositionChemical Shift (ppm)Multiplicity & J (Hz)Key HMBC Correlations (²J, ³J)
¹H C6-H8.85d (J = 1.8)C4, C7, C8, C9a
¹H C8-H7.85dd (J = 9.4, 1.8)C6, C9, C9a
¹H C9-H7.45d (J = 9.4)C7, C8, N5
¹H C2-H8.10d (J = 6.5)C4, N5
¹H C3-H6.35d (J = 6.5)C2, C4
¹³C C4 (C=O)158.5Quaternary-
¹³C C9a148.2Quaternary-
¹³C C7 (C-I)82.3Quaternary-

Mechanistic Logic: HMBC Connectivity Mapping

The most challenging aspect of elucidating N-fused heterocycles is confirming the position of substituents relative to the bridgehead atoms. In our target, the iodine could theoretically reside at C6, C7, C8, or C9.

We resolve this by analyzing the HMBC network. The C6 proton (appearing as a highly deshielded doublet at ~8.85 ppm due to the adjacent N5 bridgehead) shows strong ³J correlations to the carbonyl (C4) and the bridgehead carbon (C9a). Crucially, it exhibits a ²J correlation to the heavily shielded C7 carbon (~82.3 ppm), unequivocally placing the iodine at the 7-position.

HMBC C4 C4 (C=O) N5 N5 (Bridge) C6 C6-H C6->C4 3J C6->N5 2J C7 C7-I C6->C7 2J C9a C9a C6->C9a 3J

Key HMBC interactions establishing the fused bicyclic core and iodine position.

Conclusion

The structural elucidation of 7-Iodopyrido[1,2-a]pyrimidin-4-one demands a rigorous, multi-technique approach. By understanding the physical chemistry of the molecule—such as its propensity for π-π stacking and the profound diamagnetic shielding induced by the heavy iodine atom—analytical scientists can tailor their sample preparation and spectroscopic parameters. This self-validating framework ensures absolute confidence in the structural assignment, paving the way for downstream applications in cross-coupling chemistry and rational drug design.

References

  • Source: World Journal of Pharmaceutical Sciences (wjpsonline.com)
  • Source: Canadian Science Publishing (cdnsciencepub.com)
  • Source: National Institutes of Health (nih.gov)
  • Source: Journal of Medicinal Chemistry (acs.org)
  • Source: National Institutes of Health (nih.gov)

Sources

Foundational

An In-depth Technical Guide on the Mechanism of Action of Pyrido[1,2-a]pyrimidin-4-one Derivatives: A Focus on 7-Substituted Analogues

For Researchers, Scientists, and Drug Development Professionals Preamble: The Pyrido[1,2-a]pyrimidin-4-one Scaffold - A Privileged Structure in Medicinal Chemistry The pyrido[1,2-a]pyrimidin-4-one core is a fused heteroc...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Pyrido[1,2-a]pyrimidin-4-one Scaffold - A Privileged Structure in Medicinal Chemistry

The pyrido[1,2-a]pyrimidin-4-one core is a fused heterocyclic system that has garnered significant attention in the field of drug discovery. Its rigid, planar structure provides a unique three-dimensional arrangement for substituent groups, enabling precise interactions with a variety of biological targets. This has led to the development of derivatives with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1] The versatility of this scaffold allows for chemical modifications at multiple positions, with the 7-position being a key site for introducing diversity and modulating biological activity. This guide will delve into the known mechanisms of action of derivatives of this scaffold, with a particular focus on the well-documented role of 7-substituted analogues as allosteric inhibitors of the SHP2 phosphatase. While direct literature on the specific mechanism of 7-Iodopyrido[1,2-a]pyrimidin-4-one is not extensively available, this guide will provide a comprehensive overview of the activities of closely related compounds and infer the potential role of the iodo-substitution based on established medicinal chemistry principles.

Primary Mechanism of Action: Allosteric Inhibition of SHP2 Phosphatase

A significant body of research has identified certain pyrido[1,2-a]pyrimidin-4-one derivatives as potent and selective allosteric inhibitors of Src homology-2 containing protein tyrosine phosphatase 2 (SHP2).[2] SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth, proliferation, differentiation, and survival. It is a key component of multiple signaling pathways, including the RAS-ERK, PI3K-AKT, and JAK-STAT pathways.[2] Overactivation of SHP2, either through genetic mutations or overexpression, is implicated in the pathogenesis of various cancers, making it a compelling target for therapeutic intervention.[2]

The Molecular Dance: How Pyrido[1,2-a]pyrimidin-4-ones Inhibit SHP2

Unlike active-site inhibitors, which directly block the catalytic function of an enzyme, allosteric inhibitors bind to a remote site, inducing a conformational change that renders the enzyme inactive. In the case of SHP2, pyrido[1,2-a]pyrimidin-4-one derivatives have been shown to bind to a pocket located at the interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase (PTP) domains of the enzyme in its autoinhibited conformation. This binding event stabilizes the closed, inactive state of SHP2, preventing its engagement with upstream signaling partners and subsequent activation.[2]

Molecular docking and dynamics studies have revealed that the pyrido[1,2-a]pyrimidin-4-one core forms key interactions within this allosteric pocket. The 7-position, in particular, is critical for establishing potent inhibitory activity. Aryl groups at this position can form favorable interactions with hydrophobic residues in the binding site, enhancing the overall affinity of the compound.[2]

Downstream Consequences: Impact on Cellular Signaling

By locking SHP2 in its inactive state, these inhibitors effectively shut down the signaling cascades that are dependent on its activity. Mechanistic studies have demonstrated that treatment of cancer cells with these compounds leads to a significant downregulation of phosphorylated Akt and Erk1/2 levels.[2] This disruption of pro-survival and pro-proliferative signaling ultimately triggers cellular responses such as:

  • Cell Cycle Arrest: The inhibition of the RAS-ERK pathway can lead to an arrest of the cell cycle, primarily at the G0/G1 phase, thereby halting cell division.[2]

  • Induction of Apoptosis: The suppression of the PI3K-AKT pathway, a key regulator of cell survival, can sensitize cancer cells to programmed cell death (apoptosis).[2]

The following diagram illustrates the proposed signaling pathway and the point of intervention by pyrido[1,2-a]pyrimidin-4-one-based SHP2 inhibitors.

SHP2_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) GRB2_SOS GRB2/SOS RTK->GRB2_SOS Recruits & Activates PI3K PI3K RTK->PI3K Activates SHP2_inactive Inactive SHP2 RTK->SHP2_inactive Recruits GrowthFactor Growth Factor GrowthFactor->RTK Binds RAS RAS GRB2_SOS->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription AKT AKT PI3K->AKT AKT->Transcription Promotes Survival SHP2_active Active SHP2 SHP2_active->RAS Dephosphorylates regulatory sites on scaffolding proteins, leading to RAS activation SHP2_inactive->SHP2_active Conformational Change Inhibitor Pyrido[1,2-a]pyrimidin-4-one (e.g., 7-substituted derivative) Inhibitor->SHP2_inactive Binds & Stabilizes (Allosteric Inhibition)

Caption: Allosteric inhibition of SHP2 by pyrido[1,2-a]pyrimidin-4-one derivatives.

Quantitative Data: In Vitro Efficacy

The following table summarizes the in vitro activity of a representative 7-substituted pyrido[1,2-a]pyrimidin-4-one derivative (compound 14i from the cited literature) against full-length SHP2 and its antiproliferative effects on a cancer cell line.[2]

CompoundTargetIC50 (μM)Cell LineAntiproliferative IC50 (μM)
14i Full-length SHP20.104Kyse-5201.06

Alternative Mechanisms of Action: A Scaffold of Diverse Talents

Beyond SHP2 inhibition, the pyrido[1,2-a]pyrimidin-4-one scaffold has been shown to interact with other important biological targets.

Aldose Reductase Inhibition

Certain derivatives of 2-phenyl-pyrido[1,2-a]pyrimidin-4-one have been identified as inhibitors of aldose reductase (ALR2). This enzyme is a key player in the polyol pathway, which becomes hyperactive under hyperglycemic conditions. The accumulation of sorbitol, the product of ALR2-mediated glucose reduction, is implicated in the pathogenesis of diabetic complications such as neuropathy, nephropathy, and retinopathy. The inhibitory activity of these compounds is dependent on the presence of phenol or catechol moieties, which are thought to be crucial for pharmacophoric recognition by the enzyme.

Antimalarial Activity via Falcipain-2 Inhibition

The pyrido[1,2-a]pyrimidin-4-one core has also been explored for its potential as an antimalarial agent. Some derivatives have demonstrated inhibitory activity against falcipain-2, a cysteine protease of Plasmodium falciparum, the parasite responsible for the most severe form of malaria.[3] Falcipain-2 is essential for the parasite's life cycle, as it is involved in the degradation of hemoglobin in the host's red blood cells. Inhibition of this enzyme disrupts the parasite's nutrient supply and leads to its death.[3]

Other Reported Activities

The versatility of the pyrido[1,2-a]pyrimidin-4-one scaffold is further highlighted by reports of its derivatives acting as:

  • Nitric Oxide Synthase (NOS) Inhibitors: Some 3-aroylpyrido[1,2-a]pyrimidines have shown inhibitory effects against NOS, with some selectivity towards the inducible isoform (iNOS).[4]

  • Pyruvate Kinase M2 (PKM2) Activators: Derivatives have been discovered that act as activators of PKM2, an enzyme involved in cancer cell metabolism.[5]

  • Inhibitors of Endothelial and Smooth Muscle Cell Proliferation: A 2,3-diphenyl-4H-pyrido[1,2-a]pyrimidin-4-one derivative was found to inhibit the proliferation of vascular smooth muscle cells and the dysfunction of endothelial cells, suggesting potential applications in cardiovascular diseases.[6]

The Role of the 7-Iodo Substitution: A Medicinal Chemist's Perspective

  • Halogen Bonding: Iodine is a large, polarizable atom capable of forming halogen bonds. This is a non-covalent interaction between the electrophilic region of the halogen and a nucleophilic site on a biological macromolecule. A halogen bond between the 7-iodo group and a suitable acceptor atom (e.g., a carbonyl oxygen or a nitrogen atom) in the target protein's binding pocket could significantly enhance binding affinity and selectivity.

  • Steric Effects: The bulky iodine atom would occupy a specific region of the binding pocket, potentially leading to a more defined and rigid binding mode. This could either enhance or diminish activity depending on the topography of the target site.

  • Pharmacokinetic Properties: The introduction of a halogen atom can modulate the lipophilicity of the molecule, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties. An increase in lipophilicity could enhance membrane permeability and oral bioavailability, but might also lead to increased metabolic clearance.

  • Metabolic Stability: The carbon-iodine bond can be susceptible to metabolic cleavage. However, in an aromatic system, it is generally more stable.

The following diagram outlines a hypothetical experimental workflow to elucidate the mechanism of action of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

MOA_Workflow start 7-Iodopyrido[1,2-a]pyrimidin-4-one target_screening Target-based Screening (e.g., Kinase panel, Phosphatase panel) start->target_screening phenotypic_screening Phenotypic Screening (e.g., Cell proliferation, Apoptosis assays) start->phenotypic_screening biochemical_assays Biochemical Assays (e.g., IC50 determination for identified targets) target_screening->biochemical_assays pathway_analysis Signaling Pathway Analysis (e.g., Western blot for p-ERK, p-AKT) phenotypic_screening->pathway_analysis target_engagement Target Engagement Assays (e.g., CETSA, SPR) biochemical_assays->target_engagement cell_cycle_analysis Cell Cycle Analysis (Flow cytometry) pathway_analysis->cell_cycle_analysis efficacy_models Efficacy in Disease Models (e.g., Xenograft models) cell_cycle_analysis->efficacy_models pk_pd Pharmacokinetics & Pharmacodynamics target_engagement->pk_pd

Caption: Experimental workflow for elucidating the mechanism of action.

Experimental Protocols

To provide a practical context, here are detailed, step-by-step methodologies for key experiments that would be central to investigating the mechanism of action of a novel pyrido[1,2-a]pyrimidin-4-one derivative.

Protocol 1: In Vitro SHP2 Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against the SHP2 phosphatase.

Materials:

  • Recombinant full-length SHP2 enzyme

  • DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) substrate

  • Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 1 mM DTT, 0.05% BSA)

  • Test compound (e.g., 7-Iodopyrido[1,2-a]pyrimidin-4-one) dissolved in DMSO

  • 384-well black microplates

  • Plate reader capable of fluorescence detection (Ex/Em = 355/460 nm)

Procedure:

  • Prepare a serial dilution of the test compound in DMSO.

  • In a 384-well plate, add 5 µL of the diluted compound or DMSO (for control wells) to the assay buffer.

  • Add 10 µL of SHP2 enzyme solution to each well and incubate for 30 minutes at room temperature to allow for compound binding.

  • Initiate the enzymatic reaction by adding 10 µL of the DiFMUP substrate to each well.

  • Immediately begin monitoring the fluorescence intensity every 2 minutes for a total of 30 minutes using a plate reader.

  • Calculate the rate of the enzymatic reaction for each well.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Western Blot Analysis of Phospho-ERK and Phospho-AKT

Objective: To assess the effect of the test compound on the phosphorylation status of key signaling proteins in a relevant cancer cell line.

Materials:

  • Cancer cell line known to have activated RAS-ERK or PI3K-AKT pathways (e.g., Kyse-520)

  • Cell culture medium and supplements

  • Test compound

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer buffer and PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

Procedure:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound or DMSO for a specified time (e.g., 2, 6, or 24 hours).

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the lysates using the BCA assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and develop the signal using an ECL substrate.

  • Capture the chemiluminescent signal using an imaging system and quantify the band intensities. Normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion

The pyrido[1,2-a]pyrimidin-4-one scaffold represents a highly promising platform for the development of novel therapeutics. While the primary and most well-elucidated mechanism of action for 7-substituted derivatives is the allosteric inhibition of SHP2, the diverse biological activities reported for this class of compounds suggest a rich and complex pharmacology. The specific contribution of a 7-iodo substituent remains to be fully characterized, but it presents an intriguing avenue for further investigation, with the potential to enhance potency and fine-tune the pharmacokinetic profile through halogen bonding and other physicochemical effects. The experimental workflows and protocols outlined in this guide provide a robust framework for the continued exploration of this fascinating class of molecules and the future development of targeted therapies for a range of human diseases.

References

  • Chen, et al. (2024). Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry, 151, 107661. [Link][2]

  • Maccari, R., et al. (2010). Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. Journal of Medicinal Chemistry, 53(5), 2023-2034. [Link][7]

  • Singh, A., et al. (2012). Pyrido[1,2-a]pyrimidin-4-ones as antiplasmodial falcipain-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(21), 6679-6682. [Link][3]

  • Yadav, M. R., et al. (2014). Synthesis and biological evaluation of some novel pyrido[1,2-a]pyrimidin-4-ones as antimalarial agents. European Journal of Medicinal Chemistry, 79, 345-353. [Link]

  • Bluhm, U., et al. (2009). Synthesis and evaluation of pyrido[1,2-a]pyrimidines as inhibitors of nitric oxide synthases. European Journal of Medicinal Chemistry, 44(7), 2877-2887. [Link][4]

  • La Motta, C., et al. (2014). A novel 2,3-diphenyl-4H-pyrido[1,2-a]pyrimidin-4-one derivative inhibits endothelial cell dysfunction and smooth muscle cell proliferation/activation. European Journal of Medicinal Chemistry, 72, 102-109. [Link][6]

  • Jiang, B., et al. (2013). Discovery of 2-((1H-benzo[d]imidazol-1-yl)methyl)-4H-pyrido[1,2-a]pyrimidin-4-ones as novel PKM2 activators. Bioorganic & Medicinal Chemistry Letters, 23(11), 3127-3131. [Link][5]

Sources

Exploratory

An In-depth Technical Guide to 7-Iodopyrido[1,2-a]pyrimidin-4-one Derivatives and Analogs: Synthesis, Reactivity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals Abstract The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged heterocyclic system that forms the core of numerous biologically active compounds. Among...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged heterocyclic system that forms the core of numerous biologically active compounds. Among its various derivatives, 7-iodopyrido[1,2-a]pyrimidin-4-one stands out as a pivotal intermediate in medicinal chemistry. The strategic placement of the iodine atom at the 7-position provides a versatile handle for the introduction of a wide array of functional groups via modern cross-coupling methodologies. This technical guide offers a comprehensive overview of the synthesis, chemical reactivity, and therapeutic landscape of 7-iodopyrido[1,2-a]pyrimidin-4-one and its analogs. We will delve into detailed synthetic protocols, explore its utility in the construction of diverse chemical libraries, and discuss the promising biological activities exhibited by its downstream derivatives, particularly as potent enzyme inhibitors. This guide is intended to be a valuable resource for researchers engaged in the design and development of novel therapeutics based on this versatile scaffold.

Introduction: The Significance of the Pyrido[1,2-a]pyrimidin-4-one Core and the 7-Iodo Substituent

The pyrido[1,2-a]pyrimidin-4-one ring system is a nitrogen-fused bicyclic heterocycle that has garnered significant attention in the field of medicinal chemistry. Its rigid, planar structure and its ability to participate in various non-covalent interactions make it an attractive scaffold for targeting a range of biological macromolecules. Indeed, this core is present in several marketed drugs with diverse therapeutic applications, including antipsychotics like risperidone and paliperidone, and anti-allergic agents.[1]

The introduction of a halogen atom, particularly iodine, onto this scaffold dramatically enhances its synthetic utility. The carbon-iodine bond is relatively weak and susceptible to oxidative addition to transition metal catalysts, making 7-iodopyrido[1,2-a]pyrimidin-4-one a prime substrate for a variety of cross-coupling reactions. This allows for the systematic and efficient exploration of the chemical space around the 7-position, a critical aspect of modern drug discovery and lead optimization.

This guide will focus on the unique attributes of the 7-iodo derivative, providing a technical roadmap for its synthesis and its application in the development of novel bioactive molecules.

Synthesis of the Core Scaffold: 7-Iodopyrido[1,2-a]pyrimidin-4-one

The synthesis of halogenated 4H-pyrido[1,2-a]pyrimidin-4-ones is a critical first step in the development of more complex analogs. The general and most common approach involves the thermal cyclization and decarboxylation of an appropriate precursor.

A robust method for the synthesis of the parent 4H-pyrido[1,2-a]pyrimidin-4-one and its halogenated derivatives starts from 2-aminopyridines. These are reacted with isopropylidene methoxymethylenemalonate, which is typically formed in situ. This reaction yields isopropylidene (2-pyridylamino)methylenemalonates, which upon thermal cyclization, lead to the desired 4H-pyrido[1,2-a]pyrimidin-4-one core.

To obtain the 7-iodo derivative, a 2-amino-4-iodopyridine precursor is required. The overall synthetic strategy is depicted below:

Synthesis cluster_reactants Starting Materials cluster_intermediate Intermediate cluster_product Product A 2-Amino-4-iodopyridine C Isopropylidene (4-iodo-2-pyridylamino)methylenemalonate A->C Condensation B Isopropylidene methoxymethylenemalonate B->C D 7-Iodo-4H-pyrido[1,2-a]pyrimidin-4-one C->D Thermal Cyclization & Decarboxylation

Caption: General synthetic scheme for 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Detailed Experimental Protocol: Synthesis of 7-Iodo-4H-pyrido[1,2-a]pyrimidin-4-one

This protocol is a representative example based on established methodologies for the synthesis of related halogenated pyrido[1,2-a]pyrimidin-4-ones.

Materials:

  • 2-Amino-4-iodopyridine

  • Isopropylidene methoxymethylenemalonate (or reagents for its in situ generation)

  • High-boiling point solvent (e.g., Dowtherm A)

  • Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-amino-4-iodopyridine and a molar equivalent of isopropylidene methoxymethylenemalonate in a high-boiling point solvent such as Dowtherm A.

  • Thermal Cyclization: Heat the reaction mixture to a high temperature (typically >200 °C) and maintain this temperature for several hours. The progress of the reaction should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: After completion of the reaction, allow the mixture to cool to room temperature. The crude product may precipitate out of the solvent upon cooling. The solvent can be removed under reduced pressure.

  • Purification: The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 7-iodo-4H-pyrido[1,2-a]pyrimidin-4-one.

  • Characterization: The structure and purity of the final product should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Expertise in Practice: The choice of a high-boiling point solvent is crucial for driving the thermal cyclization and decarboxylation steps to completion. The purification step is critical to remove any unreacted starting materials and byproducts, ensuring the high purity of the 7-iodo intermediate required for subsequent cross-coupling reactions.

Chemical Reactivity: The 7-Iodo Group as a Gateway to Molecular Diversity

The true value of 7-iodopyrido[1,2-a]pyrimidin-4-one lies in its reactivity, particularly in palladium-catalyzed cross-coupling reactions. The carbon-iodine bond at the 7-position is significantly more reactive than the corresponding carbon-bromine or carbon-chlorine bonds, allowing for milder reaction conditions and a broader substrate scope.

Suzuki-Miyaura Cross-Coupling: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organohalide and an organoboron compound. For 7-iodopyrido[1,2-a]pyrimidin-4-one, this reaction provides a straightforward route to a vast array of 7-aryl and 7-heteroaryl derivatives.

Suzuki_Coupling cluster_reactants Reactants cluster_product Product A 7-Iodo-4H-pyrido[1,2-a]pyrimidin-4-one C 7-Aryl/Heteroaryl-4H-pyrido[1,2-a]pyrimidin-4-one A->C Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., NaHCO₃) Solvent (e.g., DME) B Aryl/Heteroaryl Boronic Acid or Ester B->C

Caption: Suzuki-Miyaura cross-coupling of 7-iodopyrido[1,2-a]pyrimidin-4-one.

Expert Insights on Suzuki-Miyaura Coupling:

  • Catalyst Choice: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a commonly used and effective catalyst for this transformation.

  • Base Selection: A weak base, such as sodium bicarbonate (NaHCO₃), is often preferred to prevent potential nucleophilic ring opening of the pyrido[1,2-a]pyrimidin-4-one core, which can be sensitive to stronger bases.

  • Solvent System: A solvent like 1,2-dimethoxyethane (DME) is a suitable choice for these reactions.

  • Hydrodehalogenation: A notable side reaction, particularly with iodo derivatives, is hydrodehalogenation, which results in the formation of the unsubstituted 4H-pyrido[1,2-a]pyrimidin-4-one. Careful optimization of reaction conditions (catalyst loading, temperature, and reaction time) is necessary to minimize this undesired pathway.

Other Cross-Coupling Reactions

The versatility of the 7-iodo group extends beyond the Suzuki-Miyaura reaction. Other important cross-coupling reactions that can be employed include:

  • Sonogashira Coupling: For the introduction of alkyne moieties.

  • Heck Coupling: For the formation of carbon-carbon bonds with alkenes.

  • Buchwald-Hartwig Amination: For the synthesis of 7-amino derivatives.

These reactions collectively provide a powerful toolkit for the medicinal chemist to rapidly generate a library of analogs with diverse functionalities at the 7-position, facilitating comprehensive structure-activity relationship (SAR) studies.

Therapeutic Potential and Biological Activities of 7-Substituted Analogs

While 7-iodopyrido[1,2-a]pyrimidin-4-one itself is primarily a synthetic intermediate, its derivatives have shown significant promise in various therapeutic areas. The introduction of aryl and heteroaryl groups at the 7-position has been shown to be a successful strategy for modulating the biological activity of this scaffold.

SHP2 Inhibition for Cancer Therapy

One of the most promising applications of 7-substituted pyrido[1,2-a]pyrimidin-4-one derivatives is in the inhibition of Src homology-2-containing protein tyrosine phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell signaling pathways, including the RAS-ERK and PI3K-AKT pathways, which are often dysregulated in cancer.[1] Overexpression or mutation of SHP2 is associated with various malignancies, making it an attractive target for cancer therapy.[1]

Recent studies have shown that 7-aryl pyrido[1,2-a]pyrimidin-4-one derivatives can act as potent allosteric inhibitors of SHP2.[1] For instance, the introduction of a sulfur-linked aryl group at the 7-position has been shown to enhance the flexibility of the molecule, leading to high enzymatic activity against full-length SHP2 with IC₅₀ values in the nanomolar range.[1]

SHP2_Inhibition A Growth Factor Signaling B Receptor Tyrosine Kinase (RTK) A->B C SHP2 B->C D RAS-ERK Pathway C->D E PI3K-AKT Pathway C->E F Cell Proliferation, Survival, Migration D->F E->F G 7-Aryl-pyrido[1,2-a]pyrimidin-4-one (Allosteric Inhibitor) G->C Inhibition

Caption: Simplified signaling pathway showing the role of SHP2 and its inhibition.

Quantitative Data for a Representative SHP2 Inhibitor:

CompoundTargetIC₅₀ (µM)Cell-based Assay (Kyse-520) IC₅₀ (µM)
14i (a 7-arylthio derivative)Full-length SHP20.1041.06

Data from: Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors.[1]

Aldose Reductase Inhibition for Diabetic Complications

Aldose reductase (ALR2) is an enzyme in the polyol pathway that has been implicated in the long-term complications of diabetes mellitus. Inhibitors of ALR2 are therefore of significant interest for the treatment of conditions such as diabetic neuropathy, nephropathy, and retinopathy.

Studies have shown that 2-phenyl-pyrido[1,2-a]pyrimidin-4-one derivatives can be potent and selective inhibitors of ALR2.[2] While the primary focus of these studies has been on substitutions at the 2-, 6-, and 9-positions, the synthetic accessibility of 7-substituted analogs via the 7-iodo intermediate opens up new avenues for exploring the SAR at this position. The introduction of various aryl groups at the 7-position could modulate the pharmacokinetic and pharmacodynamic properties of these inhibitors.

Other Potential Applications

The versatility of the pyrido[1,2-a]pyrimidin-4-one scaffold suggests that 7-substituted derivatives may also find applications in other therapeutic areas, including:

  • Anti-inflammatory agents: Derivatives of this scaffold have been investigated for their anti-inflammatory properties.[3]

  • Antimalarial agents: Certain pyrido[1,2-a]pyrimidin-4-ones have shown moderate antimalarial activity.[4]

Structure-Activity Relationships (SAR) and Future Directions

The available data, primarily from studies on derivatives with substitutions at other positions, suggest some general SAR trends for the pyrido[1,2-a]pyrimidin-4-one scaffold. For instance, in the context of aldose reductase inhibition, the presence of hydroxyl groups on a 2-phenyl substituent is crucial for activity.[2]

For the 7-position, the ability to introduce a wide range of substituents through the 7-iodo intermediate allows for a systematic exploration of SAR. Key questions to be addressed in future research include:

  • What is the optimal size, electronics, and lipophilicity of the substituent at the 7-position for various biological targets?

  • How does the 7-substituent influence the overall conformation of the molecule and its binding to the target protein?

  • Can the 7-position be used to introduce functionalities that improve the pharmacokinetic properties of the compounds, such as solubility and metabolic stability?

The continued exploration of the chemistry of 7-iodopyrido[1,2-a]pyrimidin-4-one and the biological evaluation of its derivatives will undoubtedly lead to the discovery of new and improved therapeutic agents.

Conclusion

7-Iodopyrido[1,2-a]pyrimidin-4-one is a highly valuable and versatile building block in medicinal chemistry. Its straightforward synthesis and its reactivity in a wide range of cross-coupling reactions make it an ideal starting point for the construction of diverse chemical libraries. The derivatives of this scaffold have already demonstrated significant potential as inhibitors of key therapeutic targets such as SHP2 and aldose reductase. This in-depth technical guide has provided a comprehensive overview of the synthesis, reactivity, and therapeutic landscape of this important class of compounds. It is our hope that this guide will serve as a practical resource for researchers in the field and will stimulate further investigation into the therapeutic potential of 7-substituted pyrido[1,2-a]pyrimidin-4-one derivatives.

References

  • Supporting Information for [Title of a relevant synthesis paper - if a specific one with detailed NMR data were found, it would be cited here]. (This is a placeholder as a specific paper with full experimental details for the 7-iodo compound was not identified in the search results).
  • Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry, 2024. [Link]

  • Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. Journal of Medicinal Chemistry, 2007. [Link]

  • Synthesis and biological evaluation of some novel pyrido[1,2-a]pyrimidin-4-ones as antimalarial agents. European Journal of Medicinal Chemistry, 2014. [Link]

  • Clean and Efficient Benzylic CH Oxidation in Water Using a Hypervalent Iodine Reagent: Activation of Polymeric Iodosobenzene with KBr in the presence of Montmorillonite-K10 - Supporting Information.
  • Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. ResearchGate, 2007. [Link]

  • Expanding the Diversity at the C-4 Position of Pyrido[2,3-d]pyrimidin-7(8H)-ones to Achieve Biological Activity against ZAP-70. MDPI, 2021. [Link]

  • Synthesis and Structure–Activity Relationship Studies of Pyrido [1,2-e]Purine-2,4(1H,3H)-Dione Derivatives Targeting Flavin-Dependent Thymidylate Synthase in Mycobacterium tuberculosis. MDPI, 2022. [Link]

  • SYNTHESIS OF HALOGENATED 4H-PYRIDO[1,2-a]PYRIMIDIN- 4-ONES. Semantic Scholar, 2009. [Link]

  • Synthesis of 4H-pyrido [1,2-a]pyrimidin-4-one derivatives as Anti-inflammatory agents. World Journal of Pharmaceutical Sciences, 2015. [Link]

  • Unequivocal total assignment of 13C and 1H NMR spectra of some pyrido[1,2‐a]pyrimidine derivatives by 2D‐NMR. Semantic Scholar, 2003. [Link]

  • Synthesis of Halogenated 4H-Pyrido[1,2-a]pyrimidin-4-ones. ResearchGate, 2009. [Link]

  • Basic 1H- and 13C-NMR Spectroscopy. ScienceDirect, 2005. [Link]

  • 1 H-and 13 C-NMR data of compounds 4a and 4b, CDCl 3 , multiplicity and... ResearchGate. [Link]

  • Novel pyrimido[1,2-a]imidazole derivatives as potent Pks13-TE inhibitors: structure-based virtual screening and rational design. RSC Publishing, 2023. [Link]

Sources

Foundational

Unlocking the Pyrido[2,3-d]pyrimidin-7-one Scaffold: A Comprehensive Guide to Structure-Activity Relationship (SAR) and Kinase Inhibition

Executive Summary The pyrido[2,3-d]pyrimidin-7-one scaffold is a privileged pharmacophore in modern medicinal chemistry, primarily recognized for its structural mimicry of the purine ring of adenosine triphosphate (ATP)[...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrido[2,3-d]pyrimidin-7-one scaffold is a privileged pharmacophore in modern medicinal chemistry, primarily recognized for its structural mimicry of the purine ring of adenosine triphosphate (ATP)[1]. By competitively binding to the ATP-binding cleft of various kinases, this scaffold has yielded breakthrough therapeutics, most notably the CDK4/6 inhibitor Palbociclib. As a Senior Application Scientist, I have structured this whitepaper to move beyond mere structural descriptions, delving into the causality of structural modifications, the mechanistic pathways they disrupt, and the self-validating experimental protocols required to optimize them.

Rational SAR Design: Deconstructing the Pharmacophore

The versatility of the pyrido[2,3-d]pyrimidin-7-one core lies in its highly modular nature. By systematically modifying the C2, C6, and C8 positions, medicinal chemists can finely tune both potency and kinase selectivity.

The C2 Position: Hinge-Binding and Solvent Exposure

The C2 position is typically oriented towards the solvent-exposed region of the kinase ATP-binding cleft. Substitutions here are critical for establishing hydrogen bonds with the kinase hinge region.

  • Causality: Introducing solubilizing groups (e.g., piperazine-substituted aminopyridines) at this vector improves aqueous solubility and pharmacokinetic (PK) properties without sterically clashing with the kinase backbone. For instance, dual PI3K/mTOR inhibitors utilize 2,4-difluorophenyl substitutions at this position to maximize cellular activity[2].

The C6 Position: Dictating Selectivity

The C6 position projects into a distinct selectivity pocket within the kinase domain.

  • Causality: SAR studies demonstrate that bulky or highly polarizable groups at C6 dictate target selectivity. In CDK4/6 inhibitors, an acetyl or cyano group at C6 significantly enhances selectivity over other CDKs (like CDK2) by exploiting a unique spatial cavity present in CDK4 but absent in off-target kinases[3].

The C8 Position: Ribose Pocket Interactions

The N8 position sits near the ribose-binding pocket of the ATP cleft.

  • Causality: The introduction of hydrophobic, bulky aliphatic rings—such as the cyclopentyl group in Palbociclib or the cyclohexanol group in JNK3 inhibitors—forces the molecule into a highly specific bioactive conformation[4]. This steric bulk prevents the scaffold from binding to kinases with smaller ribose pockets. Conversely, leaving the N8 position unsubstituted (NH) can yield picomolar potency against targets like ENPP1 by forming a critical hydrogen bond with specific residues like Asp326[5].

Covalent Warheads

Recent advancements have equipped the pyrido[2,3-d]pyrimidin-7-one scaffold with Michael acceptors to target specific cysteine residues, yielding highly potent covalent inhibitors (e.g., targeting JAK3 with an IC50 of 2.0 nM)[6].

Quantitative SAR Profiling Across Key Targets

To illustrate the modularity of the scaffold, the following table summarizes key quantitative SAR data across diverse therapeutic targets.

Compound / LeadPrimary TargetKey Structural ModificationIC50 PotencyReference
Palbociclib CDK4/6C8-cyclopentyl, C6-acetyl11 nM (CDK4)[3]
Compound 13 JNK3C8-cyclohexanol15 nM[4]
Compound 31 (A) PI3K/mTOR2,4-difluorophenyl at C23.4 nM (PI3Kα)[2]
Compound 31 (B) ENPP1N8-unsubstituted (NH)0.09 nM[5]
Compound 10f JAK3Covalent warhead2.0 nM[6]

Mechanistic Validation: The CDK4/6-Rb Axis

To understand why specific SAR profiles translate to cellular efficacy, we must map the biological pathway. The diagram below illustrates how optimized pyrido[2,3-d]pyrimidin-7-ones (like Palbociclib) disrupt the cell cycle by preventing the phosphorylation of the Retinoblastoma (Rb) protein.

G Mitogen Mitogenic Signals CyclinD Cyclin D Expression Mitogen->CyclinD Complex Cyclin D-CDK4/6 Complex CyclinD->Complex CDK46 CDK4/6 Activation CDK46->Complex Rb Rb Protein (Unphosphorylated) Complex->Rb Phosphorylates pRb Phospho-Rb (Inactive) Rb->pRb E2F E2F Transcription Factor Rb->E2F Binds & Inhibits pRb->E2F Releases CellCycle G1 to S Phase Transition E2F->CellCycle Promotes Transcription Inhibitor Pyridopyrimidinone Inhibitor (e.g., Palbociclib) Inhibitor->Complex ATP-competitive Inhibition

CDK4/6-Rb Signaling Pathway and Pyridopyrimidinone Inhibition Mechanism.

Experimental Methodologies for SAR Validation

To ensure scientific integrity, every protocol used in our SAR development pipeline is designed as a self-validating system .

Protocol 1: HTRF Kinase Assay for IC50 Determination

Causality of Choice: Homogeneous Time-Resolved Fluorescence (HTRF) is the gold standard for primary biochemical screening of pyridopyrimidinones. Because highly conjugated heterocyclic systems often exhibit intrinsic fluorescence, standard fluorescence intensity assays yield high false-positive rates. HTRF utilizes a time delay before signal integration, effectively eliminating short-lived background autofluorescence, ensuring the IC50 reflects true target engagement[2].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Reconstitute the target kinase (e.g., CDK4/CycD3) and biotinylated peptide substrate.

  • Compound Dilution: Perform a 10-point, 3-fold serial dilution of the pyridopyrimidinone analogs in 100% DMSO. Transfer 100 nL to a 384-well low-volume plate (final DMSO concentration = 1%).

  • Kinase Reaction: Add 5 µL of the kinase/substrate mixture to the wells. Initiate the reaction by adding 5 µL of ATP (at the predetermined Km for the specific kinase). Incubate at room temperature for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of HTRF detection buffer containing EDTA, Eu3+-cryptate labeled anti-phospho antibody, and Streptavidin-XL665. Incubate for 60 minutes.

  • Data Analysis & Self-Validation: Read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm).

    • Validation Check: Calculate the Z'-factor using DMSO vehicle (high signal) and a known reference inhibitor like Palbociclib (low signal). The assay is only validated and accepted if the Z'-factor is > 0.6 and the reference compound IC50 falls within 3-fold of historical data.

Protocol 2: Cellular Target Engagement (Western Blot for pRb)

Causality of Choice: Biochemical assays confirm direct kinase inhibition, but cellular target engagement must be validated to ensure membrane permeability and intracellular efficacy. Quantifying the phosphorylation state of Rb provides a direct readout of intracellular CDK4/6 activity.

Step-by-Step Methodology:

  • Cell Culture & Treatment: Seed MCF-7 breast cancer cells in 6-well plates at 3×105 cells/well. Incubate overnight. Treat with pyridopyrimidinone analogs at varying concentrations (e.g., 10, 100, 1000 nM) for 24 hours.

  • Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Perform a BCA assay to ensure exactly 20 µg of total protein is loaded per well. This ensures equal loading, preventing false interpretations of protein downregulation.

  • SDS-PAGE & Transfer: Resolve proteins on a 4-12% Bis-Tris gel and transfer to a PVDF membrane.

  • Immunoblotting: Block with 5% BSA. Probe overnight at 4°C with primary antibodies: anti-pRb (Ser780), anti-total Rb, and anti-GAPDH. Detect using HRP-conjugated secondary antibodies and ECL reagent.

  • Self-Validation Check: The blot is only valid if the GAPDH (loading control) bands are uniform across all lanes, and the total Rb levels remain constant. A true on-target effect is confirmed only if pRb specifically decreases in a dose-dependent manner while total Rb remains stable.

Hit-to-Lead Optimization Workflow

The translation of a raw pyridopyrimidinone hit into a clinical candidate requires a rigorous, iterative workflow balancing potency with ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

SAR_Workflow Hit Hit Identification (Pyrido[2,3-d]pyrimidin-7-one core) C2 C2-Position Optimization (Solvent-exposed region/H-bonding) Hit->C2 C6 C6-Position Optimization (Selectivity pocket) Hit->C6 C8 C8-Position Optimization (Hydrophobic interactions) Hit->C8 InVitro In Vitro Profiling (Kinase assays, Cell viability) C2->InVitro C6->InVitro C8->InVitro ADME DMPK & ADME (Microsomal stability, Bioavailability) InVitro->ADME Activity < 100 nM ADME->Hit Poor PK (Iterative SAR) Lead Lead Candidate Selection ADME->Lead F > 50%, High Stability

Iterative Hit-to-Lead SAR Optimization Workflow for Pyridopyrimidinones.

Conclusion

The pyrido[2,3-d]pyrimidin-7-one scaffold remains a cornerstone of targeted kinase inhibition. By applying rational SAR design—specifically exploiting the C2 solvent vector, the C6 selectivity pocket, and the C8 ribose-binding region—researchers can systematically engineer highly potent and selective therapeutics. Coupling these structural insights with self-validating biochemical and cellular assays ensures a robust, data-driven path from initial hit to clinical lead.

References

  • Zheng, K., et al. "Pyridopyrimidinone Derivatives as Potent and Selective c-Jun N-Terminal Kinase (JNK) Inhibitors." ACS Medicinal Chemistry Letters, 2015.[Link]

  • VanderWel, S. N., et al. "Discovery of 8-Cyclopentyl-2-[4-(4-methyl-piperazin-1-yl)-phenylamino]-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carbonitrile (7x) as a Potent Inhibitor of Cyclin-Dependent Kinase 4 (CDK4) and AMPK." Journal of Medicinal Chemistry, 2005.[Link]

  • Chen, Z., et al. "Discovery of Pyridopyrimidinones as Potent and Orally Active Dual Inhibitors of PI3K/mTOR." ACS Medicinal Chemistry Letters, 2018.[Link]

  • Wang, Y., et al. "Discovery of Pyrido[2,3-d]pyrimidin-7-one Derivatives as Highly Potent and Efficacious Ectonucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Cancer Treatment." Journal of Medicinal Chemistry, 2024.[Link]

  • Toogood, P. L., et al. "Pyrido[2,3-d]pyrimidin-7-one Inhibitors of Cyclin-Dependent Kinases." Journal of Medicinal Chemistry, 2000.[Link]

  • Liu, X., et al. "Design, synthesis and structure-activity relationship studies of pyrido[2,3-d]pyrimidin-7-ones as potent Janus Kinase 3 (JAK3) covalent inhibitors." Bioorganic & Medicinal Chemistry Letters, 2022.[Link]

Sources

Exploratory

The Pyridopyrimidinone Core: A Technical Guide to its Discovery, Synthesis, and Applications

Abstract The pyridopyrimidinone scaffold, a fused heterocyclic system, is a cornerstone of modern medicinal chemistry and materials science. Its unique structural and electronic properties have led to its incorporation i...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyridopyrimidinone scaffold, a fused heterocyclic system, is a cornerstone of modern medicinal chemistry and materials science. Its unique structural and electronic properties have led to its incorporation into a multitude of biologically active compounds, most notably in the realm of oncology. This in-depth technical guide provides a comprehensive overview of the discovery, historical development, and synthetic evolution of pyridopyrimidinones. We will explore the foundational chemical principles that govern their synthesis, from early classical methods to contemporary high-efficiency protocols. Detailed experimental procedures, mechanistic insights, and a survey of their diverse applications will be presented to equip researchers, scientists, and drug development professionals with a thorough understanding of this critical chemical entity.

Introduction: The Significance of a Privileged Scaffold

Pyridopyrimidines are bicyclic heterocyclic structures formed by the fusion of a pyridine and a pyrimidine ring.[1] Depending on the nitrogen atom's position in the pyridine ring, four distinct isomers of the pyridopyrimidine core can exist.[2] The pyridopyrimidinone variant, featuring a carbonyl group on the pyrimidine ring, has garnered significant attention due to its structural resemblance to endogenous purines, making it a "privileged scaffold" in drug discovery. This structural mimicry allows pyridopyrimidinone-based molecules to effectively interact with a wide array of biological targets, particularly protein kinases, which play a crucial role in cellular signaling pathways.[3]

The interest in pyridopyrimidine cores for pharmaceutical applications has established this scaffold as a highly valuable building block in organic chemistry.[4] These derivatives have found utility in various therapeutic areas, including anticancer, central nervous system (CNS), fungicidal, antiviral, anti-inflammatory, antimicrobial, and antibacterial therapies.[4] This guide will delve into the rich history and evolving synthetic landscape of this remarkable heterocyclic system.

A Historical Perspective: From Pyrimidine Pioneers to Fused Ring Systems

The journey to the synthesis of pyridopyrimidinones begins with the foundational work on their constituent monocyclic ring, pyrimidine. While the precise first synthesis of a fused pyridopyrimidine is not definitively documented in contemporary literature, the groundwork was laid by the pioneers of 19th-century organic chemistry.[3]

The story of pyrimidines is intrinsically linked to the study of uric acid, from which the first pyrimidine derivative, alloxan, was isolated by Brugnatelli in 1818 through oxidation with nitric acid.[5] However, it was the work of chemists like Friedrich Wöhler and Justus von Liebig in the 1820s and 1830s that truly propelled the field of organic chemistry forward. Wöhler's famed synthesis of urea in 1828 from inorganic starting materials shattered the theory of vitalism and opened the door to the laboratory synthesis of complex organic molecules.[6][7] Their collaborative investigations into compounds like uric acid laid the groundwork for understanding the chemistry of nitrogen-containing heterocycles.[8][9]

Systematic investigation into pyrimidine synthesis gained momentum later in the 19th century. Adolf Pinner is credited with pioneering the systematic study and synthesis of the pyrimidine core in 1884, notably through the condensation of ethyl acetoacetate with amidines.[3] Shortly after, in 1900, Siegmund Gabriel and James Colman reported the first synthesis of the parent pyrimidine compound.[3]

The early 20th century saw a surge in the exploration of fused heterocyclic systems. While a specific date for the first pyridopyrimidinone synthesis is elusive, the development of synthetic strategies for fused pyrimidines throughout this period undoubtedly led to the creation of these bicyclic structures. A significant milestone in the therapeutic application of the pyridopyrimidine scaffold was the work of Kisliuk and colleagues in 1993 on pyrido[2,3-d]pyrimidine derivatives as potent inhibitors of dihydrofolate reductase (DHFR).[2][3] This research solidified the potential of this class of compounds as effective antifolate agents and spurred further drug discovery efforts.

The Art of Synthesis: From Classical Reactions to Modern Innovations

The synthesis of the pyridopyrimidinone core has evolved significantly over the years, with a trend towards more efficient, versatile, and environmentally benign methodologies. Two primary strategic approaches dominate the construction of the pyridopyrimidine skeleton:

  • Building a pyridine ring onto a pre-existing pyrimidine.

  • Constructing a pyrimidine ring onto a pre-existing pyridine.

Foundational Synthetic Strategies: The Workhorses of Pyridopyrimidinone Chemistry

Cyclocondensation reactions are a cornerstone of heterocyclic synthesis, and they play a pivotal role in the formation of pyridopyrimidinones. These reactions typically involve the condensation of a molecule containing a 1,3-dicarbonyl moiety (or a synthetic equivalent) with a suitable amino-substituted heterocycle.

A prevalent strategy involves the reaction of an appropriately substituted aminopyridine with a β-ketoester or a related derivative. The initial condensation is followed by an intramolecular cyclization to furnish the pyridopyrimidinone ring system.

Experimental Protocol: General Synthesis of Pyrido[1,2-a]pyrimidin-4-ones via Cyclocondensation

This protocol is a generalized representation based on modern cyclocondensation methodologies.

Materials:

  • Substituted 2-aminopyridine (1.0 eq)

  • β-ketoester (e.g., ethyl acetoacetate) or ketovinyl derivative (1.1 eq)

  • Copper catalyst (e.g., CuI, 5 mol%)

  • Solvent (e.g., DMF, Toluene)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • To a flame-dried reaction vessel under an inert atmosphere, add the substituted 2-aminopyridine, the β-ketoester or ketovinyl derivative, and the copper catalyst.

  • Add the anhydrous solvent via syringe.

  • Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and stir for the required time (monitored by TLC).

  • Upon completion, cool the reaction to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired pyridopyrimidinone.

Causality of Experimental Choices:

  • Inert Atmosphere: Prevents the oxidation of the copper catalyst and other sensitive reagents.

  • Anhydrous Solvent: Water can interfere with the catalytic cycle and lead to undesired side reactions.

  • Copper Catalyst: Facilitates the C-N bond formation, which is a key step in the cyclization process. Different copper sources and ligands can be screened to optimize the reaction yield and conditions.

Multicomponent reactions have emerged as powerful tools in modern organic synthesis due to their efficiency and atom economy. These reactions allow for the construction of complex molecules in a single step from three or more starting materials, minimizing waste and purification steps.

The Biginelli reaction , first reported in 1891, is a classic example of a three-component reaction that can be adapted for the synthesis of dihydropyrimidinone precursors, which can then be oxidized to pyridopyrimidinones.[10] More contemporary MCRs often employ a one-pot approach, combining an aminopyrimidine, an aldehyde, and an active methylene compound to directly generate the pyridopyrimidine scaffold.

Experimental Protocol: One-Pot, Three-Component Synthesis of Pyrido[2,3-d]pyrimidines

This protocol is based on the general principles of modern multicomponent syntheses of pyridopyrimidines.

Materials:

  • 6-Aminouracil or a similar aminopyrimidine (1.0 eq)

  • Aromatic or aliphatic aldehyde (1.0 eq)

  • Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.0 eq)

  • Catalyst (e.g., L-proline, iodine, or a Lewis acid) (10-20 mol%)

  • Solvent (e.g., ethanol, water, or solvent-free)

Procedure:

  • In a reaction vessel, combine the aminopyrimidine, the aldehyde, the active methylene compound, and the catalyst.

  • Add the solvent (if any). For solvent-free conditions, the reagents are mixed directly.

  • Stir the reaction mixture at room temperature or with heating (conventional or microwave irradiation) for the specified time (monitored by TLC).

  • Upon completion, if a precipitate has formed, filter the solid product and wash with a suitable solvent (e.g., cold ethanol).

  • If the product is in solution, remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Causality of Experimental Choices:

  • Catalyst: The choice of catalyst is crucial for promoting the reaction. Acidic catalysts activate the aldehyde, while basic catalysts can deprotonate the active methylene compound. The selection depends on the specific substrates and desired outcome.

  • Solvent: The use of green solvents like water or ethanol, or even solvent-free conditions, is a key aspect of modern, sustainable MCRs.

  • Microwave Irradiation: This technique can significantly reduce reaction times and improve yields by providing efficient and uniform heating.

Modern Synthetic Innovations

The field of pyridopyrimidinone synthesis continues to evolve, with a focus on developing more efficient, selective, and environmentally friendly methods.

  • Nano-catalysis: The use of nano-sized catalysts offers advantages such as high surface area, enhanced catalytic activity, and ease of recovery and reuse, contributing to greener synthetic protocols.

  • Flow Chemistry: Continuous flow reactors provide precise control over reaction parameters, leading to improved yields, safety, and scalability.

  • Photoredox Catalysis: This emerging area utilizes light to drive chemical reactions, offering novel and mild pathways to construct the pyridopyrimidinone scaffold.

Mechanistic Insights: Understanding the "How" and "Why"

A deep understanding of the reaction mechanisms is paramount for optimizing synthetic routes and designing novel pyridopyrimidinone derivatives.

The Biginelli Reaction Mechanism

The mechanism of the Biginelli reaction has been a subject of study for over a century. The currently accepted mechanism involves a series of bimolecular reactions:

Biginelli_Mechanism cluster_1 Step 1: Aldol Condensation cluster_2 Step 2: Nucleophilic Addition cluster_3 Step 3: Cyclization and Dehydration A Aldehyde C Carbenium Ion Intermediate A->C + H+ B β-Ketoester B->C E Acyclic Intermediate C->E D Urea D->E F Dihydropyrimidinone E->F - H2O

Caption: Simplified mechanism of the Biginelli reaction.

Mechanism of Multicomponent Synthesis of Pyrido[2,3-d]pyrimidines

The mechanism for the one-pot, three-component synthesis of pyrido[2,3-d]pyrimidines typically proceeds through a cascade of reactions:

MCR_Mechanism A Aldehyde + Active Methylene Compound B Knoevenagel Condensation Product A->B Knoevenagel Condensation D Michael Adduct B->D C 6-Aminouracil C->D Michael Addition E Intramolecular Cyclization D->E F Dehydration/Aromatization E->F G Pyrido[2,3-d]pyrimidine F->G

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: 7-Iodopyrido[1,2-a]pyrimidin-4-one as a Versatile Scaffold for Chemical Probe Development

Executive Summary In the landscape of modern chemical biology and drug discovery, the identification of privileged scaffolds is critical for developing highly selective chemical probes. 7-Iodopyrido[1,2-a]pyrimidin-4-one...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern chemical biology and drug discovery, the identification of privileged scaffolds is critical for developing highly selective chemical probes. 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) has emerged as a foundational building block for synthesizing advanced epigenetic modulators, fluorescent imaging agents, and enzyme inhibitors. Most notably, this scaffold serves as the core framework for NVS-BPTF-1 , a potent and selective chemical probe targeting the Bromodomain PHD Finger Transcription Factor (BPTF) developed in partnership with the Structural Genomics Consortium (SGC)[1].

This application note provides a comprehensive guide on the mechanistic utility of this scaffold, quantitative data on its derivatives, and field-proven protocols for its late-stage functionalization.

Mechanistic Insights: The Power of the Iodinated Scaffold

The strategic selection of 7-Iodopyrido[1,2-a]pyrimidin-4-one in probe development is driven by two fundamental chemical properties:

  • Bioisosteric Mimicry & Intercalation : The planar, fused bicyclic pyrido[1,2-a]pyrimidin-4-one core acts as a bioisostere for naturally occurring flavones and purines[2]. The nitrogen bridgehead and the carbonyl group provide a highly specific hydrogen-bond acceptor motif that perfectly anchors the molecule into the hydrophobic acetyl-lysine recognition pockets of class I bromodomains (such as BPTF)[3].

  • Orthogonal Reactivity via the 7-Iodo Handle : The 7-iodo substitution is a deliberate design choice for late-stage functionalization. Due to iodine's large atomic radius and relatively weak C−I bond energy, it undergoes rapid oxidative addition with Palladium(0) catalysts. This allows for highly efficient Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-coupling reactions under mild conditions, preventing the degradation of sensitive functional groups already present on the pyrimidin-4-one core[4].

Quantitative Data: Key Derivatives and Affinities

The versatility of the 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold is demonstrated by the diverse range of high-affinity probes and inhibitors derived from it.

Derivative / Chemical ProbePrimary TargetBinding Affinity / PotencyKey Biological ApplicationRef
NVS-BPTF-1 BPTF Bromodomain Kd​ = 71 nM, IC50​ = 56 nMEpigenetic modulation; disrupts c-Myc oncogenic chromatin remodeling.[1],[3]
2-Phenyl-PPP Derivatives Aldose Reductase (ALR2) IC50​ = 0.20 – 1.5 µMAntioxidant therapy; mitigation of diabetic complications.[2]
C3/C7-Arylated PPPs Cellular BioimagingHigh Quantum YieldFluorescent probes for marking A375 melanoma cells.[4]

Note: SGC guidelines recommend using NVS-BPTF-1 at cellular concentrations below 1 µM to maintain target selectivity and avoid off-target kinase inhibition[1].

Experimental Workflows & Protocols

Protocol A: Late-Stage Suzuki-Miyaura Cross-Coupling (Synthesis of the NVS-BPTF-1 Core)

This protocol details the cross-coupling of the 7-iodo scaffold with a boronic ester to install the critical 1-cyclopropyl-1H-pyrazol-4-yl moiety found in NVS-BPTF-1[5],[6].

Reagents:

  • 7-Iodopyrido[1,2-a]pyrimidin-4-one (1.0 eq)

  • 1-Cyclopropyl-1H-pyrazole-4-boronic acid pinacol ester (1.2 eq)

  • Pd(dppf)Cl2​ (0.05 eq)

  • K2​CO3​ (2.0 eq)

  • Solvent: 1,4-Dioxane / H2​O (4:1 v/v)

Step-by-Step Methodology:

  • Reaction Assembly & Degassing: In a Schlenk flask, combine the 7-iodo scaffold, boronic ester, and K2​CO3​ . Add the Dioxane/ H2​O solvent mixture.

    • Causality: Water is strictly required to dissolve the inorganic base and form a reactive hydroxo-palladium intermediate, which undergoes transmetalation with the boronic ester significantly faster than the halide complex.

  • Atmospheric Purging: Sparge the solution with ultra-pure Argon for 15 minutes.

    • Causality: Pd(0) is highly sensitive to oxidation. Removing dissolved oxygen prevents the irreversible formation of inactive Pd(II) peroxo species.

  • Catalyst Addition: Quickly add Pd(dppf)Cl2​ under a positive stream of Argon, then seal the flask.

    • Causality: The bidentate dppf ligand enforces a large bite angle on the palladium center, which accelerates the final reductive elimination step and suppresses competitive dehalogenation side-reactions.

  • Execution & Self-Validation: Heat the reaction mixture at 90°C for 4 hours. Monitor the reaction via LC-MS.

    • Self-Validating Metric: The reaction is deemed complete when the parent mass of the 7-iodo scaffold disappears entirely, replaced by the cross-coupled product mass. The persistence of trace boronic ester is expected due to the 1.2 eq excess used to compensate for minor protodeboronation.

  • Quenching & Purification: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via silica gel chromatography (DCM:MeOH gradient).

Protocol B: Isotopic Exchange for Radioiodination ( 125I )

For researchers utilizing this scaffold for radioligand binding assays or SPECT imaging, the 7-iodo position can undergo direct Copper-catalyzed isotopic exchange.

Step-by-Step Methodology:

  • Pre-activation: Dissolve 1.0 mg of 7-Iodopyrido[1,2-a]pyrimidin-4-one in 100 µL of anhydrous DMSO in a specialized radiochemistry V-vial.

  • Catalytic Exchange: Add CuSO4​ (0.1 eq), ascorbic acid (0.5 eq), and Na[125I] (1-5 mCi). Seal and heat at 120°C for 45 minutes.

    • Causality: Ascorbic acid acts as a mild reducing agent to maintain copper in the catalytically active Cu(I) state. Cu(I) inserts into the C−127I bond, forming a transient aryl-copper species that rapidly exchanges with the highly radioactive 125I− anion before reductive elimination.

  • Purification & Self-Validation: Quench with HPLC mobile phase and inject onto a semi-preparative Radio-HPLC.

    • Self-Validating Metric: The radioactive peak (Gamma detector) must co-elute exactly with the UV trace (254 nm) of the non-radioactive 127I reference standard, confirming successful isotopic exchange without structural degradation.

Pathway Visualization

The following diagram illustrates the synthetic progression of the 7-iodo scaffold into a functional chemical probe, culminating in its downstream epigenetic effects.

G Scaffold 7-Iodopyrido[1,2-a] pyrimidin-4-one Suzuki Pd-Catalyzed Cross-Coupling Scaffold->Suzuki Boronic Ester Pd(dppf)Cl2 Probe NVS-BPTF-1 (Chemical Probe) Suzuki->Probe Late-Stage Functionalization Target BPTF Bromodomain (Kd = 71 nM) Probe->Target Competitive Binding Phenotype Chromatin Remodeling & c-Myc Downregulation Target->Phenotype Epigenetic Modulation

Figure 1: Synthetic workflow and biological cascade of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

References

  • [4] Long, J., et al. "Pd-Catalyzed Ag(I)-Promoted C3-Arylation of Pyrido[1,2-a]pyrimidin-4-ones with Bromo/Iodo-Arenes." The Journal of Organic Chemistry, 2015.[Link]

  • [2] Da Settimo, F., et al. "Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity." Journal of Medicinal Chemistry, 2007.[Link]

  • [1] Structural Genomics Consortium (SGC). "NVS-BPTF-1: A chemical probe for BPTF." SGC Chemical Probes Database.[Link]

  • [3] Wang, Y., et al. "Discovery of High-Affinity Inhibitors of the BPTF Bromodomain." Journal of Medicinal Chemistry, 2021.[Link]

  • [5] Urick, A. K., et al. "New design rules for developing potent, cell-active inhibitors of the Nucleosome Remodeling Factor (NURF) via BPTF bromodomain inhibition." Journal of Medicinal Chemistry, 2021.[Link]

  • [6] Mélin, L., et al. "Discovery of a Chemical Probe to Study Implications of BPTF Bromodomain Inhibition in Cellular and in vivo Experiments." ChemMedChem, 2023.[Link]

Sources

Application

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 7-Iodopyrido[1,2-a]pyrimidin-4-one

Scientific Context & Significance The 4H-pyrido[1,2-a]pyrimidin-4-one scaffold is recognized as a "privileged structure" in medicinal chemistry. It forms the core pharmacophore of several highly prescribed, orally active...

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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Context & Significance

The 4H-pyrido[1,2-a]pyrimidin-4-one scaffold is recognized as a "privileged structure" in medicinal chemistry. It forms the core pharmacophore of several highly prescribed, orally active atypical antipsychotics, most notably Risperidone and its major metabolite Paliperidone (). While synthetic functionalization at the 2- and 3-positions of this bicyclic system is well-documented, targeted modifications at the 7-position offer critical vectors for advanced structure-activity relationship (SAR) exploration.

7-Iodopyrido[1,2-a]pyrimidin-4-one serves as a highly reactive electrophile for palladium-catalyzed Suzuki-Miyaura cross-coupling. However, the unique electronic properties of this nitrogen-rich bicyclic system present specific synthetic challenges, including high susceptibility to nucleophilic ring-opening and competitive hydrodehalogenation.

Mechanistic Insights & Causality in Experimental Design

Successful cross-coupling of 7-Iodopyrido[1,2-a]pyrimidin-4-one requires precise tuning of the catalytic system to favor transmetalation over degradation pathways.

  • Halogen Reactivity and Side Reactions: The oxidative addition sequence follows the expected trend (I > Br > Cl). However, the highly reactive 7-iodo derivative is particularly prone to hydrodehalogenation, yielding the unsubstituted 4H-pyrido[1,2-a]pyrimidin-4-one core. Using PdCl₂ exacerbates this side reaction (up to 11% byproduct formation); therefore, bulky, electron-rich Pd(0) sources like Pd(PPh₃)₄ are the catalysts of choice to accelerate transmetalation and suppress premature protodepalladation ().

  • Base Selection (Critical Parameter): The pyrido[1,2-a]pyrimidin-4-one skeleton is highly sensitive to nucleophilic attack, which cleaves the pyrimidine ring. Strong bases (e.g., NaOH, KOH) or high concentrations of K₂CO₃ under prolonged thermal conditions lead to significant degradation. A weak base, specifically aqueous NaHCO₃ (2.0 equivalents), provides the optimal thermodynamic balance—it is sufficiently basic to form the reactive boronate complex while preserving the structural integrity of the bicycle.

  • Solvent and Heating Modality: 1,2-Dimethoxyethane (DME) provides superior solubility and reaction kinetics compared to ethanol or N-Methyl-2-pyrrolidone (NMP) under thermal conditions. Alternatively, microwave irradiation in a dioxane/ethanol mixture dramatically reduces reaction times from hours to minutes, allowing slightly stronger bases to be tolerated due to the rapid reaction kinetics ().

Reaction Pathway Visualization

G Pd0 Pd(0) Catalyst [Active Species] OxAdd Oxidative Addition (7-Iodopyrido[1,2-a]pyrimidin-4-one) Pd0->OxAdd + Substrate PdII Pd(II) Aryl Halide Complex OxAdd->PdII Side2 Nucleophilic Ring Opening [Degradation] OxAdd->Side2 Strong Base (e.g., NaOH) TransMet Transmetalation (Arylboronic Acid + NaHCO3) PdII->TransMet Side1 Hydrodehalogenation [Side Product] PdII->Side1 Competing Pathway PdII_Diaryl Diaryl Pd(II) Complex TransMet->PdII_Diaryl + Ar-B(OH)2 RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 Catalyst Regeneration Product 7-Arylpyrido[1,2-a]pyrimidin-4-one [Target Product] RedElim->Product Product Release

Figure 1: Catalytic cycle of Pd-catalyzed cross-coupling with competing degradation pathways.

Quantitative Data Summary

The table below summarizes the optimization landscape for the cross-coupling of 7-Iodopyrido[1,2-a]pyrimidin-4-one, demonstrating the causality between reaction conditions and product distribution.

CatalystSolventBaseModalityTimeYield (%)Hydrodehalogenation (%)
PdCl₂ (5 mol%)EtOHNaHCO₃Thermal (80 °C)4 h< 5011
Pd(PPh₃)₄ (5 mol%)NMPNaHCO₃Thermal (80 °C)8 h658
Pd(PPh₃)₄ (5 mol%) DME NaHCO₃ Thermal (80 °C) 4 h 85–92 < 3
Pd(PPh₃)₄ (5 mol%) Dioxane/EtOH K₂CO₃ Microwave (120 °C) 15 min 78–85 < 5

Data synthesized from optimization studies by and .

Experimental Protocols

Protocol A: Standard Thermal Suzuki-Miyaura Coupling

Designed as a self-validating system with integrated in-process controls (IPC) to ensure reproducibility.

  • Reagent Preparation: In an oven-dried Schlenk flask under an argon atmosphere, charge 7-Iodopyrido[1,2-a]pyrimidin-4-one (1.0 equiv, 1.0 mmol) and the corresponding arylboronic acid (1.05 equiv, 1.05 mmol).

  • Catalyst Addition: Add Pd(PPh₃)₄ (0.05 equiv, 5 mol%).

    • Causality Note: Freshly prepared or strictly inert-stored Pd(PPh₃)₄ is crucial. Oxidized Pd(II) species in degraded catalyst batches will directly increase the hydrodehalogenation side-reaction.

  • Solvent & Base Introduction: Inject thoroughly degassed 1,2-Dimethoxyethane (DME) (10 mL), followed by a degassed aqueous solution of NaHCO₃ (2.0 equiv, 2.0 mmol dissolved in 2 mL H₂O).

    • Causality Note: Degassing prevents oxidative homocoupling of the boronic acid. NaHCO₃ is specifically chosen to prevent nucleophilic ring-opening of the pyrimidine core.

  • Reaction Execution: Heat the biphasic mixture to 80 °C with vigorous stirring (≥ 800 rpm) for 4 hours.

  • In-Process Control (IPC): At the 3-hour mark, sample 50 µL of the organic layer. Quench with 0.5 mL water, extract with 1 mL EtOAc, and analyze via HPLC (UV at 254 nm).

    • Validation Criteria: The reaction is deemed complete when the 7-iodo starting material peak is < 1% Area.

  • Workup & Isolation: Cool the mixture to room temperature, dilute with EtOAc (20 mL), and wash sequentially with water (2 × 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to isolate the pure 7-arylpyrido[1,2-a]pyrimidin-4-one.

Protocol B: Microwave-Assisted Suzuki-Miyaura Coupling

Optimized for rapid library generation and high-throughput SAR screening.

  • Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add 7-Iodopyrido[1,2-a]pyrimidin-4-one (1.0 equiv, 0.5 mmol), arylboronic acid (1.5 equiv, 0.75 mmol), and Pd(PPh₃)₄ (5 mol%).

  • Solvent & Base: Add a solvent mixture of 1,4-Dioxane/Ethanol (9:1 v/v, 4 mL) and aqueous K₂CO₃ (1.5 equiv).

    • Causality Note: Under the rapid kinetics of microwave heating, the slightly stronger base K₂CO₃ can be tolerated without significant ring-opening, provided the irradiation time is strictly capped at 15 minutes.

  • Microwave Irradiation: Seal the vial with a crimp cap. Irradiate in a dedicated microwave synthesizer at 120 °C for 15 minutes utilizing dynamic power ramping (maximum power 150 W).

  • Workup: Cool the vial rapidly using compressed air (built-in cooling phase).

    • Validation Criteria: The precipitation of palladium black (a fine dark powder) is a visual cue indicating complete catalyst turnover and deactivation.

  • Purification: Filter the mixture through a short pad of Celite to remove palladium black, eluting with EtOAc. Concentrate the filtrate and purify via automated flash chromatography.

References

  • Molnár, A., Kapros, A., Párkányi, L., Mucsi, Z., Vlád, G., & Hermecz, I. (2011). "Suzuki–Miyaura cross-coupling reactions of halo derivatives of 4H-pyrido[1,2-a]pyrimidin-4-ones." Organic & Biomolecular Chemistry, 9(19), 6559-6565. URL:[Link][1][2][3][4][5][6]

Sources

Method

Application Note: In Vitro Assay Protocols for 7-Iodopyrido[1,2-a]pyrimidin-4-one Derived Libraries

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction: The Privileged Nature of the Pyrido[1,2-a]pyrimidin-4-one Scaffold...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction: The Privileged Nature of the Pyrido[1,2-a]pyrimidin-4-one Scaffold

In modern drug discovery, the pyrido[1,2-a]pyrimidin-4-one bicyclic core is recognized as a "privileged scaffold," frequently utilized to target diverse pathologies ranging from oncology to metabolic disorders and infectious diseases. The specific building block 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) serves as a highly versatile intermediate[1].

Causality in Chemical Design: The strategic placement of the iodine atom at the 7-position is not arbitrary. The carbon-iodine (C-I) bond is highly susceptible to oxidative addition by Palladium(0) catalysts. This allows medicinal chemists to employ late-stage functionalization—such as Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-coupling reactions—to rapidly generate diverse libraries of 7-substituted derivatives without needing to reconstruct the heterocyclic core from scratch.

Recent literature highlights the efficacy of these derivatives in three primary domains:

  • Allosteric SHP2 Inhibition: Targeting the RAS-ERK signaling pathway in oncology[2].

  • Aldose Reductase (ALR2) Inhibition: Mitigating oxidative stress and diabetic complications[3].

  • Antimalarial Activity: Inhibiting Plasmodium falciparum targets[4].

Workflow A 7-Iodopyrido[1,2-a] pyrimidin-4-one (Core Scaffold) B Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald) A->B Late-stage functionalization C Targeted Library (7-Substituted Derivatives) B->C Yields diverse analogs D SHP2 Allosteric Inhibition Assay C->D Oncology screening E ALR2 Antioxidant Inhibition Assay C->E Metabolic screening

Fig 1. Workflow from 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold to in vitro screening.

Mechanistic Pathways & Target Rationale

Before executing in vitro assays, it is critical to understand the enzymatic mechanisms being targeted. This ensures that the assay conditions biologically mimic the cellular environment.

SHP2 Allosteric Inhibition (Oncology)

SHP2 (Src homology-2-containing protein tyrosine phosphatase 2) is a non-receptor tyrosine phosphatase that acts as a critical node in the RAS-ERK signaling cascade. Overactivation of SHP2 drives cellular proliferation in various cancers. Pyrido[1,2-a]pyrimidin-4-one derivatives have been identified as potent allosteric inhibitors that act like a "molecular staple," binding to the interface of the N-SH2, C-SH2, and PTP domains, locking the enzyme in its auto-inhibited, closed conformation[2].

SHP2Pathway RTK Receptor Tyrosine Kinase (RTK) SHP2 SHP2 Phosphatase (Active State) RTK->SHP2 Phosphorylates & Activates RAS RAS / MAPK Cascade SHP2->RAS Promotes signaling ERK Cell Proliferation & Survival RAS->ERK Drives oncogenesis Inhibitor Pyrido[1,2-a]pyrimidin-4-one Derivative Inhibitor->SHP2 Allosteric Inhibition (Locks auto-inhibited state)

Fig 2. Mechanism of SHP2 allosteric inhibition by pyrido[1,2-a]pyrimidin-4-one derivatives.

Aldose Reductase (ALR2) Inhibition (Metabolic Disorders)

ALR2 is the first enzyme in the polyol pathway, reducing toxic glucose levels to sorbitol using NADPH. In hyperglycemic states, ALR2 hyperactivity depletes cellular NADPH, leading to severe oxidative stress. Pyrido-pyrimidin-4-one derivatives, acting as bioisosteres of flavonoids, selectively inhibit ALR2 over ALR1, providing dual antioxidant and anti-diabetic benefits[3].

Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate necessary controls to eliminate false positives—a common issue when screening flat, hydrophobic heterocyclic compounds.

Protocol A: High-Throughput SHP2 Enzymatic Inhibition Assay (DiFMUP)

This protocol utilizes DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) as a fluorogenic substrate. Causality of Assay Design: DiFMUP allows for continuous, real-time kinetic monitoring. This is vastly superior to end-point assays (like malachite green) because it allows the detection of slow-binding allosteric kinetics and easily identifies compounds that precipitate over time.

Reagents & Materials:

  • Assay Buffer: 60 mM HEPES (pH 7.2), 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 0.05% Tween-20, 5 mM DTT.

    • Expert Insight: The catalytic cysteine (Cys459) of SHP2 is highly prone to oxidation; 5 mM DTT is mandatory to keep the active site reduced. 0.05% Tween-20 prevents promiscuous inhibition via compound micelle aggregation.

  • Enzyme: Recombinant human full-length SHP2 (1.5 nM final concentration).

  • Substrate: DiFMUP (10 µM final concentration).

  • Positive Control: SHP099 (Standard allosteric inhibitor).

Step-by-Step Methodology:

  • Compound Preparation: Serially dilute the pyrido[1,2-a]pyrimidin-4-one derivatives in 100% DMSO. Transfer 1 µL of each dilution to a 384-well black, low-volume microplate. (Final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

  • Enzyme Addition: Add 50 µL of the Assay Buffer containing 1.5 nM full-length SHP2 to the wells.

  • Pre-Incubation (Critical Step): Incubate the plate at 25°C for 30 minutes.

    • Causality: Allosteric inhibitors require time to induce and stabilize the closed conformation of SHP2. Skipping this step leads to underestimated potency (false negatives).

  • Reaction Initiation: Add 50 µL of Assay Buffer containing 20 µM DiFMUP (resulting in a 10 µM final concentration).

  • Kinetic Readout: Immediately read the fluorescence (Excitation: 358 nm / Emission: 450 nm) every 2 minutes for 30 minutes using a microplate reader.

  • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Normalize data against the DMSO vehicle control (100% activity) and a no-enzyme blank (0% activity).

Protocol B: In Vitro Aldose Reductase (ALR2) Inhibition Assay

This assay measures the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+ during the reduction of the substrate.

Causality of Assay Design: D,L-glyceraldehyde is utilized as the substrate instead of glucose. ALR2 has a significantly higher Vmax​ for D,L-glyceraldehyde, providing a robust signal-to-noise ratio that allows for lower enzyme concentrations, thereby increasing sensitivity to highly potent inhibitors[3].

Reagents & Materials:

  • Assay Buffer: 0.1 M Sodium Phosphate Buffer (pH 6.2).

  • Enzyme: Purified human recombinant ALR2.

  • Substrate: 10 mM D,L-glyceraldehyde.

  • Cofactor: 0.1 mM NADPH.

  • Positive Control: Epalrestat.

Step-by-Step Methodology:

  • Reaction Mixture: In a UV-transparent 96-well plate, combine Assay Buffer, 0.1 mM NADPH, and the test compound (dissolved in DMSO, final concentration <1%).

  • Enzyme Addition: Add the ALR2 enzyme to the mixture.

  • Pre-Incubation: Incubate at 30°C for 5 minutes.

    • Causality: 30°C is the optimal thermodynamic balance between ALR2 stability and catalytic turnover.

  • Initiation: Add D,L-glyceraldehyde (10 mM final) to initiate the reaction.

  • Spectrophotometric Readout: Monitor the decrease in absorbance at 340 nm continuously for 5 minutes.

  • Counter-Screening (Selectivity): To ensure trustworthiness and drug safety, all active compounds must be counter-screened against ALR1 (Aldehyde Reductase) using sodium D-glucuronate as a substrate. High ALR2 selectivity is required to avoid off-target toxicity.

Data Presentation & Expected Outcomes

When analyzing libraries derived from 7-Iodopyrido[1,2-a]pyrimidin-4-one, quantitative data should be structured to highlight both potency ( IC50​ ) and selectivity. Below is a representative data structure summarizing typical assay metrics based on recent literature[2][3][4].

Table 1: Representative In Vitro Assay Metrics for Pyrido[1,2-a]pyrimidin-4-one Derivatives

Target / PathologyAssay TypeReadout / SubstrateTypical IC50​ RangeReference Standard
SHP2 (Oncology)Enzymatic PhosphataseFluorescence (DiFMUP)0.10 µM – 15.0 µMSHP099 ( IC50​ ~0.07 µM)
ALR2 (Metabolic)Enzymatic ReductaseAbsorbance 340nm (NADPH)0.50 µM – 45.0 µMEpalrestat ( IC50​ ~0.02 µM)
Falcipain-2 (Malaria)Protease CleavageFluorescence (Z-Leu-Arg-AMC)1.00 µM – 37.0 µME-64 ( IC50​ ~0.01 µM)

Note: Compounds exhibiting an IC50​<1.0μM in the primary biochemical assays should immediately be progressed to orthogonal cellular assays (e.g., Kyse-520 cell antiproliferation for SHP2, or Huh-7 cytotoxicity for antimalarial screening) to verify membrane permeability and cellular target engagement.

References

  • Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry (2024).[Link]

  • Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. Journal of Medicinal Chemistry (2007).[Link]

  • Synthesis and biological evaluation of some novel pyrido[1,2-a]pyrimidin-4-ones as antimalarial agents. European Journal of Medicinal Chemistry (2014).[Link]

Sources

Application

Introduction: The Pyrido[1,2-a]pyrimidin-4-one Scaffold in Drug Discovery

An in-depth guide to the synthesis, characterization, and biological evaluation of 7-Iodopyrido[1,2-a]pyrimidin-4-one based inhibitors, designed for researchers and professionals in drug discovery. The pyrido[1,2-a]pyrim...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the synthesis, characterization, and biological evaluation of 7-Iodopyrido[1,2-a]pyrimidin-4-one based inhibitors, designed for researchers and professionals in drug discovery.

The pyrido[1,2-a]pyrimidin-4-one core is a privileged heterocyclic scaffold in medicinal chemistry, forming the basis of a variety of bioactive molecules.[1] This structural motif is of significant interest due to its ability to mimic the purine core of ATP, making it a suitable candidate for designing inhibitors that target the ATP-binding sites of enzymes, particularly kinases.[2][3] Derivatives of this scaffold have been investigated for a range of therapeutic applications, including as anticancer, anti-inflammatory, and antiplasmodial agents.[3][4][5]

The introduction of a halogen, specifically iodine, at the 7-position of the pyridopyrimidinone ring is a key strategic modification. The iodine atom not only influences the electronic properties and binding interactions of the molecule but, more importantly, serves as a versatile synthetic handle. It allows for further structural diversification through well-established cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This enables the exploration of the chemical space around the core scaffold to optimize potency, selectivity, and pharmacokinetic properties.

This guide provides a comprehensive overview of the development of 7-Iodopyrido[1,2-a]pyrimidin-4-one based inhibitors, from their chemical synthesis and purification to their detailed biological evaluation against relevant therapeutic targets like the protein tyrosine phosphatase SHP2 and phosphoinositide 3-kinase (PI3K).[5][6]

Part 1: Chemical Synthesis and Characterization

The foundation of any inhibitor development program is the robust and reproducible synthesis of the core scaffold and its derivatives. This section outlines the protocols for synthesizing the 7-Iodopyrido[1,2-a]pyrimidin-4-one intermediate and its subsequent purification and characterization.

Protocol 1.1: Synthesis of 7-Iodo-4H-pyrido[1,2-a]pyrimidin-4-one

This protocol is based on the general method for synthesizing halogenated 4H-pyrido[1,2-a]pyrimidin-4-ones, which involves the thermal cyclization of a (2-pyridylamino)methylenemalonate intermediate.[7]

Rationale: The synthesis begins with a substituted 2-aminopyridine. The iodine atom is incorporated at the beginning of the synthetic sequence using 2-amino-4-iodopyridine as the starting material. This is followed by reaction with a malonate derivative and subsequent thermal cyclization to form the fused bicyclic ring system.

Step-by-Step Protocol:

  • Step 1: Preparation of the Intermediate.

    • In a round-bottom flask, combine 1 equivalent of 2-amino-4-iodopyridine with 1.1 equivalents of diethyl 2-(ethoxymethylene)malonate.

    • Heat the mixture at 120-130°C for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

    • Upon completion, allow the mixture to cool to room temperature. The resulting diethyl 2-(((4-iodopyridin-2-yl)amino)methylene)malonate can be purified by recrystallization from ethanol.

  • Step 2: Thermal Cyclization.

    • Place the purified intermediate from Step 1 into a high-boiling point solvent, such as diphenyl ether.

    • Heat the mixture to 240-250°C for 30-60 minutes.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction mixture to room temperature, which should cause the product to precipitate.

    • Collect the solid product by filtration, wash with a non-polar solvent like hexane to remove the diphenyl ether, and dry under vacuum.

Protocol 1.2: Purification by High-Performance Liquid Chromatography (HPLC)

For biological testing, high purity of the synthesized compounds is essential. Reversed-phase HPLC is a standard method for the purification of small organic molecules.[8]

Rationale: HPLC separates compounds based on their differential partitioning between a stationary phase (e.g., C18 silica) and a mobile phase (e.g., a mixture of water and acetonitrile).[9] By using a gradient of increasing organic solvent, compounds can be eluted based on their hydrophobicity, allowing for the isolation of the desired product from impurities.

Step-by-Step Protocol:

  • Sample Preparation: Dissolve the crude 7-Iodopyrido[1,2-a]pyrimidin-4-one in a suitable solvent, such as DMSO or methanol, to create a concentrated stock solution. Ensure the sample is fully dissolved and filter it to remove any particulate matter.[9]

  • Method Development: On an analytical HPLC system, inject a small amount of the sample to develop a suitable separation method. A common starting point is a linear gradient of 10-90% acetonitrile in water (both containing 0.1% trifluoroacetic acid or formic acid) over 20-30 minutes on a C18 column.

  • Preparative Scale-Up: Scale the optimized analytical method to a preparative HPLC system. The injection volume and flow rate can be scaled geometrically based on the column dimensions.[9]

  • Fraction Collection: Collect the fractions corresponding to the product peak, which can be identified by its retention time and UV absorbance.

  • Product Recovery: Combine the pure fractions and remove the solvent by lyophilization or rotary evaporation to obtain the purified compound.

Protocol 1.3: Structural Characterization

The identity and purity of the final compound must be confirmed. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary techniques for the structural elucidation of small molecules.[4]

Rationale: NMR provides detailed information about the chemical environment of atoms (specifically ¹H and ¹³C), allowing for the determination of the molecule's carbon-hydrogen framework.[2] Mass spectrometry provides the exact mass of the molecule, which confirms its elemental composition.[10]

Step-by-Step Protocol:

  • NMR Spectroscopy:

    • Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

    • Acquire ¹H NMR and ¹³C NMR spectra. The expected chemical shifts and coupling constants for the pyrido[1,2-a]pyrimidin-4-one core can be compared to literature values for similar structures.[4]

    • For unambiguous assignment, 2D NMR experiments like COSY and HSQC may be necessary.

  • Mass Spectrometry:

    • Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

    • Analyze the sample using high-resolution mass spectrometry (HRMS) with an appropriate ionization technique, such as electrospray ionization (ESI).

    • The observed mass should match the calculated exact mass of the 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Part 2: In Vitro Biological Evaluation

Once the 7-Iodopyrido[1,2-a]pyrimidin-4-one based inhibitors are synthesized and purified, the next step is to evaluate their biological activity. This section focuses on in vitro biochemical assays to determine the potency and mechanism of inhibition against a target enzyme. As derivatives of this scaffold have shown activity against SHP2 and PI3Kα, these will be used as example targets.[5][6]

Workflow for In Vitro Evaluation

G cluster_0 In Vitro Evaluation Workflow A Synthesized Inhibitor B Primary Screening (Single Concentration) A->B Test against target enzyme C IC50 Determination (Dose-Response) B->C For active compounds ('hits') D Mechanism of Action Studies C->D Characterize potent inhibitors E Selectivity Profiling D->E Assess off-target effects G cluster_0 SHP2-Mediated Signaling RTK Receptor Tyrosine Kinase (RTK) Grb2 Grb2 RTK->Grb2 SHP2 SHP2 RTK->SHP2 SOS SOS Grb2->SOS Ras Ras SOS->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK SHP2->Ras Dephosphorylates inhibitory sites, activating Ras Inhibitor Pyrido[1,2-a]pyrimidin-4-one Inhibitor Inhibitor->SHP2

Caption: Simplified SHP2 signaling pathway targeted by inhibitors. [5]

Protocol 3.2: Anti-proliferative Assay

This assay measures the effect of an inhibitor on the proliferation and viability of cancer cell lines.

Rationale: Many targeted inhibitors, such as those for SHP2 and PI3K, are designed to halt the uncontrolled proliferation of cancer cells. [5]Assays using reagents like CellTiter-Glo® quantify the number of viable cells by measuring ATP levels, which correlate with metabolic activity.

Step-by-Step Protocol:

  • Cell Plating: Seed cancer cells (e.g., Kyse-520 esophageal cancer cells for SHP2 inhibitors) into a 96-well plate at a predetermined density and allow them to adhere overnight. [5]2. Compound Treatment: Treat the cells with a serial dilution of the inhibitor for 72 hours.

  • Viability Measurement:

    • Equilibrate the plate to room temperature.

    • Add CellTiter-Glo® Reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Analysis:

    • Measure luminescence with a plate reader.

    • Normalize the data to vehicle-treated cells and plot cell viability against inhibitor concentration to calculate the GI₅₀ (concentration for 50% growth inhibition).

Cell LineTarget PathwayInhibitorGI₅₀ (µM)
Kyse-520SHP2Compound 14i1.06 [5]
NCI-H358SHP2Compound 14i2.45 [5]
HCC1954PI3KαCompound 170.05
Example data for illustrative purposes.
[6]

Conclusion and Future Directions

The 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold represents a promising starting point for the development of potent and selective enzyme inhibitors. The synthetic accessibility of the 7-iodo intermediate allows for extensive structure-activity relationship (SAR) studies through various cross-coupling reactions. The protocols outlined in this guide provide a comprehensive framework for the synthesis, purification, and multi-tiered biological evaluation of novel inhibitors based on this scaffold. By progressing compounds through biochemical, cellular target engagement, and phenotypic assays, researchers can effectively identify and optimize lead candidates for further preclinical development.

References

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 7-Iodopyrido[1,2-a]pyrimidin-4-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in heterocycle synthesis.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in heterocycle synthesis. The 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold is a critical intermediate in drug discovery, yet its synthesis—particularly the high-temperature cyclization step—is notoriously unforgiving.

This guide abandons generic procedures in favor of a highly analytical, self-validating protocol. Below, you will find mechanistic insights, step-by-step methodologies, and causality-driven troubleshooting strategies to ensure high-fidelity synthesis.

Mechanistic Rationale & Route Selection

Q: Why do we recommend the Meldrum's acid/trimethyl orthoformate route over direct coupling with ethyl propiolate?

A: The direct condensation of 2-amino-5-iodopyridine with ethyl propiolate often yields an intractable mixture of regioisomers (the 2-one and the 4-one) due to competing nucleophilic attacks. To ensure absolute regiocontrol, we utilize a three-component condensation involving Meldrum's acid, trimethyl orthoformate (TMOF), and 2-amino-5-iodopyridine.

Mechanistically, Meldrum's acid reacts with TMOF to form a highly electrophilic methoxymethylene intermediate in situ. The exocyclic amine of 2-amino-5-iodopyridine attacks this intermediate, yielding an isolable enamine—isopropylidene (5-iodo-2-pyridylamino)methylenemalonate. Subsequent 1 at 240–250 °C triggers the extrusion of acetone and carbon dioxide, generating a reactive ketene that undergoes rapid intramolecular cyclization with the endocyclic pyridine nitrogen. This cascade strictly dictates the formation of the 4H-pyrido[1,2-a]pyrimidin-4-one core[1].

SynthesisWorkflow Start Step 1: Reagent Assembly 2-Amino-5-iodopyridine + Meldrum's Acid + TMOF Intermediate Step 2: Condensation Enamine Intermediate Formation (80°C, 2-4 hours) Start->Intermediate Nucleophilic Attack Cyclization Step 3: Thermal Cyclization Dowtherm A (250°C, 30 mins) CO2 & Acetone Extrusion Intermediate->Cyclization High Temp Heating Product Step 4: Isolation 7-Iodopyrido[1,2-a]pyrimidin-4-one Precipitation & Filtration Cyclization->Product Cooling & Precipitation Purification Step 5: Purification Recrystallization (EtOH) or Flash Chromatography Product->Purification Quality Control

Figure 1: Step-by-step synthetic workflow for 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Standard Operating Procedure: Self-Validating Protocol

Every step in this protocol includes a self-validation checkpoint to ensure causality and process integrity.

Step 1: Enamine Intermediate Formation

  • Charge: In a dry, round-bottom flask under nitrogen, combine 2-amino-5-iodopyridine (1.0 equiv), Meldrum's acid (1.1 equiv), and TMOF (1.5 equiv).

  • Reaction: Heat the mixture to 80 °C for 2–4 hours. The mixture will initially liquefy and then precipitate a solid as the enamine forms.

  • Validation Checkpoint: TLC (Hexanes/EtOAc 1:1) should show complete consumption of the starting amine. The intermediate must be isolated by filtration and washed with cold ethanol to remove unreacted TMOF.

    • Causality: Purity here is critical; residual TMOF or unreacted Meldrum's acid will cause severe charring and polymerization in Step 2.

Step 2: High-Temperature Thermal Cyclization

  • Preparation: Heat Dowtherm A (or diphenyl ether) in a multi-neck flask equipped with a reflux condenser and an internal thermocouple to 240–250 °C.

  • Addition: Add the dry enamine intermediate portion-wise over 15 minutes.

  • Reaction: Maintain the temperature at 240–250 °C for 30 minutes. Vigorous gas evolution (CO2) will be observed.

  • Validation Checkpoint: Gas evolution must cease within 30 minutes. Prolonged heating leads to product degradation.

    • Causality: The high temperature is thermodynamically required to break the 1,3-dioxane-4,6-dione ring; lower temperatures result in incomplete ketene formation and tarry byproducts[1].

Step 3: Isolation and Purification

  • Precipitation: Cool the reaction mixture to 50 °C and slowly add petroleum ether or hexanes (3 volumes) with vigorous stirring.

  • Filtration: Collect the precipitated 7-Iodopyrido[1,2-a]pyrimidin-4-one via vacuum filtration.

  • Purification: Recrystallize from ethanol or perform flash chromatography (DCM/MeOH) to obtain the analytically pure product.

Quantitative Process Data

To facilitate easy comparison and scale-up, reference the following optimized parameters:

Process StepReagents / SolventsTemp (°C)TimeExpected YieldKey Quality Metric
Condensation 2-Amino-5-iodopyridine, Meldrum's Acid, TMOF802-4 h85-90%Complete consumption of amine (TLC)
Cyclization Dowtherm A / Diphenyl ether240-2500.5 h65-75%Cessation of CO2 evolution
Precipitation Petroleum ether / Hexanes20-501 hN/AFormation of beige/brown precipitate
Overall Process --~6 h55-65%>95% purity by HPLC/NMR
Troubleshooting & FAQs

TroubleshootingTree Issue Issue: Low Yield or Impure Product Check1 Is the enamine intermediate fully formed? Issue->Check1 Yes1 Yes Check1->Yes1 No1 No: Check TMOF water content Check1->No1 Check2 Did cyclization reach 240-250°C? Yes1->Check2 Yes2 Yes Check2->Yes2 No2 No: Tarry byproducts, Incomplete ring closure Check2->No2 Solution Optimize thermal conditions & solvent Yes2->Solution

Figure 2: Logical troubleshooting tree for low yield or impurity issues.

Q: The intermediate formation is sluggish, and yields are below 50%. What should I check? A: Check the integrity of your trimethyl orthoformate (TMOF). TMOF is highly susceptible to hydrolysis upon exposure to atmospheric moisture, degrading into methanol and methyl formate. If the TMOF is compromised, the electrophilic methoxymethylene species will not form. Solution: Distill TMOF prior to use or use a fresh, sure-sealed bottle.

Q: During thermal cyclization, the reaction turns into a black, tarry mass with minimal product recovery. How can this be prevented? A: This is a classic symptom of poor temperature control or bulk addition. If the Dowtherm A is not pre-heated to at least 240 °C, the intermediate slowly decomposes into polymeric tar rather than undergoing the rapid, concerted extrusion of CO2 and acetone required for ring closure. Solution: Ensure the internal temperature is strictly maintained between 240–250 °C, and add the intermediate portion-wise to prevent the solvent temperature from dropping.

Q: Can I use a solvent other than Dowtherm A for the cyclization? A: Yes, diphenyl ether is a direct substitute. If you need to avoid high-boiling ethers entirely, microwave-assisted cyclization in a sealed vessel using a polar aprotic solvent (like NMP) at 200 °C has been reported for similar scaffolds, though the pressure profile due to rapid CO2 evolution must be carefully managed to prevent vessel rupture.

Q: How do I remove residual Dowtherm A from the final product? A: Dowtherm A is highly soluble in non-polar solvents. Thoroughly triturating the crude filter cake with copious amounts of cold petroleum ether or hexanes will strip away the high-boiling solvent. If an odor persists, recrystallization from ethanol will yield an analytically pure product.

References
  • SYNTHESIS OF HALOGENATED 4H-PYRIDO[1,2-a]PYRIMIDIN- 4-ONES Source: Semantic Scholar URL
  • Synthesis of Halogenated 4H-Pyrido[1,2-a]pyrimidin-4-ones Source: ResearchGate URL

Sources

Optimization

Technical Support Center: Synthesis of Halogenated Pyridopyrimidinones

Welcome to the Technical Support Center for the synthesis of halogenated pyridopyrimidinones. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of halogenated pyridopyrimidinones. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of introducing halogen atoms onto this important heterocyclic scaffold. The inherent electronic properties of the pyridopyrimidine core present unique and often formidable challenges, particularly concerning regioselectivity and reaction conditions.

This resource provides in-depth troubleshooting guides, answers to frequently asked questions, and detailed protocols based on established and modern synthetic strategies. Our goal is to equip you with the knowledge to diagnose experimental issues, optimize your reaction conditions, and successfully synthesize your target molecules.

Troubleshooting Guide: Common Experimental Challenges

This section addresses the most common issues encountered during the synthesis of halogenated pyridopyrimidinones in a practical question-and-answer format.

Problem 1: Poor or Inconsistent Regioselectivity

Question: My reaction produces a mixture of halogenated regioisomers, and the ratio is difficult to control. Why is this happening, and how can I achieve higher selectivity?

Answer: Poor regioselectivity is the most prevalent challenge in the halogenation of pyridine-containing heterocycles. The underlying cause is the electronic nature of the pyridine ring, which is electron-deficient and deactivates the ring towards electrophilic aromatic substitution (EAS). This electronic mismatch often requires harsh reaction conditions, which can lead to a loss of selectivity.[1][2]

The regiochemical outcome is a delicate balance between the directing effect of the ring nitrogen (which favors C3/C5) and the influence of any existing substituents on the pyridopyrimidinone core.[3]

Causality & Troubleshooting Steps:

  • Inherent Ring Electronics: Standard electrophilic halogenation of an unsubstituted pyridine ring is electronically disfavored and typically requires high temperatures and strongly acidic conditions.[1] The C3 and C5 positions are the most difficult to functionalize directly.[4]

  • Substituent Effects:

    • Electron-Donating Groups (EDGs) like amino (-NH2) or alkoxy (-OR) groups activate the ring and are ortho, para-directing. The final regioselectivity will be a competition between the C3-directing effect of the ring nitrogen and the EDG's directing influence.[3]

    • Electron-Withdrawing Groups (EWGs) such as nitro (-NO2) or cyano (-CN) groups further deactivate the ring and are meta-directing, which typically reinforces the inherent C3/C5 selectivity.[3]

  • Modern Strategic Solutions for High Regioselectivity:

    • For C2-Halogenation: A common strategy is to first form the Pyridine N-oxide. This modification alters the electronic properties of the ring, making the C2 and C4 positions more susceptible to electrophilic attack. Subsequent treatment with reagents like POCl₃ or PBr₃ can install the halogen at the C2-position.[5]

    • For C4-Halogenation: A highly selective modern approach involves the installation of a phosphine at the C4-position to form a phosphonium salt. This salt can then be displaced by a halide nucleophile in a process that tolerates a wide range of functional groups.[5]

    • For C3-Halogenation (Mild Conditions): A powerful and increasingly adopted method involves the use of Zincke imine intermediates . This one-pot, three-step sequence involves: i. Ring-opening: The pyridine ring is activated and opened with an amine to form an acyclic, electron-rich Zincke imine. ii. Halogenation: This intermediate undergoes highly regioselective halogenation at the C3-position under mild conditions. iii. Ring-closing: The halogenated intermediate is cyclized to reform the pyridine ring, now bearing a halogen at the desired C3-position.[1][3][6] This method has proven effective for the late-stage halogenation of complex molecules.[2]

cluster_main Zincke Imine Strategy for C3-Halogenation Start Substituted Pyridopyrimidinone Step1 Step 1: Ring Opening (e.g., Tf2O, Amine Nucleophile) Start->Step1 Intermediate Acyclic Zincke Imine Intermediate (Electron-Rich) Step1->Intermediate Step2 Step 2: Regioselective Halogenation (e.g., NIS, NBS) Intermediate->Step2 HalogenatedInt C3-Halogenated Intermediate Step2->HalogenatedInt Step3 Step 3: Ring Closing (e.g., NH4OAc, Heat) HalogenatedInt->Step3 End C3-Halogenated Pyridopyrimidinone Step3->End

A one-pot workflow for mild C3-halogenation.
Problem 2: Low or No Product Yield

Question: My reaction is giving a very low yield, with a significant amount of unreacted starting material. What are the first things I should check?

Answer: Low conversion is a common issue that can often be traced back to the quality of reagents or suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.[7]

Causality & Troubleshooting Steps:

  • Purity and Quality of Starting Materials:

    • Moisture: Many reagents and intermediates in heterocyclic synthesis are hygroscopic. Water can hydrolyze starting materials or reactive intermediates, halting the reaction.[7][8] Always use freshly dried solvents and ensure starting materials are anhydrous.

    • Impurities: Impurities in reactants can poison catalysts or participate in side reactions, consuming reagents and lowering the yield.[8][9] Verify the purity of your starting materials by NMR or LC-MS before starting.

  • Catalyst Inefficiency:

    • If using an acid or metal catalyst, its activity is critical.[7] For reusable catalysts, ensure they have been properly regenerated. For acid catalysts, verify the concentration is correct.

  • Suboptimal Reaction Conditions:

    • Temperature: Many halogenation reactions are highly sensitive to temperature. If the reaction is sluggish, a moderate increase in temperature may be required. Conversely, if side products are forming, the reaction may need to be cooled.[9]

    • Reaction Time: The reaction may simply need more time to reach completion. Monitor the reaction's progress using a reliable technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

Start Low Yield Observed CheckPurity Check Reactant Purity (NMR, LC-MS) Start->CheckPurity CheckConditions Verify Reaction Conditions (Anhydrous? Temp?) CheckPurity->CheckConditions [Purity OK] Impure Purify/Re-source Starting Materials CheckPurity->Impure [Impure] CheckCatalyst Assess Catalyst Activity (Fresh? Regenerated?) CheckConditions->CheckCatalyst [Conditions OK] ConditionsIssue Dry Solvents, Adjust Temp, Extend Reaction Time CheckConditions->ConditionsIssue [Issue Found] Optimize Systematically Optimize (Time, Temp, Concentration) CheckCatalyst->Optimize [Catalyst OK] CatalystIssue Use Fresh Catalyst, Consider Alternative CheckCatalyst->CatalystIssue [Issue Found]

A systematic approach to diagnosing low-yield reactions.
Problem 3: Difficult Product Purification

Question: My crude product is proving very difficult to purify by column chromatography. It streaks on the column, and I can't get good separation from byproducts.

Answer: The purification of pyridine-containing compounds can be challenging due to the basicity of the nitrogen atom.[9] This basicity causes strong interactions with the silica gel (which is acidic), leading to poor chromatographic behavior like streaking and irreversible adsorption.

Causality & Troubleshooting Steps:

  • Acid-Base Interactions on Silica: The lone pair on the pyridine nitrogen interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel.

  • Mitigation Strategies:

    • Basified Eluent: Add a small amount of a volatile base, such as triethylamine (Et₃N) or pyridine (~0.1-1%), to your eluent system. This base will compete for the acidic sites on the silica, allowing your product to elute more cleanly and symmetrically.

    • Alternative Stationary Phases: If basified silica is ineffective, consider using a less acidic stationary phase like neutral or basic alumina, or a C18-functionalized reverse-phase silica gel.

    • Acid-Base Extraction: Before chromatography, perform a liquid-liquid extraction. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). Your basic product will move to the aqueous layer. Then, basify the aqueous layer with a base like NaOH or NaHCO₃ and extract your purified product back into an organic solvent.

    • Crystallization: If your product is a solid, recrystallization is often the most effective method for obtaining highly pure material on a large scale.

Frequently Asked Questions (FAQs)

QuestionAnswer
Q1: What are the best analytical techniques to confirm the regiochemistry of my halogenated product? A: A combination of techniques is essential. 1D and 2D NMR spectroscopy (NOESY, HMBC, HSQC) is the most powerful tool for unambiguously determining the position of the halogen by observing correlations between protons and carbons. X-ray crystallography provides definitive structural proof if you can grow a suitable crystal. LC-MS is excellent for monitoring reaction progress and confirming the mass of the product but does not typically provide regiochemical information.[10]
Q2: How does the choice of halogen (F, Cl, Br, I) affect the reaction? A: The reactivity of the halogenating agent and the properties of the resulting C-Hal bond vary significantly. Fluorine is often introduced using specialized, highly reactive electrophilic fluorinating agents. Chlorine and bromine are commonly introduced using reagents like N-chlorosuccinimide (NCS) and N-bromosuccinimide (NBS) or phosphorus oxyhalides (POCl₃).[11] Iodine is typically installed with N-iodosuccinimide (NIS). The C-Br and C-I bonds are particularly valuable as they are ideal handles for subsequent cross-coupling reactions (e.g., Suzuki, Sonogashira).[12]
Q3: My starting material has multiple sensitive functional groups. Which halogenation method is the mildest? A: For late-stage functionalization of complex molecules with sensitive groups, methods that avoid harsh acidic or high-temperature conditions are crucial. The Zincke imine strategy for C3-halogenation is exceptionally mild.[2][6] Similarly, the phosphine displacement method for C4-halogenation proceeds under conditions that are often compatible with a wide range of functional groups.[5]

Key Experimental Protocol

Protocol 1: C3-Selective Iodination of a Pyridine Derivative via a Zincke Imine Intermediate

This protocol is a general procedure adapted from modern methods for the mild, regioselective C3-iodination of a substituted pyridine ring, a common core within pyridopyrimidinones.[3]

Materials:

  • Substituted Pyridine (1.0 equiv)

  • Trifluoromethanesulfonic anhydride (Tf₂O, 1.1 equiv)

  • 2,6-Lutidine (1.2 equiv)

  • Amine nucleophile (e.g., N-benzylaniline, 1.2 equiv)

  • N-Iodosuccinimide (NIS, 1.1 equiv)

  • Ammonium acetate (NH₄OAc, 10 equiv)

  • Dichloromethane (DCM, anhydrous)

  • Ethanol (EtOH)

Procedure:

  • Activation & Ring-Opening:

    • Dissolve the substituted pyridine (1.0 equiv) and 2,6-lutidine (1.2 equiv) in anhydrous DCM under an inert atmosphere (N₂ or Ar).

    • Cool the mixture to 0 °C in an ice bath.

    • Add Tf₂O (1.1 equiv) dropwise. Stir for 30 minutes at 0 °C.

    • Add the amine nucleophile (1.2 equiv) and allow the reaction to warm to room temperature. Stir until the starting pyridine is fully consumed, as monitored by TLC or LC-MS. This forms the Zincke imine intermediate.

  • Halogenation:

    • To the same reaction vessel, add N-iodosuccinimide (NIS, 1.1 equiv) in one portion.

    • Stir at room temperature. The reaction is typically rapid (5-30 minutes). Monitor by TLC/LC-MS until the Zincke imine is consumed.

  • Ring-Closing:

    • Add ammonium acetate (10 equiv) and ethanol to the reaction mixture.

    • Heat the reaction to 60 °C and stir until the formation of the 3-iodopyridine product is complete (typically 1-4 hours).

  • Work-up and Purification:

    • Cool the reaction to room temperature and quench with water.

    • Extract the aqueous layer with DCM or ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography on silica gel (potentially with 0.1% Et₃N in the eluent) to yield the pure 3-iodopyridine product.

References

  • Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. American Chemical Society. Available at: [Link]

  • Investigation of halogenated pyrimidines by X-ray photoemission spectroscopy and theoretical DFT methods. Journal of Physical Chemistry A. Available at: [Link]

  • Halogenation of the 3-position of pyridines through Zincke imine intermediates. Science. Available at: [Link]

  • One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Molecules. Available at: [Link]

  • 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. Available at: [Link]

  • Reactivity of 4-Aminopyridine with Halogens and Interhalogens : Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. JYX Digital Archive. Available at: [Link]

  • Mild Regioselective Halogenation of Activated Pyridines with N-Bromosuccinimide. Synthesis. Available at: [Link]

  • Synthesis of new pyridothienopyrimidinone derivatives as Pim-1 inhibitors. Archiv der Pharmazie. Available at: [Link]

  • 3-Selective Halogenation of Pyridines via Zincke Imine Intermediates. ChemRxiv. Available at: [Link]

  • Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link]

  • Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules. Available at: [Link]

  • New Routes to Pyridino[2,3-d]pyrimidin-4-one and Pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one Derivatives. Molecules. Available at: [Link]

  • Antiproliferative activities of halogenated thieno[3,2-d]pyrimidines. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • The Spectroscopic Characterization of Halogenated Pollutants through the Interplay between Theory and Experiment: Application to R1122. Molecules. Available at: [Link]

  • Spectroscopic characterization, docking studies and reactive properties by DFT calculations of halogen substituted 6-Chloro-N-(3-iodo-4-methylphenyl)-pyrazine-2-carboxamide with MD simulations. Journal of Molecular Structure. Available at: [Link]

  • Synthesis, Physicochemical Characterization, and Antimicrobial Evaluation of Halogen-Substituted Non-Metal Pyridine Schiff Bases. Molecules. Available at: [Link]

  • The Role of Halogenated Pyridines in Pharmaceutical Synthesis: A Focus on 831203-13-5. Medium. Available at: [Link]

  • An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • The Impact of Halogen Substituents on the Synthesis and Structure of Co-Crystals of Pyridine Amides. Molecules. Available at: [Link]

  • Halogen–Aromatic π Interactions Modulate Inhibitor Residence Times. Journal of the American Chemical Society. Available at: [Link]

  • Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives. Molecules. Available at: [Link]

  • Highly Regioselective Halogenation of Pyridine N-Oxide: Practical Access to 2-Halo-Substituted Pyridines. Organic Letters. Available at: [Link]

  • Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Journal of the American Chemical Society. Available at: [Link]

  • Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide. Molecules. Available at: [Link]

  • Synthesis of 2-Arylpyridopyrimidinones, 6-Aryluracils, and Tri- and Tetrasubstituted Conjugated Alkenes via Pd-Catalyzed Enolic C-O Bond Activation-Arylation. Organic Letters. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Pyridopyrimidinone Synthesis &amp; Troubleshooting

Welcome to the Pyridopyrimidinone Synthesis Support Center. Pyrido[2,3-d]pyrimidin-7(8H)-ones are privileged pharmacophores, foundational to the development of numerous kinase inhibitors (e.g., palbociclib, ribociclib) a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Pyridopyrimidinone Synthesis Support Center. Pyrido[2,3-d]pyrimidin-7(8H)-ones are privileged pharmacophores, foundational to the development of numerous kinase inhibitors (e.g., palbociclib, ribociclib) and other targeted therapeutics[1]. However, synthesizing these fused bicyclic heterocycles often presents significant challenges, including poor regioselectivity, competitive N/O-alkylation, and intermediate dimerization.

This guide is designed for medicinal chemists and process scientists. It provides mechanistic troubleshooting, self-validating protocols, and actionable solutions to the most common side reactions encountered during synthesis.

Regioselectivity in the Gould-Jacobs Reaction

FAQ: Why am I obtaining naphthyridinones instead of the desired pyrido[2,3-d]pyrimidinones during thermal cyclization?

The Mechanism & Causality: When utilizing the Gould-Jacobs approach—condensing 2-aminopyridines with diethyl ethoxymethylenemalonate—the intermediate aminomethylenemalonate can cyclize at either ortho position of the pyridine ring[2]. The regioselectivity is governed by a delicate balance of kinetic and thermodynamic control. The formation of the pyrido[2,3-d]pyrimidinone is typically the kinetic product. However, under standard prolonged thermal conditions (e.g., refluxing in Dowtherm A at >250 °C), the reaction often shifts toward thermodynamic control, yielding the undesired naphthyridinone side product through a ketene intermediate[2].

Troubleshooting Solution: To trap the kinetic product, you must minimize the residence time at high temperatures. Flash Vacuum Pyrolysis (FVP) or strictly controlled microwave-assisted continuous flow synthesis prevents the thermodynamic equilibration[2].

GouldJacobs A Aminomethylenemalonate Intermediate B Kinetic Control (FVP / Short Microwave) A->B Fast heating/cooling C Thermodynamic Control (Prolonged High Heat) A->C Extended >250°C D Pyrido[2,3-d]pyrimidinone (Target Product) B->D E Naphthyridinone (Side Product) C->E

Caption: Kinetic vs. thermodynamic control in the Gould-Jacobs cyclization pathway.

Validated Protocol: Microwave-Assisted Kinetic Cyclization

Self-Validation Checkpoint: The absence of a downfield singlet (~8.5 ppm) corresponding to the naphthyridinone C-4 proton in the crude ^1H NMR confirms successful kinetic trapping.

  • Preparation: Dissolve the aminomethylenemalonate intermediate (1.0 equiv) in diphenyl ether (0.1 M concentration).

  • Microwave Parameters: Set the microwave reactor to 240 °C with a maximum hold time of 3 to 5 minutes. Critical: Ensure rapid active cooling (e.g., via compressed air) immediately after the hold time to quench the thermodynamic rearrangement.

  • Isolation: Dilute the crude mixture with hexanes to precipitate the pyrido[2,3-d]pyrimidinone. Filter and wash with cold hexanes.

  • Analysis: Confirm regioselectivity via ^13C NMR; the carbonyl carbon of the pyridopyrimidinone typically appears around 158-160 ppm, distinct from the naphthyridinone shift.

N-Alkylation vs. O-Alkylation in Pyrimidinone Functionalization

FAQ: During the derivatization of pyrido[2,3-d]pyrimidin-7(8H)-ones, I am observing significant O-alkylation. How can I exclusively target the N8 position?

The Mechanism & Causality: Pyrido[2,3-d]pyrimidin-7(8H)-ones possess an ambident lactam motif[1]. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom is a "harder" nucleophile, while the N8 nitrogen is "softer" and more sterically hindered. Using strong, hard bases (like NaH) in polar aprotic solvents (like DMF) generates a loosely coordinated enolate that favors attack from the highly electronegative oxygen, leading to O-alkylated side products.

Troubleshooting Solution: Switch to a softer base with a larger counterion, such as Cesium Carbonate (Cs2CO3), in a slightly less polar solvent like Acetonitrile (MeCN). The large cesium ion coordinates poorly with the oxygen, leaving the N8 position more nucleophilic and favoring the thermodynamic N-alkylated product[1].

Alkylation Start Pyrido[2,3-d]pyrimidin-7(8H)-one Path1 NaH / DMF (Hard Base Conditions) Start->Path1 Path2 Cs2CO3 / MeCN (Soft Base Conditions) Start->Path2 Prod1 O-Alkylation (Undesired) Path1->Prod1 Kinetic Control Prod2 N8-Alkylation (Target) Path2->Prod2 Thermodynamic Control

Caption: Influence of base and solvent selection on N8 vs. O7 alkylation regioselectivity.

Validated Protocol: Regioselective N8-Alkylation

Self-Validation Checkpoint: In ^1H NMR, N-alkylated products will show the alkyl protons significantly upfield compared to the O-alkylated counterparts (e.g., N-CH3 at ~3.6 ppm vs O-CH3 at ~4.0 ppm).

  • Setup: Charge a flame-dried flask with pyrido[2,3-d]pyrimidin-7(8H)-one (1.0 equiv) and anhydrous Cs2CO3 (2.0 equiv) in anhydrous MeCN (0.2 M).

  • Activation: Stir the suspension at 60 °C for 30 minutes to ensure complete deprotonation and equilibration.

  • Alkylation: Add the alkyl halide (1.2 equiv) dropwise. Maintain heating at 60 °C for 4-6 hours.

  • Workup: Filter the inorganic salts, concentrate the filtrate, and purify via flash chromatography (EtOAc/Hexanes).

Dimerization in α-Oxoketene Intermediates

FAQ: I am using the Wolff rearrangement of diazo compounds to generate α-oxoketenes for annulation with 6-aminopyrimidines, but my major isolated product is an α-oxoketene dimer. How do I suppress this?

The Mechanism & Causality: The microwave-assisted Wolff rearrangement of 2-diazo-1,3-dicarbonyl compounds is an excellent, time-efficient method to generate α-oxoketenes in situ for (4+2) annulations with aminopyrimidines to form pyridopyrimidinones[3]. However, α-oxoketenes are highly reactive electrophiles. If their local concentration exceeds the rate of the bimolecular trapping by the aminopyrimidine, they will rapidly undergo [4+2] self-dimerization, consuming your starting material and severely depressing the yield[3].

Troubleshooting Solution: The kinetics of the desired cross-annulation must outpace the dimerization[3]. This is achieved by artificially maintaining a low steady-state concentration of the diazo precursor (and thus the ketene).

Validated Protocol: Portion-Wise Wolff Annulation

Self-Validation Checkpoint: LC-MS analysis of the crude mixture should show a mass corresponding to[M+H]+ of the target pyridopyrimidinone, with the dimer mass (2x ketene mass) reduced to <5% relative abundance.

  • Initial Charge: Dissolve the 6-aminopyrimidine derivative (1.0 equiv) in a high-boiling solvent (e.g., o-dichlorobenzene).

  • Portion-Wise Addition: Instead of adding the diazo compound all at once, divide the 2.4 equivalents of the diazo compound into 4 to 6 equal portions[3].

  • Microwave Cycling: Add one portion, seal the vessel, and irradiate at 220 °C for 5 minutes. Cool the vessel, add the next portion, and repeat[3].

  • Alternative (Flow): For scale-up, use a syringe pump to slowly infuse the diazo compound into a heated continuous flow reactor containing the aminopyrimidine.

Quantitative Data Summary: Differentiating Side Reactions

To rapidly diagnose which side reaction has occurred in your synthesis, consult the following analytical summary table.

Target ProductCommon Side ProductPrimary CauseKey Analytical Differentiator
Pyrido[2,3-d]pyrimidinone NaphthyridinoneProlonged heating (>250°C) causing thermodynamic rearrangement.^13C NMR: Target C=O at ~158 ppm; Side product C=O at ~162 ppm.
N8-Alkylated Pyridopyrimidinone O7-Alkylated IsomerUse of hard bases (NaH) and polar aprotic solvents (DMF).^1H NMR: N-CH2 protons appear ~0.4-0.6 ppm upfield relative to O-CH2 protons.
Pyrido[2,3-d]pyrimidinone (via α-oxoketene) α-Oxoketene DimerHigh local concentration of ketene intermediate during Wolff rearrangement.LC-MS: Dimer exhibits exactly 2x the mass of the intermediate ketene.

References

  • [Title] Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications [Source] Molecules (MDPI) / PubMed Central [URL] [Link]

  • [Title] On the Regioselectivity of the Gould–Jacobs Reaction: Gas-Phase Versus Solution-Phase Thermolysis [Source] European Journal of Organic Chemistry [URL] [Link]

  • [Title] Time-Efficient Synthesis of Pyrido[2,3-d]pyrimidinones via α-Oxoketenes [Source] European Journal of Organic Chemistry / ResearchGate [URL] [Link]

Sources

Optimization

stability of 7-Iodopyrido[1,2-a]pyrimidin-4-one under different conditions

Welcome to the technical support center for 7-Iodopyrido[1,2-a]pyrimidin-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troublesho...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 7-Iodopyrido[1,2-a]pyrimidin-4-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for handling and utilizing this compound in your experiments. The information herein is synthesized from established principles of organic chemistry and data on structurally related compounds to ensure scientific integrity and practical utility.

Introduction to the Stability of 7-Iodopyrido[1,2-a]pyrimidin-4-one

7-Iodopyrido[1,2-a]pyrimidin-4-one is a halogenated heterocyclic compound with potential applications in medicinal chemistry and materials science.[1][2][3] The presence of the carbon-iodine bond on the aromatic pyridopyrimidinone core is a key feature for synthetic diversification, for instance, in transition metal-catalyzed cross-coupling reactions.[4] However, this bond also represents the primary site of potential instability. Understanding the factors that can influence the stability of this molecule is crucial for obtaining reliable and reproducible experimental results. This guide will address potential challenges and provide solutions based on the known reactivity of aryl iodides and related heterocyclic systems.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Question 1: I dissolved my sample of 7-Iodopyrido[1,2-a]pyrimidin-4-one in an organic solvent, and it has started to turn a pale yellow or brown color upon standing, especially on the lab bench. What is happening?

Answer:

This discoloration is a common indicator of degradation, likely due to the light-induced decomposition of the compound. The carbon-iodine bond in aryl iodides is susceptible to cleavage under UV or visible light, which can initiate a radical-mediated dehalogenation process.[5][6][7][8] This leads to the formation of the corresponding de-iodinated pyridopyrimidinone and potentially other colored byproducts.

Preventative Measures & Solutions:

  • Work in a Light-Protected Environment: Whenever possible, handle solutions of 7-Iodopyrido[1,2-a]pyrimidin-4-one under subdued light or in a fume hood with the sash lowered to minimize exposure to ambient light.

  • Use Amber Glassware: Store and handle solutions in amber vials or flasks to protect them from UV and visible light. If amber glassware is unavailable, wrap your containers in aluminum foil.

  • Minimize Exposure Time: Prepare solutions fresh and use them promptly. Avoid storing solutions, especially in clear containers, for extended periods.

  • Inert Atmosphere: While light is the primary initiator, the presence of oxygen can sometimes exacerbate radical-mediated degradation pathways. For sensitive reactions, consider degassing your solvent and working under an inert atmosphere (e.g., nitrogen or argon).

Question 2: My reaction yield is consistently lower than expected when using 7-Iodopyrido[1,2-a]pyrimidin-4-one, and I see a significant amount of the de-iodinated analog in my crude NMR. What could be the cause?

Answer:

The presence of the de-iodinated byproduct, pyrido[1,2-a]pyrimidin-4-one, strongly suggests that a dehalogenation side reaction is occurring. This can be triggered by several factors in your reaction setup:

  • Basic Conditions: Many organic reactions are run in the presence of a base. Strong bases, particularly in combination with a hydrogen source (even the solvent itself), can promote the dehalogenation of aryl iodides.[7][8][9]

  • Elevated Temperatures: While the pyridopyrimidinone core is generally thermally stable, high reaction temperatures can provide the necessary activation energy for dehalogenation, especially if other contributing factors are present.[10][11]

  • Photochemical Conditions: If your reaction is exposed to light, even ambient lab light over a long reaction time, photolytically induced dehalogenation can occur.[5][6][7][8]

  • Radical Initiators: The presence of radical initiators or certain transition metals can catalyze the cleavage of the C-I bond.[6][9]

Troubleshooting Steps:

  • Re-evaluate Your Base: If possible, use a weaker or non-nucleophilic base. If a strong base is required, consider adding it slowly at a lower temperature.

  • Optimize Reaction Temperature: Determine the minimum temperature required for your desired transformation to proceed at a reasonable rate. Avoid unnecessarily high temperatures.

  • Protect from Light: As mentioned previously, run your reaction in amber glassware or wrapped in foil.

  • Degas Your Solvents: If you suspect a radical pathway, removing dissolved oxygen by sparging with an inert gas can sometimes suppress these side reactions.

Question 3: I am performing a Suzuki-Miyaura cross-coupling reaction with 7-Iodopyrido[1,2-a]pyrimidin-4-one, but I am observing significant amounts of a homocoupled byproduct of my boronic acid and the de-iodinated starting material. How can I improve the outcome?

Answer:

This is a common issue in cross-coupling reactions involving aryl halides. The formation of the de-iodinated starting material is a competitive side reaction.[9] The homocoupling of the boronic acid is also a known side reaction.

Optimization Strategies:

  • Ligand and Catalyst Choice: The choice of palladium catalyst and ligand is critical. Experiment with different phosphine ligands to find one that promotes the desired cross-coupling over the competing dehalogenation.

  • Solvent System: The solvent can influence the relative rates of the desired reaction and side reactions. Anhydrous and degassed solvents are crucial to minimize side reactions.[12]

  • Base Selection: The choice and stoichiometry of the base can significantly impact the reaction outcome. A weaker base or a carbonate base may be preferable to stronger hydroxide or alkoxide bases.

  • Temperature Control: Running the reaction at the lowest effective temperature can help to minimize the rate of the dehalogenation side reaction.

Frequently Asked Questions (FAQs)

Q: What are the recommended storage conditions for solid 7-Iodopyrido[1,2-a]pyrimidin-4-one?

A: To ensure long-term stability, solid 7-Iodopyrido[1,2-a]pyrimidin-4-one should be stored in a tightly sealed container in a cool, dry, and dark place.[13] A desiccator at room temperature is a suitable storage environment. Avoid exposure to high humidity and direct sunlight.

Q: Is 7-Iodopyrido[1,2-a]pyrimidin-4-one stable in aqueous solutions? What about different pH values?

A: While specific data for this compound is not available, the stability of pharmaceuticals in aqueous solutions is highly pH-dependent.[14][15] The pyridopyrimidinone core contains functional groups that could be susceptible to hydrolysis under strongly acidic or basic conditions. It is recommended to conduct pH stability studies for your specific application. As a general precaution, prepare aqueous solutions fresh and buffer them to a pH range that is relevant to your experiment and as close to neutral as possible, unless the reaction requires acidic or basic conditions.

Q: Are there any known incompatibilities with common reagents or solvents?

A: Based on the chemistry of aryl iodides and related heterocyclic systems, you should be cautious with the following:

  • Strong Reducing Agents: These can readily cause dehalogenation.

  • Strong Oxidizing Agents: The pyridopyrimidinone ring system may be susceptible to oxidation.[16]

  • Strong Bases: As discussed, these can promote dehalogenation.

  • Photoreactive Species: Avoid use with compounds that are known to generate radicals upon exposure to light.

Q: How can I assess the purity and stability of my sample of 7-Iodopyrido[1,2-a]pyrimidin-4-one over time?

A: A combination of analytical techniques is recommended:

  • High-Performance Liquid Chromatography (HPLC): This is an excellent method for quantifying the purity of your sample and detecting the formation of degradation products over time. A stability-indicating HPLC method should be developed that separates the parent compound from its potential degradants (e.g., the de-iodinated analog).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to check for the appearance of new signals that would indicate the formation of byproducts. The disappearance of the characteristic signals for the iodo-substituted ring and the appearance of signals corresponding to the de-iodinated species can be monitored.

  • Mass Spectrometry (MS): Can be used to identify the mass of the parent compound and any degradation products.

Experimental Protocols

Protocol 1: General Handling and Solution Preparation
  • Allow the container of solid 7-Iodopyrido[1,2-a]pyrimidin-4-one to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the solid in a fume hood, minimizing exposure to direct light.

  • Add the solid to an amber glass vial or a flask wrapped in aluminum foil.

  • Add your desired solvent (e.g., DMSO, DMF, CH₃CN) via syringe. If the subsequent application is sensitive to air or water, use anhydrous, degassed solvents.

  • Cap the vial tightly and vortex or sonicate until the solid is fully dissolved.

  • Use the solution immediately or store it in the dark at a low temperature (e.g., 4°C) for short-term storage. For long-term storage, aliquoting and storing at -20°C or -80°C under an inert atmosphere is recommended, though freeze-thaw cycles should be minimized.

Protocol 2: Preliminary Photostability Assessment
  • Prepare a stock solution of 7-Iodopyrido[1,2-a]pyrimidin-4-one in a suitable solvent (e.g., acetonitrile or methanol) in an amber vial.

  • Transfer an aliquot of the stock solution into a clear glass vial (the "light-exposed sample") and another aliquot into an amber vial (the "dark control").

  • Place the light-exposed sample on a lab bench under ambient light. Place the dark control in a drawer or wrap it completely in aluminum foil in the same location.

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), take a small aliquot from each vial and analyze by HPLC.

  • Compare the chromatograms of the light-exposed sample and the dark control. A decrease in the peak area of the parent compound and the appearance of new peaks in the light-exposed sample indicate photolytic degradation.

Visualizing Potential Degradation and Workflows

Below are diagrams illustrating a likely degradation pathway and a suggested workflow for assessing the stability of 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Start 7-Iodopyrido[1,2-a]pyrimidin-4-one Radical Aryl Radical Intermediate Start->Radical Visible Light / Base (Radical Initiation) Product Pyrido[1,2-a]pyrimidin-4-one (De-iodinated Product) Radical->Product H• Abstraction (from solvent, etc.)

Caption: Proposed radical-mediated dehalogenation pathway.

Prep Prepare Stock Solution (in amber vial) Stress Expose to Stress Conditions (e.g., Light, Heat, pH) Prep->Stress Control Store Control Sample (Protected from stress) Prep->Control Analysis Analyze Samples at Time Points (HPLC, LC-MS) Stress->Analysis Control->Analysis Compare Compare Stressed vs. Control (Assess Degradation) Analysis->Compare

Caption: Workflow for a forced degradation study.

Summary of Stability Considerations

ConditionPotential IssueRecommended Mitigation
Light Exposure Photolytic de-iodination leading to sample discoloration and impurity formation.Work in subdued light; use amber glassware or wrap containers in foil.
Basic pH Base-mediated dehalogenation, especially at elevated temperatures.Use the mildest base possible for your reaction; control temperature carefully.
Elevated Temperature Increased rate of degradation, particularly dehalogenation.Determine the minimum necessary temperature for reactions; avoid prolonged heating.
Long-term Storage Slow degradation over time, leading to decreased purity.Store solid in a cool, dry, dark place. Store solutions at low temperatures, protected from light.
Biological Assays Potential for metabolic degradation by enzymes like aldehyde oxidase.[17]Be aware of potential metabolic liabilities in cell-based or in vivo studies.

References

  • Ding, T.-H., Qu, J.-P., & Kang, Y.-B. (2020). Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. Organic Letters, 22(8), 3084–3088. [Link]

  • Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals. (n.d.). PMC. [Link]

  • Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition-Metal-Free Basic Conditions. (2019). The Journal of Organic Chemistry. [Link]

  • Photo-Induced, Phenylhydrazine-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. (2023). MDPI. [Link]

  • Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. (2020). Organic Letters. [Link]

  • Thermal stability of a ureidopyrimidinone model compound. (2001). University of Limerick. [Link]

  • Synthesis of 4H-pyrido [1,2-a]pyrimidin-4-one derivatives as Anti-inflammatory agents. (2015). World Journal of Pharmaceutical Sciences. [Link]

  • Synthesis of Halogenated 4H-Pyrido[1,2-a]pyrimidin-4-ones. (n.d.). ResearchGate. [Link]

  • Hayes, A., et al. (2016). Pyrido[3,4-d]pyrimidin-4(3H)-one metabolism mediated by aldehyde oxidase is blocked by C2. CORE. [Link]

  • Photochemistry of Hypervalent Iodoazide Derivatives. (2025). OSTI.GOV. [Link]

  • An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. (n.d.). PMC. [Link]

  • Iodine(III)-Containing Reagents in Photo-Assisted and Photo-Catalyzed Organic Synthesis. (n.d.). MDPI. [Link]

  • Microwave-assisted synthesis of high thermal stability and colourless polyimides containing pyridine. (2019). PMC. [Link]

  • Synthesis and Photochemistry of 1-Iodocyclohexene: Influence of Ultrasound on Ionic vs. Radical Behaviour. (2025). ResearchGate. [Link]

  • Scheme of pyrimidine degradation pathways showing the four steps and... (n.d.). ResearchGate. [Link]

  • Discovery of Pyridopyrimidinones that Selectively Inhibit the H1047R PI3Kα Mutant Protein. (n.d.). ACS Publications. [Link]

  • Design, Synthesis, and Insecticidal Activity of Novel Pyrido[1,2- a]pyrimidinone Mesoionic Compounds Containing Indole Moiety as - DOI. (n.d.). DOI. [Link]

  • Discovery of Pyridopyrimidinones as Potent and Orally Active Dual Inhibitors of PI3K/mTOR. (2018). ACS Publications. [Link]

  • Synthesis and Structure–Activity Relationship Studies of Pyrido [1,2-e]Purine-2,4(1H,3H)-Dione Derivatives Targeting Flavin-Dependent Thymidylate Synthase in Mycobacterium tuberculosis. (2022). MDPI. [Link]

  • Discovery and Characterization of 7,8-Dihydropyrido[4,3-d]pyrimidines as SARS-CoV-2 Entry Inhibitors. (n.d.). MDPI. [Link]

  • Pyrido[2,3-d]pyrimidin-7-ones: synthesis and biological properties. (2019). dspace.nbuv.gov.ua. [Link]

  • Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. (2024). PubMed. [Link]

  • Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. (2019). Beilstein Journal of Organic Chemistry. [Link]

  • Substituted pyridopyrimidinones. Part 5. Behavior of 2-hydroxy-4-oxo-4 H -pyrido[1,2- α ]pyrimidine-3-carbaldehyde in nucleophilic condensation reactions. (n.d.). ResearchGate. [Link]

  • Aromatic Iodides: Synthesis and Conversion to Heterocycles. (2022). MDPI. [Link]

  • A second pathway to degrade pyrimidine nucleic acid precursors in eukaryotes. (2008). PubMed. [Link]

  • Identification of pyrido[1,2-α]pyrimidine-4-ones as new molecules improving the transcriptional functions of estrogen-related receptor α. (2011). PubMed. [Link]

  • Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. (2024). MDPI. [Link]

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (n.d.). ResearchGate. [Link]

  • Pyrido[3,4-d]pyrimidin-4(3H)-one metabolism mediated by aldehyde oxidase is blocked by C2. (2016). CORE. [Link]

  • View of Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (n.d.). AJPO Journals. [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Poor Solubility of Pyridopyrimidinone Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals navigate the notorious solubility challen...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals navigate the notorious solubility challenges associated with pyridopyrimidinone derivatives.

Pyridopyrimidinones are privileged bicyclic scaffolds frequently utilized in the development of kinase inhibitors, adenylyl cyclase modulators, and NMDAR positive allosteric modulators[1][2]. However, their flat, aromatic nature often leads to significant physicochemical liabilities. This guide synthesizes field-proven formulation strategies and structural optimization techniques to help you achieve biologically relevant exposures in your assays.

Part 1: Mechanistic Insights & FAQs

Q1: Why do pyridopyrimidinone derivatives inherently suffer from poor aqueous solubility? A: The low water solubility of these derivatives is fundamentally driven by their thermodynamic properties. Pyridopyrimidinones possess a planar, fused bicyclic aromatic core that promotes strong intermolecular π−π stacking. This results in high crystal lattice energy[2][3]. For dissolution to occur, the energy of solvation must overcome this lattice energy. Because water cannot effectively solvate these highly lipophilic and symmetrical flat surfaces, the compounds precipitate out of solution.

Q2: How can I chemically modify the scaffold to improve solubility without losing target affinity? A: Solubility enhancement during lead optimization should focus on reducing crystal packing energy. This can be achieved through two primary mechanisms:

  • Increasing Rotational Degrees of Freedom: Replacing rigid linkers (e.g., amides) with flexible linkers (e.g., amines) introduces contiguous rotatable bonds. This disrupts the planar symmetry, lowers the melting point, and significantly enhances thermodynamic solubility[2].

  • Adding Solubilizing Moieties: Incorporating polar, ionizable groups (such as morpholine or piperazine) increases the hydrophilicity of the molecule, facilitating better interaction with the aqueous bulk phase[4].

G A High Crystal Packing Energy (Planar Symmetry) B Disrupt Planarity (Steric Hindrance) A->B C Increase Rotational Degrees (Amide to Amine) A->C D Decrease Melting Point B->D C->D E Increased Thermodynamic Solubility D->E

Caption: Mechanistic pathway of structural modifications reducing crystal packing energy.

Part 2: Troubleshooting Guide

Issue 1: Inconsistent Dose-Response Curves in Biochemical Assays

Symptom: IC 50​ curves are flat, biphasic, or show high well-to-well variability. Root Cause: The compound is exceeding its kinetic solubility limit in the assay buffer, leading to micro-precipitation or aggregation. Resolution:

  • Visual Inspection: Examine the highest concentration wells under a microscope. Look for needle-like crystals or amorphous aggregates[3].

  • Buffer Optimization: Add a low concentration of a water-miscible co-solvent (e.g., 1-5% DMSO or PEG400) or a non-ionic detergent (e.g., 0.01% Tween-20) to the assay buffer to lower the surface tension and keep the compound solvated[3].

  • pH Adjustment: If your pyridopyrimidinone has a basic amine, lowering the pH of the buffer slightly (if tolerated by the target protein) will protonate the compound, drastically increasing its kinetic solubility[3].

Issue 2: Poor In Vivo Exposure (PK) Despite Good In Vitro Potency

Symptom: The compound shows sub-micromolar potency in vitro but fails to achieve therapeutic free plasma concentrations ( Cmax,u​ ) in animal models. Root Cause: Dissolution-rate limited absorption in the gastrointestinal tract or rapid precipitation upon intravenous injection. Resolution: Shift from standard saline vehicles to a cyclodextrin-based formulation. The hydrophobic cavity of Hydroxypropyl- β -Cyclodextrin (HP- β -CD) encapsulates the lipophilic pyridopyrimidinone core, while its hydrophilic exterior interacts with the aqueous bulk phase. This overcomes the high lattice energy barrier without altering the API's chemical structure[3].

G A Poor Aqueous Solubility (Pyridopyrimidinone Core) B Determine Stage of Development A->B C Lead Optimization (Chemical Modification) B->C D Preclinical/In Vivo (Formulation Strategy) B->D E Introduce Rotatable Bonds (e.g., Amine Linkers) C->E F Add Solubilizing Moieties (Morpholine/Piperazine) C->F G Cyclodextrin Complexation (HP-β-CD) D->G H Amorphous Solid Dispersion (Polymer Matrix) D->H I Enhanced Bioavailability & Exposure E->I F->I G->I H->I

Caption: Workflow for resolving pyridopyrimidinone solubility issues across development stages.

Part 3: Self-Validating Experimental Protocols

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol establishes the absolute equilibrium solubility of your compound, which is critical before advancing to in vivo studies.

  • Preparation: Add an excess amount of the solid pyridopyrimidinone derivative (e.g., 5 mg) to a 2 mL microcentrifuge tube[5].

  • Solvent Addition: Add 1 mL of the target vehicle (e.g., PBS pH 7.4 or simulated gastric fluid).

  • Equilibration: Incubate the tube at 37°C on an orbital shaker (300 RPM) for 24 to 48 hours. Causality: This extended timeframe ensures the system overcomes kinetic barriers and reaches true thermodynamic equilibrium between the solid lattice and the solvated state.

  • Separation (Validation Step): Centrifuge the mixture at 10,000 x g for 15 minutes. Self-Validation: You must visually confirm a solid pellet remains at the bottom of the tube. If no pellet is visible, the solution is not saturated; you must add more solid API and repeat step 3.

  • Quantification: Carefully extract the supernatant, dilute it in a compatible mobile phase, and quantify the dissolved concentration via HPLC-UV against a known calibration curve[5].

Protocol B: HP- β -CD Complexation for In Vivo Dosing

Use this formulation to rescue highly crystalline derivatives for PK/PD studies.

  • Vehicle Preparation: Dissolve HP- β -CD in sterile water or saline to create a 20% (w/v) stock solution[3].

  • API Addition: Add the required mass of the pyridopyrimidinone derivative directly to the cyclodextrin solution.

  • Complexation: Sonicate the mixture in a water bath for 30 minutes, followed by vigorous magnetic stirring overnight at room temperature. Causality: Mechanical energy is required to force the lipophilic core into the cyclodextrin cavity.

  • Filtration (Validation Step): Pass the resulting mixture through a 0.22 µm PTFE syringe filter. Self-Validation: The filtrate must be optically clear. Any cloudiness indicates incomplete complexation or that the API concentration exceeds the encapsulation capacity of the cyclodextrin.

Part 4: Quantitative Data Summary

The table below summarizes how specific structural modifications to pyrimidinone and pyridopyrimidinone scaffolds directly impact solubility and biological exposure, serving as a benchmark for your own optimization campaigns.

Scaffold / TargetStructural Modification StrategyKinetic / Aqueous SolubilityBiological ImpactReference
Thiazolopyrimidinone (GluN2A)Baseline Core (Compound 1)9.3 µMLimited free brain exposure[1]
Pyridopyrimidinone (GluN2A)Core swap + R3 Chloro substitution (Compound 13)43.5 µM1.6-fold increase in free plasma concentration[1]
Pyrazolyl-pyrimidinone (AC1)Rigid Amide Linker (AC10102)4.6 µMDose-limited in vivo efficacy[2]
Pyrazolyl-pyrimidinone (AC1)Flexible Amine Linker (7-47A)74 ± 7 µMEnhanced antiallodynic efficacy in vivo[2]

References

  • GluN2A-Selective Pyridopyrimidinone Series of NMDAR Positive Allosteric Modulators with an Improved in Vivo Profile Source: ACS Medicinal Chemistry Letters URL:[Link]

  • Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain Source: Journal of Medicinal Chemistry (via PubMed/PMC) URL:[Link]

  • Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5- a ]pyrimidine CFTR Activator That Ameliorates Dry Eye Disease Source: Journal of Medicinal Chemistry (via ResearchGate) URL:[Link]

Sources

Optimization

Technical Support Center: Suzuki Coupling with Heteroaromatic Halides

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving heteroaromatic halides. As a cornerstone of modern synthetic chemistry, the Suzuki coupling is invaluable for creating C-C bon...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving heteroaromatic halides. As a cornerstone of modern synthetic chemistry, the Suzuki coupling is invaluable for creating C-C bonds, particularly in the synthesis of pharmaceuticals and functional materials where heteroaromatic scaffolds are ubiquitous.[1][2]

However, the very nature of heteroaromatic halides introduces a unique set of challenges not always encountered with their simpler aryl halide counterparts. The presence of Lewis-basic nitrogen, oxygen, or sulfur atoms can lead to catalyst inhibition, while the electronic properties of these rings can affect reactivity and promote undesirable side reactions.[3][4][5][6] This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights to troubleshoot and optimize these often-recalcitrant reactions.

Here, we move beyond simple protocols to explain the why behind experimental choices, empowering you to make informed decisions for your specific system.

Quick Navigation: Frequently Asked Questions (FAQs)

This section addresses the most common high-level issues encountered. For more detailed, problem-specific guidance, please proceed to the Troubleshooting Guides.

Q1: My Suzuki reaction with a heteroaromatic halide (e.g., bromopyridine) is not working at all. What are the first things I should check?

A: When facing a complete reaction failure, systematically verify the fundamentals before exploring more complex issues. The primary culprits are often:

  • Catalyst Inhibition/Deactivation: The lone pair of electrons on heteroatoms (especially pyridine nitrogen) can coordinate to the palladium center, effectively poisoning your catalyst.[3][4][5]

  • Reagent Quality: Ensure the integrity of your reagents. Boronic acids can degrade or undergo protodeboronation, and palladium catalysts, particularly Pd(0) sources, are sensitive to oxygen.[4][7]

  • Inadequate Inert Atmosphere: The active Pd(0) catalyst is readily oxidized. Ensure your solvent is thoroughly degassed and the reaction is maintained under a strict inert atmosphere (argon or nitrogen).[4]

  • Inappropriate Base or Solvent: The choice of base and solvent is critical and highly interdependent. An unsuitable combination can halt the reaction entirely.[3]

Q2: I'm seeing a lot of my starting heteroaromatic halide being converted back to the parent heteroarene (dehalogenation). What's causing this?

A: This side reaction is known as hydrodehalogenation. It occurs when the palladium-aryl intermediate (formed after oxidative addition) reacts with a hydride source in the mixture instead of the boronic acid partner.[4][7] Potential hydride sources include solvents (like alcohols), impurities, or even the boronic acid itself. To mitigate this, consider using weaker inorganic bases like K₃PO₄ or Cs₂CO₃ and ensure high-purity, dry solvents.[4]

Q3: My boronic acid seems to be decomposing under the reaction conditions. How can I prevent this?

A: This is a common side reaction called protodeboronation, where the C-B bond is cleaved by a proton source, replacing the boronic acid group with a hydrogen atom.[5][8] This is especially prevalent with electron-rich or certain heteroaromatic boronic acids.[9][10]

  • Use Boronate Esters: Pinacol esters, MIDA boronates, or trifluoroborates are generally more stable than the corresponding boronic acids and can slowly hydrolyze in situ to the active species.[7][10]

  • Anhydrous Conditions: For extremely sensitive substrates, switching to anhydrous conditions with a soluble base like potassium trimethylsilanolate (TMSOK) can be effective.[11][12]

  • Minimize Water: While some water is often beneficial, excess water, especially with certain bases, can accelerate protodeboronation.[5][8]

In-Depth Troubleshooting Guides

This section provides a systematic, cause-and-effect approach to solving specific experimental failures.

Problem 1: Low to No Product Yield

You've set up your reaction with a bromopyridine and an arylboronic acid, but after 24 hours, LC-MS analysis shows primarily unreacted starting materials.

Initial Diagnosis Workflow

A Low or No Yield B Verify Reagent Quality & Stoichiometry A->B Step 1 C Review Reaction Conditions (Temp, Time, Atmosphere) A->C Step 1 D Reagent Issue Identified (Degraded Boronic Acid, Inactive Catalyst) B->D Issue Found H Suspect Catalyst Inhibition B->H Reagents OK E Inert Atmosphere Compromised C->E Issue Found F Sub-Optimal Conditions C->F Conditions OK D->A Re-run E->A Re-run G Systematic Optimization Required F->G K SUCCESS G->K I Optimize Catalyst System (Ligand, Precatalyst) H->I J Consider Protecting Group Strategy H->J I->K J->K

Caption: A logical workflow to diagnose and resolve failed Suzuki reactions.

Deep Dive Q&A

Question: I've confirmed my reagents are pure and my setup is inert. Why is the reaction still failing?

Answer: The most likely culprit is catalyst inhibition or deactivation due to the Lewis-basic nature of the heteroaromatic ring, especially with substrates like pyridines, imidazoles, or pyrimidines.[3][5][13] The lone pair on the ring nitrogen can coordinate strongly to the palladium center, preventing it from participating in the catalytic cycle.

Solutions & Scientific Rationale:

  • Change the Ligand: The choice of phosphine ligand is critical. Standard ligands like PPh₃ may not be sufficient.

    • Rationale: Bulky, electron-rich ligands are essential. The bulkiness promotes the final reductive elimination step to release the product, while the high electron density on the ligand makes the palladium center more electron-rich, which facilitates the initial, often rate-limiting, oxidative addition step, especially with less reactive heteroaryl chlorides.[1][7]

    • Recommendation: Screen a panel of modern biarylphosphine ligands (Buchwald ligands) such as SPhos, XPhos, or RuPhos. For particularly challenging couplings, N-heterocyclic carbenes (NHCs) can also be highly effective.[14][15]

  • Switch the Palladium Precatalyst: Not all palladium sources are created equal.

    • Rationale: Precatalysts are Pd(II) complexes designed to cleanly and efficiently generate the active Pd(0) species in situ. This avoids issues with unstable Pd(0) sources like Pd₂(dba)₃, which can decompose to form inactive palladium black.[7] Buchwald G3 or G4 precatalysts are often excellent choices as they are air-stable and highly active.

    • Recommendation: Replace Pd(OAc)₂ or Pd(PPh₃)₄ with a Buchwald precatalyst like XPhos Pd G3.

  • Use an Additive to Mitigate Poisoning:

    • Rationale: Additives can sometimes buffer the inhibitory effects of the heteroaromatic substrate. Trimethyl borate, for example, has been shown to attenuate the Lewis-basicity of heteroatoms, thereby reducing catalyst poisoning.[11][12] It can also help solubilize boronate complexes.[11][12]

    • Recommendation: For difficult heteroaryl-heteroaryl couplings, consider adding trimethyl borate to the reaction mixture, especially under anhydrous conditions.[11]

  • Protect the Heteroatom:

    • Rationale: If the heteroatom is particularly basic (e.g., an amino-pyridine), its lone pair can be a potent catalyst poison. Protecting the group, for instance by converting an amine to an acetamide, reduces its coordinating ability and can dramatically improve yields.[3]

    • Protocol: See the detailed protocol section below for a representative N-acetylation procedure.

Problem 2: Significant Side Product Formation

Your reaction proceeds, but you observe major byproducts, primarily from homocoupling of the boronic acid and/or hydrodehalogenation of the heteroaryl halide.

Catalytic Cycle and Common Side Reactions

Suzuki_Cycle cluster_trans Transmetalation Pd0 Pd(0)L_n ArPdX Ar-Pd(II)-X L_n ArPdR Ar-Pd(II)-R L_n ArPdX->ArPdR Dehalogenation Ar-H (Dehalogenation) ArPdX->Dehalogenation Hydride Source ArPdR->Pd0 Reductive Elimination Product Ar-R (Product) ArPdR->Product ArX Ar-X (Heteroaryl Halide) ArX->Pd0 Oxidative Addition RBO2 R-B(OR')₂ (Boronic Acid/Ester) RBO2->ArPdX Homocoupling R-R (Homocoupling) RBO2->Homocoupling O₂, Pd(II) Base Base Base->RBO2

Caption: The Suzuki-Miyaura catalytic cycle and key competing side reactions.

Deep Dive Q&A

Question: My main byproduct is the homocoupled boronic acid (R-R). What causes this and how can I stop it?

Answer: Homocoupling is typically promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[7] Oxygen can re-oxidize the active Pd(0) catalyst to Pd(II), which then catalyzes the homocoupling of two boronic acid molecules.

Solutions & Scientific Rationale:

  • Improve Degassing Technique: This is the most critical factor.

    • Rationale: Rigorously removing dissolved oxygen from the solvent prevents the oxidation of Pd(0) to the problematic Pd(II) state.[7]

    • Recommendation: Use a freeze-pump-thaw technique (at least 3 cycles) for solvents. For the reaction flask containing the solids, evacuate and backfill with an inert gas (at least 3-5 cycles) before adding the degassed solvent via syringe.[13][15]

  • Use a Pd(0) Source or an Efficient Precatalyst:

    • Rationale: Starting with a Pd(II) source like Pd(OAc)₂ requires an initial reduction step to form Pd(0). This reduction can sometimes be inefficient or proceed via a pathway that involves homocoupling two boronic acid molecules.[7] Using a direct Pd(0) source like Pd(PPh₃)₄ or a precatalyst that cleanly generates Pd(0) minimizes this issue.

    • Recommendation: Switch from Pd(OAc)₂ to Pd(PPh₃)₄ or a Buchwald precatalyst.

Question: I've minimized homocoupling, but now I see significant hydrodehalogenation (Ar-H). How do I address this?

Answer: As mentioned, hydrodehalogenation arises from the interception of the Ar-Pd-X intermediate by a hydride source.[4][7] The choice of base and solvent system plays a huge role here.

Solutions & Scientific Rationale:

  • Optimize the Base:

    • Rationale: The base is crucial for activating the boronic acid for transmetalation.[14][16] However, strong bases or certain types of bases can promote side reactions. Weaker inorganic bases are often preferred for sensitive substrates.

    • Recommendation: Avoid strong organic bases or hydroxides if dehalogenation is an issue. Potassium phosphate (K₃PO₄) is an excellent first choice for many heteroaromatic couplings as it is effective but generally mild. Cesium carbonate (Cs₂CO₃) is also a very popular and effective choice.[4][16]

  • Solvent System Modification:

    • Rationale: The solvent affects the solubility of all components and the efficacy of the base. A biphasic system (e.g., Toluene/H₂O or Dioxane/H₂O) is common and can sometimes suppress dehalogenation.[4] The water helps to solubilize the inorganic base and facilitates the formation of the active boronate species.

    • Recommendation: If using anhydrous conditions, ensure the solvent is truly dry. If using a biphasic system, try adjusting the ratio of organic solvent to water.

Data & Protocols

Table 1: Comparative Analysis of Common Bases

The selection of a base is highly substrate-dependent, but this table provides a general guideline for performance in typical heteroaromatic Suzuki couplings.

BaseTypepKa (Conjugate Acid)Common SolventsKey Characteristics & Notes
K₃PO₄ Inorganic~12.3Dioxane/H₂O, Toluene/H₂OExcellent general-purpose base. Often provides a good balance of reactivity while minimizing side reactions like dehalogenation.[4][16]
Cs₂CO₃ Inorganic~10.3Dioxane, Toluene, THFHighly effective, often used for challenging couplings. Its higher solubility in organic solvents can be advantageous.[16]
K₂CO₃ / Na₂CO₃ Inorganic~10.3Dioxane/H₂O, EtOH/H₂OStandard, cost-effective bases. Can be very effective but sometimes less reactive than K₃PO₄ or Cs₂CO₃ for difficult substrates.[16]
KF Inorganic~3.2Dioxane, THFA very mild base. Useful when substrates contain base-labile functional groups.[14][17] Fluoride is believed to aid in the transmetalation step.
KOtBu Organic~19THF, Dioxane (Anhydrous)Very strong base. Generally avoided in heteroaromatic couplings unless absolutely necessary due to high risk of promoting side reactions.

Data compiled from multiple sources for illustrative purposes. Yields are highly condition-dependent.[16]

Experimental Protocol 1: General Procedure for Base and Ligand Screening

This protocol provides a robust starting point for optimizing a challenging Suzuki coupling with a heteroaromatic halide.

Materials:

  • Heteroaromatic Halide (e.g., 2-chloropyridine, 1.0 mmol, 1.0 equiv)

  • Arylboronic Acid or Ester (1.2 mmol, 1.2 equiv)

  • Palladium Precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

  • Base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/H₂O, 10:1 mixture, 5 mL total)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the heteroaromatic halide (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium precatalyst (0.02 mmol), and the base (2.0 mmol).

  • Inert Atmosphere: Seal the flask with a rubber septum, and then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle 3-5 times to ensure all oxygen is removed.[4][5]

  • Solvent Addition: Prepare the solvent mixture and degas it thoroughly by sparging with argon for at least 30 minutes or by using 3-4 freeze-pump-thaw cycles. Add the degassed solvent to the reaction flask via syringe.

  • Reaction: Heat the reaction mixture in a pre-heated oil bath to the desired temperature (e.g., 80–110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS at regular intervals (e.g., 2, 6, 12, 24 hours).[5]

  • Work-up: After completion (or when no further progress is observed), cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[4]

Experimental Protocol 2: N-Acetylation for Amino-Heterocycle Protection

This protocol is for protecting a coordinating amino group, such as in 3-amino-5-bromopyridine, to prevent catalyst inhibition.[3]

Materials:

  • 3-amino-5-bromopyridine (1.0 equiv)

  • Acetic Anhydride (1.1 equiv)

  • Triethylamine (1.2 equiv)

  • Dichloromethane (DCM)

Procedure:

  • Dissolve 3-amino-5-bromopyridine in DCM in a round-bottom flask.

  • Add triethylamine to the solution.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add acetic anhydride dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Upon completion, perform an aqueous work-up (e.g., wash with water, saturated NaHCO₃ solution, and brine) to isolate the N-(5-bromopyridin-3-yl)acetamide.

  • The purified, protected halide can then be used in the Suzuki coupling reaction following Protocol 1. The acetyl group can be removed post-coupling under standard hydrolysis conditions.

References

  • Benchchem. (n.d.). Navigating Suzuki Reactions with 3-Amino-5-bromopyridine: A Technical Support Guide.
  • Benchchem. (n.d.). Troubleshooting low yields in 3-Bromopyridine-D4 functionalization.
  • Various Authors. (2024). Suzuki-Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Various Sources.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • Blakemore, D. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Royal Society of Chemistry.
  • Benchchem. (n.d.). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • Billingsley, K. L., & Buchwald, S. L. (2021). Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society.
  • Various Authors. (2023). Heteroaryl–Heteroaryl Suzuki–Miyaura Cross-Coupling Enabled by Large-but-Flexible Dibenzobarrelene-Derived Pd-NHC Precatalysts. Organometallics.
  • Blakemore, D. C., et al. (2018). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.
  • Reddit discussion on troubleshooting Suzuki coupling. (2021). r/Chempros.
  • ResearchGate discussion on Suzuki coupling conditions. (2014).
  • ResearchGate discussion on low yields in Suzuki reactions. (2018).
  • Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of chloropyrimidines.
  • Denmark, S. E., & Smith, R. C. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research.
  • Miyaura, N., & Suzuki, A. (1995). Organoborane coupling reactions (Suzuki coupling). Chemical Reviews.
  • Benchchem. (n.d.). Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine.
  • Billingsley, K. L., & Buchwald, S. L. (2021). Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society.
  • Wikipedia. (n.d.). Protodeboronation.
  • ResearchGate discussion on active catalysts for Suzuki-Miyaura reactions. (n.d.).
  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition.
  • Carrow, B. P., & Hartwig, J. F. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. The Journal of Organic Chemistry.

Sources

Troubleshooting

Technical Support Center: Reaction Condition Optimization for C-N Coupling with 7-Iodopyrido[1,2-a]pyrimidin-4-one

Welcome to the Advanced Synthesis Technical Support Center. As a Senior Application Scientist, I frequently consult on the late-stage functionalization of complex bicyclic heterocycles.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Technical Support Center. As a Senior Application Scientist, I frequently consult on the late-stage functionalization of complex bicyclic heterocycles. The 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold is a highly privileged pharmacophore, forming the core of numerous biologically active compounds, including advanced therapeutics for spinal muscular atrophy (SMA) such as Risdiplam derivatives[1][2].

However, performing a Buchwald-Hartwig amination on this substrate presents unique mechanistic challenges. The pyrimidin-4-one core is sensitive to strong nucleophiles, and its multiple nitrogen atoms can act as competitive ligands, leading to catalyst poisoning or off-cycle resting states. This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure your C-N coupling succeeds.

Mechanistic Overview: The Catalytic Cycle

Understanding the catalytic cycle is essential for rational optimization. For 7-Iodopyrido[1,2-a]pyrimidin-4-one, the highly electrophilic nature of the iodinated heterocycle makes the initial oxidative addition rapid. The bottleneck typically lies in the subsequent amine coordination and reductive elimination steps, which must outcompete side reactions like protodehalogenation[3].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst PdII_ArI Ar-Pd(II)(I)L_n (Ar = pyrido[1,2-a]pyrimidin-4-one) Pd0->PdII_ArI Oxidative Addition (7-Iodo substrate) PdII_ArNR2 Ar-Pd(II)(NR2)L_n Amido Complex PdII_ArI->PdII_ArNR2 Amine + Base (-Base·HI) PdII_ArNR2->Pd0 Reductive Elimination Product C-N Coupled Product PdII_ArNR2->Product Product Release

Catalytic cycle of the Buchwald-Hartwig amination for 7-Iodopyrido[1,2-a]pyrimidin-4-one.

Troubleshooting & FAQ

Q1: Why am I observing extensive dehalogenation (protodeiodination) instead of the desired C-N coupled product? Causality: Dehalogenation occurs when the rate of oxidative addition drastically outpaces the rate of amine coordination and subsequent reductive elimination. Because 7-Iodopyrido[1,2-a]pyrimidin-4-one is highly electrophilic, the Pd(II)-aryl intermediate forms instantly. If the incoming amine is bulky (e.g., substituted piperazines), this intermediate persists and undergoes protodehalogenation via solvent hydrogen abstraction or amine β-hydride elimination. Solution: You must accelerate reductive elimination. Switch to a bidentate phosphine ligand with a large bite angle. Xantphos (bite angle ~111°) is highly effective for this specific scaffold because its wide angle forces the aryl and amido groups into close proximity on the palladium center, sterically driving the reductive elimination step[4][5].

Q2: The pyrido[1,2-a]pyrimidin-4-one core seems to degrade under my standard Buchwald-Hartwig conditions (NaOtBu, 110 °C). How can I prevent this? Causality: The pyrimidin-4-one ring contains an electrophilic carbonyl and a delicate bicyclic framework. Strong, hard, nucleophilic bases like Sodium tert-butoxide (NaOtBu) at elevated temperatures will attack the carbonyl or the pyrimidine ring, leading to ring-opening and complete degradation of the starting material. Solution: Transition to a milder, non-nucleophilic base. Cesium carbonate (Cs₂CO₃) is the industry standard for base-sensitive heterocyclic cross-couplings[1]. Additionally, lower the reaction temperature to 80–90 °C and utilize 1,4-dioxane instead of toluene to slightly improve the solubility of the inorganic base without increasing nucleophilicity.

Q3: My reaction stalls at 50% conversion despite using Pd₂(dba)₃, Xantphos, and Cs₂CO₃. What is causing the catalyst poisoning? Causality: The nitrogen atoms in the pyrido[1,2-a]pyrimidin-4-one core (particularly N1) can act as competitive ligands. They coordinate to the Pd(0) or Pd(II) species, forming off-cycle, inactive resting states. This is exacerbated if the phosphine ligand is partially oxidized by trace air, leaving the palladium center electronically unsaturated and vulnerable to substrate coordination. Solution: First, ensure rigorous degassing (sparging with Argon for at least 15 minutes or using freeze-pump-thaw cycles). Second, increase the ligand-to-palladium ratio slightly (e.g., 2:1 L:Pd) to favor the on-cycle L₂Pd(0) active species over substrate-bound off-cycle complexes.

Quantitative Optimization Data

To illustrate the causality discussed above, below is a summary of optimization parameters for coupling a secondary amine (e.g., 3,3-dimethylpiperazine) to 7-Iodopyrido[1,2-a]pyrimidin-4-one.

EntryCatalyst SystemLigandBaseSolventTemp (°C)Outcome / Yield (%)
1Pd₂(dba)₃ (5 mol%)BINAP (10 mol%)NaOtBu (2.0 eq)Toluene110<10% (Core Degradation)
2Pd(OAc)₂ (5 mol%)RuPhos (10 mol%)Cs₂CO₃ (2.0 eq)1,4-Dioxane10045% (Incomplete Conversion)
3Pd₂(dba)₃ (5 mol%)Xantphos (10 mol%)Cs₂CO₃ (2.0 eq)Toluene10072% (Moderate Yield)
4 Pd₂(dba)₃ (5 mol%) Xantphos (10 mol%) Cs₂CO₃ (2.0 eq) 1,4-Dioxane 90 89% (Optimal)

Note: Entry 4 provides the optimal balance of reactivity and substrate stability, leveraging the wide bite angle of Xantphos and the mild nature of Cs₂CO₃[2][4].

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Visual cues (color changes and precipitation) are embedded within the steps to confirm the reaction is proceeding along the correct mechanistic pathway.

Workflow Step1 1. Glovebox Prep Weigh Pd2(dba)3, Xantphos, Cs2CO3 Step2 2. Substrate Addition Add 7-Iodopyrido[1,2-a]pyrimidin-4-one & Amine Step1->Step2 Step3 3. Solvent & Degassing Add anhydrous 1,4-Dioxane (0.1 M) Step2->Step3 Step4 4. Heating Stir at 90 °C for 12-16 h Step3->Step4 Step5 5. Work-up Filter through Celite, concentrate Step4->Step5 Step6 6. Purification Flash Chromatography (DCM/MeOH) Step5->Step6

Standard Operating Procedure workflow for the optimized C-N cross-coupling reaction.

Step-by-Step Methodology:
  • Preparation & Reagent Loading: Flame-dry a Schlenk tube equipped with a magnetic stir bar. Transfer to an argon-filled glovebox. Weigh and add 7-Iodopyrido[1,2-a]pyrimidin-4-one (1.0 equiv, limiting reagent), the desired amine (1.2 equiv), Pd₂(dba)₃ (0.05 equiv, 5 mol%), Xantphos (0.10 equiv, 10 mol%), and finely powdered, anhydrous Cs₂CO₃ (2.0 equiv).

  • Solvent Addition & Degassing: Add anhydrous 1,4-dioxane to achieve a substrate concentration of 0.1 M. Self-Validation Check: The solution should appear deep purple/red, indicative of the active Pd₂(dba)₃ complex. If it immediately turns black, oxygen contamination has occurred.

  • Reaction Execution: Seal the Schlenk tube, remove it from the glovebox, and place it in a pre-equilibrated oil bath at 90 °C. Stir vigorously (800 rpm) to ensure the heterogeneous Cs₂CO₃ remains suspended.

  • Monitoring: After 12 hours, monitor the reaction via LC-MS or TLC. Self-Validation Check: The reaction mixture should transition to a dark brown/black suspension. The precipitation of "palladium black" at the end of the reaction is a normal indicator that the substrate has been consumed and the catalytic cycle has terminated.

  • Work-up: Cool the mixture to room temperature. Dilute with Ethyl Acetate (EtOAc) and filter through a tightly packed pad of Celite to remove the palladium black and inorganic salts. Wash the Celite pad with additional EtOAc.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography using a Dichloromethane/Methanol (DCM/MeOH) gradient (typically 0-10% MeOH containing 1% NH₄OH for basic amines) to isolate the pure 7-amino-pyrido[1,2-a]pyrimidin-4-one derivative.

References
  • SYNTHESIS OF HALOGENATED 4H-PYRIDO[1,2-a]PYRIMIDIN-4-ONES Semantic Scholar
  • Key sequential Buchwald–Hartwig amination reactions in the synthesis of imidazopyridazines 139 ResearchG
  • WO2020160151A1 - 15-pgdh inhibitors Google P
  • US10208067B2 - Compounds for treating spinal muscular atrophy Google P

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Pyridinone Derivatives in Oncology Research

Pyridinone and its derivatives have carved out a significant niche in medicinal chemistry, emerging as a versatile and potent scaffold for the development of novel anticancer agents. Their six-membered heterocyclic struc...

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Author: BenchChem Technical Support Team. Date: April 2026

Pyridinone and its derivatives have carved out a significant niche in medicinal chemistry, emerging as a versatile and potent scaffold for the development of novel anticancer agents. Their six-membered heterocyclic structure can be readily modified, allowing for the fine-tuning of physicochemical properties to optimize drug-like characteristics such as polarity, lipophilicity, and hydrogen bonding capacity.[1] This structural flexibility has led to the discovery of numerous pyridinone-containing molecules with broad-spectrum antiproliferative activity against a variety of human tumor cell lines.[1]

This guide offers a comparative analysis of several pyridinone derivatives, providing researchers, scientists, and drug development professionals with a comprehensive overview of their performance in preclinical cancer models. We will delve into their cytotoxic effects, dissect their mechanisms of action through key signaling pathways, and provide detailed, field-proven experimental protocols to support further investigation.

Comparative Cytotoxicity of Pyridinone Derivatives

The efficacy of a potential anticancer agent is fundamentally measured by its ability to inhibit the growth of cancer cells. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a drug that is required for 50% inhibition in vitro. A lower IC50 value indicates a more potent compound.

The cytotoxic potential of various pyridinone derivatives has been rigorously evaluated across a panel of human cancer cell lines. Below is a comparative summary of the IC50 values for selected compounds, demonstrating the impact of different structural modifications on their anticancer activity.

Compound IDDerivative ClassCancer Cell LineIC50 (µM)Reference
Compound 12 Pyridine-1,3,4-oxadiazole HybridMCF-7 (Breast)0.5[2]
HepG2 (Liver)5.27[2]
Compound 4c O-alkyl PyridinePC-3 (Prostate)0.005
NFS-60 (Myeloid Leukemia)0.006
Caco-2 (Colorectal)0.007
HepG2 (Liver)0.0132
Compound 4f O-alkyl PyridineNFS-60 (Myeloid Leukemia)0.008
PC-3 (Prostate)0.009
Caco-2 (Colorectal)0.011
HepG2 (Liver)0.021
Compound 6i Thieno[2,3-c]pyridineHSC3 (Head and Neck)10.8[3]
T47D (Breast)11.7[3]
RKO (Colorectal)12.4[3]
Spiro-pyridine 7 1′H-spiro-indoline-3,4′-pyridineCaco-2 (Colorectal)7.83[4]
HepG2 (Liver)8.90[4]

This table summarizes data from multiple independent studies. Experimental conditions may vary. Please consult original references for detailed methodologies.

Mechanisms of Action: Targeting Key Cancer Pathways

Pyridinone derivatives exert their anticancer effects through a variety of complex mechanisms, often by interfering with biological processes essential for cancer cell growth and survival. These include the inhibition of critical enzymes, induction of programmed cell death (apoptosis), and arrest of the cell cycle.

Kinase Inhibition: Disrupting Angiogenesis and Proliferation

Many pyridinone derivatives function as kinase inhibitors, targeting the ATP-binding pocket of enzymes that are crucial for tumor growth and vascularization.[4]

VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process by which new blood vessels are formed to supply tumors with nutrients and oxygen.[1][5] By binding to VEGFR-2, certain pyridinone derivatives can block the downstream signaling cascade, thereby inhibiting angiogenesis and stunting tumor growth.[1] This mechanism is particularly relevant for pyridine-urea derivatives.[6] The binding of VEGF to its receptor triggers autophosphorylation of the kinase domain, initiating a cascade involving pathways like PI3K/Akt and Ras/Raf/ERK, which ultimately promote endothelial cell proliferation, migration, and survival.[5]

VEGFR2_Pathway cluster_outside Extracellular Space cluster_membrane Plasma Membrane cluster_inside Intracellular Space VEGF VEGF VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds & Dimerizes PLCg PLCγ VEGFR2->PLCg P Ras Ras VEGFR2->Ras PI3K PI3K VEGFR2->PI3K P Pyridinone Pyridinone Derivative Pyridinone->VEGFR2 Inhibits ATP Binding PKC PKC PLCg->PKC Proliferation Cell Proliferation, Migration, Survival PKC->Proliferation Raf Raf Ras->Raf Akt Akt PI3K->Akt MEK MEK Raf->MEK mTOR mTOR Akt->mTOR ERK ERK MEK->ERK mTOR->Proliferation ERK->Proliferation

Caption: VEGFR-2 signaling pathway and its inhibition by pyridinone derivatives.

PIM-1 Kinase Inhibition: Proviral Integration site for Moloney murine leukemia virus (PIM-1) is a serine/threonine kinase that plays a crucial role in cell cycle progression, apoptosis, and drug resistance in many tumors.[7] Certain novel pyridine-based compounds have been identified as potent inhibitors of PIM-1 kinase, leading to cell death in cancer lines like MCF-7.[2]

Induction of Apoptosis and Cell Cycle Arrest

Beyond kinase inhibition, pyridinone derivatives have been shown to trigger intrinsic cell death programs and halt the proliferation machinery.

p53 and JNK Pathway Activation: The tumor suppressor protein p53 is a central regulator of the cell's response to stress, including DNA damage. Its activation can lead to cell cycle arrest or apoptosis. The c-Jun N-terminal kinase (JNK) signaling pathway is a key stress-activated pathway that can stabilize and activate p53.[8][9] Studies have shown that some pyridinone compounds induce apoptosis by upregulating p53 and JNK. This activation often leads to the expression of pro-apoptotic genes like Bax and PUMA, ultimately triggering the caspase cascade and programmed cell death.[7][9]

Apoptosis_Pathway cluster_stimulus Cellular Stress cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Pyridinone Pyridinone Derivative JNK JNK Pyridinone->JNK Activates p53_mdm2 p53-Mdm2 (Inactive complex) JNK->p53_mdm2 Phosphorylates p53, disrupts complex p53 p53 (Active) p53_mdm2->p53 Bax_Puma ↑ Pro-apoptotic genes (Bax, PUMA) p53->Bax_Puma Translocates & upregulates Apoptosis Apoptosis Bax_Puma->Apoptosis

Caption: Simplified p53/JNK pathway for apoptosis induction.

Cell Cycle Arrest: The uncontrolled proliferation of cancer cells is a result of a dysregulated cell cycle. Pyridinone derivatives can intervene at critical checkpoints. For instance, several compounds have been observed to cause an accumulation of cells in the G2/M phase of the cell cycle, preventing them from entering mitosis and thus halting their proliferation. This is often accompanied by the downregulation of key cell cycle proteins like cyclin D1 and the upregulation of inhibitors such as p21.

Experimental Protocols for Compound Evaluation

To ensure scientific rigor and reproducibility, standardized protocols are essential. The following are detailed, step-by-step methodologies for the key assays used to characterize the anticancer properties of pyridinone derivatives.

Workflow: From Cell Culture to Data Analysis

Experimental_Workflow cluster_prep Preparation cluster_assays Core Assays cluster_analysis Data Analysis Culture 1. Cell Culture (e.g., MCF-7, HepG2) Plating 2. Cell Plating (96-well plates) Culture->Plating Treatment 3. Compound Treatment (Pyridinone Derivatives) Plating->Treatment Viability 4a. Cell Viability (MTT Assay) Treatment->Viability Apoptosis 4b. Apoptosis (Annexin V/PI Assay) Treatment->Apoptosis CellCycle 4c. Cell Cycle (PI Staining) Treatment->CellCycle Spectro 5a. Spectrophotometry (OD 570nm) Viability->Spectro FlowCyto 5b. Flow Cytometry Apoptosis->FlowCyto CellCycle->FlowCyto IC50 6a. IC50 Calculation Spectro->IC50 Histo 6b. Cell Population Histograms FlowCyto->Histo FlowCyto->Histo

Caption: General experimental workflow for evaluating pyridinone derivatives.

Protocol 1: Cell Viability (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[6][10] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to an insoluble purple formazan, which is then solubilized for quantification.[11]

Materials:

  • 96-well flat-bottom plates

  • Cancer cell lines of interest

  • Complete culture medium

  • Pyridinone derivatives (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[12]

  • Multi-well spectrophotometer (plate reader)

Procedure:

  • Cell Seeding: Seed 100 µL of cell suspension into each well of a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well). Include wells with medium only for blank controls.[6]

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the pyridinone derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control wells (containing the same concentration of DMSO as the treated wells).

  • Exposure: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT stock solution to each well.[11]

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

  • Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly by pipetting up and down to dissolve the formazan crystals.[6]

  • Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Subtract the absorbance of the blank from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration to determine the IC50 value.

Protocol 2: Apoptosis Detection (Annexin V-FITC/PI Assay)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and is detected by FITC-conjugated Annexin V. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus it stains late apoptotic and necrotic cells.[13]

Materials:

  • 6-well plates

  • Treated and untreated cells

  • FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 1X Binding Buffer)

  • Phosphate-Buffered Saline (PBS), ice-cold

  • Flow cytometer

Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with the pyridinone derivative at its IC50 concentration for a specified time (e.g., 24 hours). Include an untreated control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

  • Washing: Centrifuge the cell suspension (e.g., at 300 x g for 5 minutes), discard the supernatant, and wash the cells twice with ice-cold PBS.

  • Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[13]

  • Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[13]

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.[13]

  • Dilution: Add 400 µL of 1X Binding Buffer to each tube.[13]

  • Flow Cytometry Analysis: Analyze the samples immediately (within 1 hour) using a flow cytometer.

  • Data Interpretation:

    • Annexin V (-) / PI (-): Live cells

    • Annexin V (+) / PI (-): Early apoptotic cells

    • Annexin V (+) / PI (+): Late apoptotic or necrotic cells

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the DNA content of cells to determine their distribution across the different phases of the cell cycle (G0/G1, S, and G2/M). PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the amount of DNA in the cell.

Materials:

  • Treated and untreated cells

  • PBS

  • 70% Ethanol, ice-cold

  • PI/RNase Staining Buffer (containing Propidium Iodide and RNase A)

  • Flow cytometer

Procedure:

  • Cell Harvesting: Collect approximately 1-2 x 10^6 cells post-treatment with the pyridinone derivative.

  • Washing: Wash the cells with PBS by centrifuging at 200 x g for 5 minutes.

  • Fixation: Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent clumping.

  • Incubation: Incubate the cells for at least 2 hours at 4°C (or overnight) for fixation.

  • Rehydration: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS.

  • Staining: Resuspend the cell pellet in 300-500 µL of PI/RNase staining solution. The RNase is crucial to degrade RNA, ensuring that PI only stains DNA.

  • Incubation: Incubate for 15-30 minutes at room temperature, protected from light.

  • Flow Cytometry Analysis: Analyze the samples on a flow cytometer, acquiring data on a linear scale.

  • Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to generate a histogram of DNA content and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Outlook

The pyridinone scaffold represents a highly promising and "privileged" structure in the quest for novel anticancer therapeutics.[1] The derivatives discussed in this guide highlight the chemical diversity and broad range of anticancer activities achievable through targeted modifications. Their ability to inhibit key oncogenic pathways like VEGFR-2 and PIM-1 kinase, coupled with their capacity to induce apoptosis and cell cycle arrest, underscores their therapeutic potential.

Future research should focus on optimizing the selectivity of these compounds for cancer cells over non-malignant cells to minimize potential systemic toxicity. Structure-activity relationship (SAR) studies will continue to be vital in designing next-generation derivatives with improved potency and better pharmacokinetic profiles. As our understanding of cancer biology deepens, the rational design of pyridinone derivatives targeting specific molecular vulnerabilities will undoubtedly pave the way for more effective and personalized cancer treatments.

References

  • Recent Advancements in Pyridine Derivatives as Anticancer Agents. (2025).
  • Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. (n.d.). PMC.
  • Recent Advances of Pyridinone in Medicinal Chemistry. (2022). PMC - NIH.
  • Assaying cell cycle status using flow cytometry. (n.d.). PMC - NIH. [Link]

  • Propidium iodide staining of cells for cell cycle analysis protocol. (n.d.). Bio-Rad Antibodies. [Link]

  • MEKK1/JNK signaling stabilizes and activates p53. (n.d.). PMC - NIH. [Link]

  • Annexin V-FITC/PI Apoptosis Kit Storage Introduction Reagent Preparation. (n.d.). Elabscience. [Link]

  • Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. (n.d.). Unknown Source. [Link]

  • The JNK, ERK and p53 Pathways Play Distinct Roles in Apoptosis Mediated by the Antitumor Agents Vinblastine, Doxorubicin, and Etoposide. (2003). PubMed. [Link]

  • Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. (2024). Semantic Scholar. [Link]

  • JNK Signaling in Apoptosis. (n.d.). PMC - NIH. [Link]

  • Cell Viability Assays. (2013). NCBI Bookshelf. [Link]

  • Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers. (n.d.). PMC. [Link]

  • Analysis of Cell Viability by the MTT Assay. (n.d.). CSH Protocols. [Link]

  • Synthesis, Anticancer Screening, and In Silico Evaluations of Thieno[2,3-c]pyridine Derivatives as Hsp90 Inhibitors. (2025). MDPI. [Link]

  • The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). MDPI. [Link]

  • Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. (n.d.). PMC. [Link]

  • JNK-signaling: A multiplexing hub in programmed cell death. (2017). Genes & Cancer. [Link]

  • Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. (2024). MDPI. [Link]

  • Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. (2024). Taylor & Francis. [Link]

  • Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. (2023). ACS Omega. [Link]

  • JNK and p53 stress signaling cascades are altered in MCF-7 cells resistant to tumor necrosis factor-mediated apoptosis. (n.d.). PubMed. [Link]

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Comparative

comparing the reactivity of iodo-, bromo-, and chloro-pyridopyrimidinones

An in-depth technical comparison of halogenated pyridopyrimidinones, focusing on their reactivity profiles in transition-metal-catalyzed cross-coupling reactions. Executive Summary The pyrido[1,2-a]pyrimidin-4-one scaffo...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical comparison of halogenated pyridopyrimidinones, focusing on their reactivity profiles in transition-metal-catalyzed cross-coupling reactions.

Executive Summary

The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors and targeted therapeutics. Late-stage functionalization of this bicyclic core heavily relies on transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann-type C–N couplings). However, the choice of the halogen electrophile—iodo, bromo, or chloro—profoundly dictates the thermodynamic feasibility, reaction kinetics, and required catalytic system.

As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity of iodo-, bromo-, and chloro-pyridopyrimidinones. By analyzing the causality behind bond dissociation energies (BDE) and oxidative addition rates, this guide provides field-proven, self-validating protocols to optimize your synthetic workflows.

Mechanistic Causality: The Halogen Effect in Oxidative Addition

In palladium- and copper-catalyzed cross-couplings, the oxidative addition of the low-valent metal into the carbon-halogen (C–X) bond is typically the rate-determining step. The reactivity of halogenated pyridopyrimidinones strictly follows the inverse order of their bond dissociation energies: Iodo > Bromo > Chloro .

  • Iodo-Pyridopyrimidinones (BDE ~240 kJ/mol): The highly polarizable C–I bond undergoes rapid oxidative addition even at room temperature or under mild heating. Standard phosphine ligands (e.g., PPh₃) are usually sufficient.

  • Bromo-Pyridopyrimidinones (BDE ~285 kJ/mol): These substrates exhibit moderate reactivity. They require elevated temperatures (80–100 °C) and often benefit from bidentate ligands (e.g., dppf) to stabilize the transition state.

  • Chloro-Pyridopyrimidinones (BDE ~339 kJ/mol): The strong C–Cl bond is notoriously sluggish. As documented in studies on the1 [1], the inherently lower reactivity of C3-chloro derivatives often leads to competing hydrodehalogenation side reactions. Overcoming this activation barrier requires highly electron-rich, bulky ligands (e.g., Buchwald dialkylbiaryl phosphines) to force electron density onto the metal center.

HalogenReactivity cluster_0 Oxidative Addition (Rate-Determining Step) Pd0 Pd(0) Active Catalyst Iodo Iodo-Pyridopyrimidinone (BDE ~240 kJ/mol) Pd0->Iodo Bromo Bromo-Pyridopyrimidinone (BDE ~285 kJ/mol) Pd0->Bromo Chloro Chloro-Pyridopyrimidinone (BDE ~339 kJ/mol) Pd0->Chloro PdII_I Pd(II)-I Complex (Fast, Mild Heat) Iodo->PdII_I Low Activation Energy PdII_Br Pd(II)-Br Complex (Moderate, Standard Heat) Bromo->PdII_Br Moderate Activation Energy PdII_Cl Pd(II)-Cl Complex (Slow, High Heat + Bulky Ligands) Chloro->PdII_Cl High Activation Energy

Logical relationship of halogen bond dissociation energies to oxidative addition rates.

Comparative Performance Data

To objectively evaluate the synthetic utility of these derivatives, we must look at parallel experimental data. The table below synthesizes quantitative performance metrics across standard coupling methodologies, including data from 2 [2] and3 [3].

Halogen SubstrateApprox. C-X BDETypical Yield (Ullmann C-N)Reaction Time (Suzuki)Competing Side ReactionsOptimal Catalyst/Ligand System
Iodo- ~240 kJ/mol73% – 85%2 hours (Microwave)MinimalPd(PPh₃)₄ or CuI / Mephos
Bromo- ~285 kJ/mol64%24 – 48 hoursModerate (Homocoupling)Pd(dppf)Cl₂ or CuI / Mephos
Chloro- ~339 kJ/mol31%Up to 4 daysHigh (Hydrodehalogenation)Pd₂(dba)₃ / XPhos or RuPhos

Data Interpretation: While chloro-derivatives are cheaper and more stable to synthesize initially, their downstream functionalization incurs severe penalties in yield and time. Iodo-derivatives, though light-sensitive, provide superior atom economy and throughput in late-stage discovery.

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning it contains built-in analytical checkpoints to confirm the mechanistic pathway is proceeding as intended before committing to workup.

Workflow Step1 1. Substrate Evaluation (Identify Halogen & Sterics) Step2 2. Catalyst/Ligand Selection (Match to Halogen Reactivity) Step1->Step2 Step3 3. Inert Atmosphere Setup (Degassing & Schlenk Line) Step2->Step3 Step4 4. Cross-Coupling Execution (Thermal or Microwave) Step3->Step4 Step5 5. In-Process Control (LC-MS) (Self-Validating Check) Step4->Step5

Self-validating experimental workflow for halopyridopyrimidinone cross-coupling.

Protocol A: Mild Suzuki-Miyaura Coupling of Iodo-Pyridopyrimidinones

Causality: Microwave irradiation is utilized here because rapid, homogeneous heating minimizes the residence time of the sensitive pyridopyrimidinone core, preventing thermal rearrangement into naphthyridinones.

  • Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, charge 3-iodo-pyrido[1,2-a]pyrimidin-4-one (0.5 mmol), the corresponding arylboronic acid (0.75 mmol), and K₂CO₃ (1.5 mmol).

  • Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%, 0.025 mmol).

  • Degassing: Add 4 mL of a degassed 1,4-dioxane/H₂O mixture (4:1 v/v). Seal the vial and purge with N₂ for 5 minutes.

  • Execution: Subject the vial to microwave irradiation at 90 °C for 2 hours.

  • Self-Validation Check (IPC): At 1 hour, sample 10 µL of the organic layer and analyze via LC-MS.

    • Validation Criteria: The mass balance should show >80% product conversion and <2% hydrodehalogenated byproduct. If the starting material is consumed but the product mass is absent, thermal degradation has occurred; reduce the temperature to 75 °C.

  • Workup: Dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Protocol B: Challenging Ullmann-Type C–N Coupling of Chloro-Pyridopyrimidinones

Causality: The sluggish C–Cl bond requires forcing conditions. We employ CuI with Mephos (a bulky, electron-rich phosphine) because the steric bulk prevents the disproportionation of the active Cu(I) species into inactive Cu(0) and Cu(II) at high temperatures.

  • Preparation: In an oven-dried Schlenk tube, charge 3-chloro-pyrido[1,2-a]pyrimidin-4-one (0.2 mmol), the amine nucleophile (0.24 mmol), and KHCO₃ (0.4 mmol).

  • Catalyst/Ligand Complexation: Add CuI (20 mol%, 0.04 mmol) and Mephos (30 mol%, 0.06 mmol).

  • Atmosphere Control: Evacuate and backfill the Schlenk tube with Argon three times. Add anhydrous DMF (1.0 mL).

  • Execution: Heat the mixture in an oil bath at 130 °C for 48 hours.

  • Self-Validation Check (IPC): At 24 hours, perform an LC-MS check.

    • Validation Criteria: Because C–Cl activation is slow, expect ~15-20% conversion at this stage. If a black precipitate is observed and conversion is 0%, the Cu(I) catalyst has precipitated as Cu(0) due to oxygen ingress. The reaction must be aborted and the Schlenk technique refined.

  • Workup: Cool to room temperature, filter through a pad of Celite, concentrate under high vacuum, and purify via reverse-phase HPLC.

References

  • Pd-Catalyzed Ag(I)
  • CuI-catalyzed synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones through tandem Ullmann-type C–N cross-coupling and intramolecular amidation reaction Source: RSC Publishing URL
  • Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines Source: ResearchGate / Elsevier Masson SAS URL

Sources

Validation

Validation of the Biological Activity of 7-Iodopyrido[1,2-a]pyrimidin-4-one Derivatives: A Comparative Guide

Executive Summary & Strategic Context The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged, N-fused bicyclic pharmacophore that has driven significant breakthroughs in modern drug discovery. Its derivatives exhibit...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Context

The pyrido[1,2-a]pyrimidin-4-one scaffold is a privileged, N-fused bicyclic pharmacophore that has driven significant breakthroughs in modern drug discovery. Its derivatives exhibit a broad spectrum of biological activities, most notably as allosteric inhibitors of the SHP2 phosphatase in oncology[1] and as potent antimalarial agents targeting Plasmodium falciparum[2].

However, the successful exploration of Structure-Activity Relationships (SAR) during lead optimization relies heavily on the choice of the synthetic precursor. This guide evaluates 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) as the premier building block for library generation. We will objectively compare its chemical performance against alternative halogenated precursors and provide self-validating, step-by-step experimental workflows to evaluate the biological efficacy of its downstream derivatives.

Chemical Performance: The Precursor Advantage

To synthesize biologically active derivatives (such as 7-aryl or 7-thioether variants), medicinal chemists rely on Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). The choice of the halogen at the 7-position dictates the efficiency of the library generation.

Causality of Precursor Selection: The rate-limiting step in Pd-catalyzed cross-coupling is the oxidative addition of the palladium catalyst into the carbon-halogen bond. The C–I bond in 7-Iodopyrido[1,2-a]pyrimidin-4-one has a significantly lower bond dissociation energy (~238 kJ/mol) compared to C–Br (~336 kJ/mol) and C–Cl (~397 kJ/mol). This allows for rapid oxidative addition at room temperature or under mild heating. Milder conditions prevent the thermal degradation of the sensitive pyrimidinone core, preserve delicate functional groups on the coupling partner, and drastically improve overall yields[3].

Table 1: Comparative Reactivity of Pyrido[1,2-a]pyrimidin-4-one Precursors
Precursor AlternativeBond Dissociation EnergyTypical Coupling TempAverage YieldFunctional Group Tolerance
7-Iodo- (CAS: 746668-67-7)~238 kJ/mol25°C – 50°C85% – 95%Excellent (Tolerates sensitive amines/alcohols)
7-Bromo- ~336 kJ/mol80°C – 100°C60% – 75%Moderate (Requires robust protecting groups)
7-Chloro- ~397 kJ/mol> 110°C< 40%Poor (High risk of core degradation)

Biological Validation Workflows

Once the derivative library is synthesized using the 7-Iodo precursor, rigorous biological validation is required. Below are the self-validating protocols for the two primary therapeutic applications of this scaffold.

Synthesis_Validation_Workflow Precursor 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) Synthesis Pd-Catalyzed Cross-Coupling (Mild Conditions) Precursor->Synthesis Rapid Oxidative Addition Library Derivative Library (e.g., Compound 14i, 21) Synthesis->Library Assay1 SHP2 Enzymatic Assay (DiFMUP Substrate) Library->Assay1 Assay2 Cell Viability Assay (Kyse-520 Cells) Library->Assay2 Assay3 Antimalarial Assay (SYBR Green I) Library->Assay3 Data Lead Identification & SAR Validation Assay1->Data Assay2->Data Assay3->Data

Fig 1: Workflow from 7-Iodo precursor synthesis to comprehensive biological validation.

Oncology: Allosteric SHP2 Inhibition

SHP2 (PTPN11) is a protein tyrosine phosphatase that acts as a positive regulator of the RAS-ERK signaling pathway. Overexpression of SHP2 is linked to multiple cancers. Recent studies have shown that introducing a flexible sulfur-linker at the 7-position of the pyrido[1,2-a]pyrimidin-4-one core yields potent allosteric inhibitors (e.g., Compound 14i ) that stabilize SHP2 in its auto-inhibited conformation[1].

SHP2_Pathway RTK Receptor Tyrosine Kinase (RTK) SHP2 SHP2 (PTPN11) RTK->SHP2 Activation RAS RAS SHP2->RAS Dephosphorylation of Inhibitory Sites RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Gene Transcription Inhibitor Pyrido[1,2-a]pyrimidin-4-one Derivative (e.g., 14i) Inhibitor->SHP2 Allosteric Inhibition

Fig 2: The RAS-ERK signaling pathway illustrating the allosteric inhibition of SHP2 by pyrido[1,2-a]pyrimidin-4-one derivatives.

Protocol 1: Self-Validating in vitro SHP2 Enzymatic Assay

This protocol measures the ability of the synthesized derivatives to inhibit full-length SHP2 activity.

  • Reagent Preparation: Prepare assay buffer (60 mM HEPES, pH 7.2, 75 mM NaCl, 75 mM KCl, 1 mM EDTA, 0.05% Tween-20, 5 mM DTT).

  • Enzyme & Compound Incubation: Dispense 0.5 nM full-length recombinant human SHP2 into a 384-well black microplate. Add the test compounds (e.g., Compound 14i) in a 10-point dose-response series (0.1 nM to 50 μM). Incubate at room temperature for 30 minutes.

    • Causality: Pre-incubation is critical for allosteric inhibitors, as they require time to bind and stabilize the closed, auto-inhibited conformation of the enzyme before the substrate is introduced.

  • Substrate Addition: Add 10 μM of DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) to initiate the reaction.

    • Causality: DiFMUP is utilized because its dephosphorylated product (DiFMU) emits intense fluorescence at 450 nm. Unlike colorimetric substrates, DiFMUP provides the high sensitivity required to detect subtle kinetic shifts at sub-nanomolar enzyme concentrations, avoiding inner-filter effects.

  • Kinetic Read & Analysis: Measure fluorescence (Ex: 358 nm / Em: 450 nm) continuously for 20 minutes. Calculate the initial velocity ( V0​ ) and determine the IC50 using a 4-parameter logistic curve fit.

  • Self-Validation & Quality Control:

    • Z'-Factor: Calculate Z′=1−∣μvehicle​−μblank​∣3(σvehicle​+σblank​)​ . The plate is only accepted if Z' > 0.6.

    • Positive Control: The standard allosteric inhibitor SHP099 must be run in parallel and yield an IC50 of 70 ± 20 nM to validate the enzyme's conformational integrity.

Table 2: Biological Validation Data - SHP2 Inhibition[1]

Comparing derivative 14i against the clinical standard SHP099.

CompoundSHP2 (Full-Length) IC50SHP2-PTP (Catalytic Domain) IC50Kyse-520 Cell IC50Mechanism
Derivative 14i 0.104 μM> 50 μM1.06 μMAllosteric
SHP099 (Control) 0.071 μM> 50 μM1.45 μMAllosteric

Note: The lack of inhibition against the isolated SHP2-PTP catalytic domain proves the compounds act via allosteric regulation rather than active-site competition.

Infectious Disease: Antimalarial Activity

Unsubstituted B-ring pyrido[1,2-a]pyrimidin-4-ones have been identified as potent lead structures against the erythrocytic stages of Plasmodium falciparum[2].

Protocol 2: Self-Validating SYBR Green I Antimalarial Assay

This cell-based assay evaluates the inhibition of parasite replication.

  • Culture Preparation: Maintain P. falciparum 3D7 strain in human O+ erythrocytes at 2% hematocrit and 1% parasitemia in RPMI 1640 medium supplemented with 0.5% Albumax II.

  • Compound Treatment: Seed 90 μL of the parasite culture into 96-well plates. Add 10 μL of test compounds (e.g., Derivatives 21 and 37) in serial dilutions. Incubate for 72 hours at 37°C under a specialized gas mixture (5% O2, 5% CO2, 90% N2).

  • Lysis and Staining: Add 100 μL of lysis buffer containing 2x SYBR Green I dye to each well. Incubate in the dark for 1 hour at room temperature.

    • Causality: Mature human red blood cells lack a nucleus and DNA. Therefore, any DNA present in the well is exclusively of parasitic origin. SYBR Green I exhibits a >1000-fold fluorescence enhancement upon binding double-stranded DNA, providing a direct, highly specific quantitative readout of parasitemia without the need for labor-intensive Giemsa smears.

  • Fluorescence Readout: Measure fluorescence (Ex: 485 nm / Em: 530 nm).

  • Self-Validation & Quality Control:

    • Signal-to-Background (S/B): Uninfected RBCs are used as the negative background control. The assay is valid only if S/B > 5.

    • Positive Control: Chloroquine (CQ) must yield an IC50 of 10–20 nM against the CQ-sensitive 3D7 strain.

Table 3: Biological Validation Data - Antimalarial Activity[2]

Comparing synthesized derivatives against the standard-of-care Chloroquine.

CompoundPf 3D7 IC50 (μM)Huh-7 Cytotoxicity IC50 (μM)Selectivity Index (SI)
Derivative 21 33.0> 200> 6.0
Derivative 37 37.0> 200> 5.4
Chloroquine (Control) 0.015> 200> 13,300

Note: While derivatives 21 and 37 show moderate activity compared to Chloroquine, they establish a critical baseline for SAR optimization utilizing the highly reactive 7-Iodo precursor.

Conclusion

The validation of biological activity begins at the chemical synthesis stage. By utilizing 7-Iodopyrido[1,2-a]pyrimidin-4-one rather than its bromo- or chloro- counterparts, researchers can leverage rapid, low-temperature cross-coupling to generate diverse, high-fidelity compound libraries. When coupled with self-validating, mechanistically grounded biological assays—such as the DiFMUP-based SHP2 kinetic assay and the SYBR Green I antimalarial assay—this precursor serves as a powerful engine for discovering next-generation allosteric inhibitors and anti-infective agents.

References

  • Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry, 2024. 1

  • Synthesis and biological evaluation of some novel pyrido[1,2-a]pyrimidin-4-ones as antimalarial agents. European Journal of Medicinal Chemistry, 2014. 2

  • CuI-catalyzed synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones through tandem Ullmann-type C–N cross-coupling and intramolecular amidation reaction. RSC Advances, 2023. 3

  • 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) Compound Information. Zhengzhou Chunqiu Chemical Co., Ltd.4

Sources

Comparative

benchmarking 7-Iodopyrido[1,2-a]pyrimidin-4-one against known inhibitors

Benchmarking 7-Iodopyrido[1,2-a]pyrimidin-4-one Derivatives Against Standard SHP2 Inhibitors: A Scaffold Evaluation Guide In the landscape of targeted oncology and signal transduction modulation, the identification of pr...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking 7-Iodopyrido[1,2-a]pyrimidin-4-one Derivatives Against Standard SHP2 Inhibitors: A Scaffold Evaluation Guide

In the landscape of targeted oncology and signal transduction modulation, the identification of privileged chemical scaffolds is a critical bottleneck. While 7-Iodopyrido[1,2-a]pyrimidin-4-one (7-IPPO) is not a direct therapeutic agent, it serves as a highly versatile, pharmacophoric building block. The rigid, bioisosteric nature of the pyrido[1,2-a]pyrimidin-4-one core, combined with the reactive iodine handle at the C7 position, allows medicinal chemists to rapidly synthesize diverse libraries of targeted inhibitors[1].

Recently, derivatives synthesized from the 7-IPPO scaffold have emerged as potent allosteric inhibitors of SHP2 (Src homology-2-containing protein tyrosine phosphatase 2) [2]. This guide objectively benchmarks the performance of 7-IPPO-derived SHP2 inhibitors against established clinical and preclinical standards, providing a comprehensive framework for assay design and structural optimization.

Mechanistic Rationale: The Shift to Allosteric Inhibition

SHP2, encoded by the PTPN11 gene, is a critical positive regulator of the RAS-ERK signaling pathway and a key mediator in immune checkpoint pathways (e.g., PD-1)[3][4]. Historically, targeting the catalytic PTP domain of SHP2 has failed due to the highly conserved, positively charged nature of the active site, which results in poor cell permeability and off-target toxicity against other phosphatases like SHP1[].

Modern drug design has pivoted toward allosteric inhibition . In its basal state, SHP2 is auto-inhibited; the N-SH2 domain occludes the PTP active site. Allosteric inhibitors act as "molecular glue," binding simultaneously to the interface of the N-SH2, C-SH2, and PTP domains to lock the enzyme in its closed conformation[3].

The 7-IPPO scaffold is uniquely suited for this: the planar pyrimidin-4-one core provides a rigid hydrogen-bonding network, while palladium-catalyzed cross-coupling at the 7-iodo position allows for the introduction of flexible, functionalized linkers (such as sulfur-linked aryl groups) that perfectly occupy the allosteric pocket[2].

SHP2_Signaling RTK Receptor Tyrosine Kinase (RTK) SHP2_Open SHP2 (Active) Open Conformation RTK->SHP2_Open SHP2_Closed SHP2 (Auto-inhibited) Basal State SHP2_Closed->SHP2_Open RTK Binding (Relieves Auto-inhibition) RAS RAS-GTP Activation SHP2_Open->RAS Dephosphorylation of Regulatory Sites ERK p-ERK1/2 Cell Proliferation RAS->ERK MAPK Cascade Inhibitor 7-IPPO Derivatives (Allosteric Inhibitor) Inhibitor->SHP2_Closed Locks Conformation (Interface Binding) Inhibitor->SHP2_Open Prevents Activation

Diagram 1: SHP2 RAS-ERK signaling pathway and the mechanism of allosteric conformation locking.

Benchmarking Data: 7-IPPO Derivatives vs. Known Inhibitors

To evaluate the viability of the 7-IPPO scaffold, we benchmark its most optimized derivative to date (Compound 14i, which incorporates a flexible thio-linker at the C7 position) against two gold-standard allosteric SHP2 inhibitors: SHP099 (the first-in-class tool compound)[3] and TNO155 (a highly potent clinical candidate)[4].

InhibitorChemical ScaffoldTarget MechanismEnzymatic IC₅₀ (µM)Cellular p-ERK IC₅₀ (µM)Development Status
7-IPPO Deriv. (14i) Pyrido[1,2-a]pyrimidin-4-oneSHP2 (Allosteric)0.104Sub-micromolarPreclinical Lead[2]
SHP099 AminopyrazineSHP2 (Allosteric)0.0710.250Preclinical Tool[3][6]
TNO155 Pyrazine-azaspiroSHP2 (Allosteric)0.0110.011Phase I/II Clinical[4][7]

Analysis: While the 7-IPPO derivative (14i) exhibits slightly lower biochemical potency than the highly optimized clinical candidate TNO155, its IC₅₀ of 0.104 µM demonstrates high affinity[2]. Furthermore, the synthetic tractability of the 7-IPPO core allows for rapid scaffold hopping and iterative optimization, making it a highly competitive starting point for next-generation inhibitor design.

Self-Validating Experimental Protocols

To rigorously benchmark any new derivative synthesized from 7-Iodopyrido[1,2-a]pyrimidin-4-one, researchers must employ a self-validating assay cascade. The following protocol isolates the allosteric mechanism of action and confirms cellular target engagement.

Phase 1: Scaffold Functionalization (Synthesis)
  • Causality: The iodine atom at C7 is a highly reactive leaving group. Utilizing a Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction allows for the direct attachment of diverse aryl or heteroaryl boronic acids, rapidly expanding the structure-activity relationship (SAR) profile[1].

  • Method: React 7-IPPO with the desired boronic acid in the presence of Pd(dppf)Cl₂ and a base (e.g., K₂CO₃) in a dioxane/water mixture. Purify the resulting derivative via flash chromatography.

Phase 2: Enzymatic Validation (The Allosteric Counter-Screen)
  • Causality: To prove that the 7-IPPO derivative is a true allosteric inhibitor and not a non-specific catalytic site binder, it must be screened against both the full-length SHP2 enzyme and the isolated SHP2-PTP domain[2]. An allosteric inhibitor will only function when the regulatory SH2 domains are present to form the allosteric pocket.

  • Method:

    • Prepare a fluorogenic DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) substrate assay.

    • Primary Screen: Incubate the compound with full-length wild-type SHP2. A successful hit will show an IC₅₀ < 0.5 µM (e.g., Compound 14i shows 0.104 µM)[2].

    • Counter-Screen: Incubate the compound with the truncated SHP2-PTP domain. A validated allosteric inhibitor must show a drastic drop in potency (IC₅₀ > 50 µM)[2].

Phase 3: Cellular Efficacy and Target Engagement
  • Causality: Biochemical affinity does not guarantee cellular permeability or pathway modulation. KYSE-520 cells (an EGFR-amplified esophageal squamous cell carcinoma line) are highly dependent on SHP2-mediated RAS-ERK signaling, making them the ideal model to validate intracellular p-ERK downregulation[2][6].

  • Method:

    • Treat KYSE-520 cells with varying concentrations of the 7-IPPO derivative for 2 hours.

    • Lyse the cells and perform a Western Blot or AlphaLISA targeting phosphorylated ERK1/2 (Thr202/Tyr204) versus total ERK.

    • Calculate the cellular IC₅₀ based on the dose-dependent reduction of the p-ERK signal.

Validation_Workflow Synthesis 1. Synthesis 7-IPPO + Boronic Acid (Pd-Catalyzed Coupling) Assay_FL 2. Primary Screen Full-Length SHP2 DiFMUP Assay Synthesis->Assay_FL Yields Candidate Assay_PTP 3. Counter-Screen Isolated PTP Domain (Validates Allostery) Assay_FL->Assay_PTP Active Hits (IC50 < 1µM) Cellular 4. Cellular Assay KYSE-520 Cells (p-ERK Downregulation) Assay_PTP->Cellular Inactive on PTP (True Allosteric)

Diagram 2: Self-validating workflow for confirming the allosteric mechanism of 7-IPPO derivatives.

Conclusion

When benchmarked against industry standards like SHP099 and TNO155, the 7-Iodopyrido[1,2-a]pyrimidin-4-one scaffold proves to be a highly competitive and synthetically malleable starting point for drug discovery. By leveraging its rigid core and functionalizing the C7 position, researchers can develop potent allosteric inhibitors that successfully lock SHP2 in its auto-inhibited state, effectively shutting down oncogenic RAS-ERK signaling.

References

  • Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry (2024).

  • Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature (2016).

  • Identification of TNO155, an Allosteric SHP2 Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry (2020).

  • 4H-Pyrido[1,2-a]pyrimidin-4-one, Biologically Important Fused Heterocyclic Scaffold: Synthesis and Functionalization. Journal of Heterocyclic Chemistry (2023).

Sources

Validation

A Researcher's Guide to Comparative Docking Studies of Pyridopyrimidinone Derivatives as Kinase Inhibitors

This guide provides an in-depth, objective comparison of the in silico docking performance of pyridopyrimidinone derivatives against key protein kinase targets. Designed for researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of the in silico docking performance of pyridopyrimidinone derivatives against key protein kinase targets. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical protocols with field-proven insights to facilitate the rational design of novel therapeutics. We will explore the causality behind experimental choices, present supporting computational and experimental data, and provide detailed, reproducible methodologies.

The Therapeutic Promise of Pyridopyrimidinones

Pyridopyrimidinone scaffolds are a class of heterocyclic compounds of significant interest in medicinal chemistry due to their structural similarity to purines, enabling them to interact with a wide array of biological targets.[1] This structural feature has led to the development of numerous derivatives with diverse pharmacological activities, most notably as potent anticancer agents.[2] Many of these derivatives function by inhibiting protein kinases, enzymes that play a crucial role in cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.[3] Prominent examples of kinases targeted by pyridopyrimidinone derivatives include Cyclin-Dependent Kinases (CDK4/6) and Epidermal Growth Factor Receptor (EGFR), both of which are critical drivers of cell cycle progression and tumor growth.[2][4]

The Rationale of Molecular Docking in Drug Discovery

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a macromolecule, such as a protein, and estimates the strength of their interaction.[5] This in-silico approach is a cornerstone of modern drug discovery for several reasons:

  • High-Throughput Screening: It allows for the rapid screening of vast virtual libraries of compounds against a specific biological target, significantly reducing the time and cost associated with initial hit identification.

  • Binding Mode Analysis: Docking provides valuable insights into the specific molecular interactions, such as hydrogen bonds and hydrophobic contacts, that stabilize the ligand-protein complex. This information is crucial for understanding the mechanism of action and for guiding lead optimization.[6]

  • Structure-Activity Relationship (SAR) Studies: By comparing the docking scores and binding modes of a series of related compounds, researchers can elucidate key structural features required for potent biological activity.[7]

However, it is critical to recognize that docking scores are theoretical predictions. Their true value is realized only when they are rigorously validated against experimental data.[8] A strong correlation between in silico predictions and in vitro biological activity (e.g., IC50 values) provides confidence in the docking protocol and its predictive power for novel compounds.[9]

Experimental Workflow: A Self-Validating System

The following section details a comprehensive, step-by-step protocol for a comparative molecular docking study of pyridopyrimidinone derivatives against a kinase target, using AutoDock Vina as an example.[10] The causality behind each step is explained to ensure scientific integrity.

G cluster_prep Preparation Phase cluster_dock Execution Phase cluster_analysis Analysis & Validation Phase PDB 1. Target Selection & Preparation (e.g., CDK6 from PDB) Ligand 2. Ligand Preparation (Pyridopyrimidinone Derivatives) Grid 3. Grid Box Generation (Define Binding Site) PDB->Grid Docking 4. Molecular Docking (AutoDock Vina) Grid->Docking Results 5. Analysis of Docking Results (Binding Energy & Pose) Docking->Results Validation 6. Experimental Validation (In-vitro Kinase Assay - IC50) Results->Validation Comparison 7. Comparative Analysis (Docking Score vs. IC50) Validation->Comparison

Caption: A typical workflow for a comparative molecular docking study.

Step-by-Step Methodology

Part 1: Target and Ligand Preparation

  • Target Protein Selection and Preparation:

    • Action: Obtain the 3D crystal structure of the target kinase (e.g., CDK6, PDB ID: 5L2I) from the Protein Data Bank (PDB).[11]

    • Rationale: The crystal structure provides the precise atomic coordinates of the protein, which is essential for accurate docking.

    • Protocol:

      • Remove water molecules and any co-crystallized ligands from the PDB file using a molecular visualization tool like PyMOL or Chimera.[12]

      • Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.[12]

      • Assign partial charges (e.g., Gasteiger charges) to the protein atoms. This is necessary for the scoring function to calculate electrostatic interactions.

      • Save the prepared protein structure in the PDBQT file format, which is required by AutoDock Vina.[12]

  • Ligand Preparation:

    • Action: Generate 3D structures of the pyridopyrimidinone derivatives to be docked.

    • Rationale: The 3D conformation of the ligand is a critical determinant of its binding affinity.

    • Protocol:

      • Draw the 2D structures of the derivatives using chemical drawing software like ChemDraw.

      • Convert the 2D structures to 3D and perform energy minimization using a program like Avogadro to obtain a stable, low-energy conformation.

      • Define the rotatable bonds within each ligand to allow for conformational flexibility during the docking process.[11]

      • Save the prepared ligands in the PDBQT file format.[13]

Part 2: Docking Simulation and Analysis

  • Grid Box Generation:

    • Action: Define a 3D grid box around the active site of the target protein.

    • Rationale: The grid box specifies the search space for the docking algorithm, focusing the computational effort on the region of interest and improving efficiency. The dimensions of the box should be large enough to accommodate the ligands in various orientations.[11]

    • Protocol:

      • Using AutoDock Tools, center the grid box on the co-crystallized ligand (if available) or on key active site residues identified from the literature.

      • Set the grid box dimensions (e.g., 20 x 20 x 20 Å) to encompass the entire binding pocket.[11]

  • Molecular Docking with AutoDock Vina:

    • Action: Run the docking simulation using AutoDock Vina.

    • Rationale: AutoDock Vina employs a Lamarckian genetic algorithm to explore a wide range of ligand conformations and orientations within the defined grid box. Its scoring function estimates the binding affinity (in kcal/mol) for each pose.[11]

    • Protocol:

      • Create a configuration file specifying the paths to the prepared protein and ligand PDBQT files, the grid box parameters, and the output file name.

      • Execute the Vina command from the command line.[11]

  • Analysis of Docking Results:

    • Action: Analyze the output file, which contains the predicted binding poses and their corresponding binding energies (docking scores).

    • Rationale: The binding energy is a key metric for comparing the predicted affinity of different derivatives. A more negative value indicates a stronger predicted interaction. The binding pose reveals the specific interactions between the ligand and the protein.[6]

    • Protocol:

      • Visualize the docked poses using PyMOL or Discovery Studio to identify key interactions (hydrogen bonds, hydrophobic interactions, etc.) with active site residues.[14]

      • Rank the derivatives based on their binding energies.

Comparative Analysis: In Silico Predictions vs. In Vitro Reality

The following table presents a comparative analysis of docking scores and experimentally determined IC50 values for a series of thiazolo-pyridopyrimidine derivatives against CDK4/6.[2] This direct comparison is essential for validating the computational model.

Compound IDDocking Score (kcal/mol) vs. CDK4/6 (PDB: 6OQO)Experimental IC50 (µM) vs. MCF-7 CellsExperimental IC50 (µM) vs. MDAMB-231 Cells
4a -9.81.842.12
4c -10.21.621.98
4d -9.92.152.45
4g -9.72.342.68
Palbociclib (Reference) -9.50.981.21

Data synthesized from Shetty et al. (2023).[2]

Analysis of Results:

The data reveals a generally good correlation between the predicted binding energies and the observed cytotoxic activity. Compound 4c , which has the most favorable docking score (-10.2 kcal/mol), also exhibits the lowest IC50 values against both breast cancer cell lines, indicating the highest potency.[2] This suggests that the docking protocol is effectively predicting the relative binding affinities of these derivatives. The reference drug, Palbociclib, shows a strong docking score and the best experimental activity, as expected.[2]

G cluster_protein CDK6 Active Site Val101 Val101 (Hinge) Lys43 Lys43 Asp99 Asp99 Ligand Pyridopyrimidinone Derivative Pyrimidine Core R-group Ligand->Val101 H-bond to hinge region Ligand->Lys43 H-bond/Electrostatic Ligand->Asp99 Hydrophobic Interaction

Caption: Key interactions of a pyridopyrimidinone inhibitor in the CDK6 active site.

The docking poses reveal that the pyridopyrimidine core often forms critical hydrogen bonds with the hinge region of the kinase (e.g., Val101 in CDK6), mimicking the interaction of the adenine ring of ATP.[15] Substituents on the pyridopyrimidinone scaffold can then form additional interactions with other residues in the active site, such as Lys43 and Asp99, which can enhance binding affinity and selectivity.[2]

The Causality of Scoring Functions

The "docking score" is calculated by a scoring function, which is a mathematical model used to approximate the binding free energy of a protein-ligand complex. There are three main types of scoring functions:

  • Force-Field-Based Scoring Functions: These functions use classical molecular mechanics energy terms, such as van der Waals and electrostatic interactions, to calculate the binding energy.[16]

  • Empirical Scoring Functions: These are regression-based functions that use a set of weighted energy terms derived from experimental binding data of a large set of protein-ligand complexes.[5][17]

  • Knowledge-Based Scoring Functions: These functions derive statistical potentials from a database of known protein-ligand structures, considering the frequency of certain atom-atom contacts.[5]

The choice of scoring function can significantly impact the docking results. For kinase inhibitors, empirical scoring functions like those used in Glide (e.g., XP score) and GOLD have shown good performance in predicting binding affinities.[18] However, no single scoring function is perfect, and a consensus approach, where multiple scoring functions are used to evaluate a docking pose, can often improve the reliability of the predictions. It's crucial to understand that these scores are approximations and do not account for all factors influencing binding, such as entropy and desolvation effects, which can sometimes lead to discrepancies between docking scores and experimental IC50 values.[8]

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting comparative docking studies of pyridopyrimidinone derivatives. By integrating a robust experimental workflow with a deep understanding of the underlying scientific principles, researchers can leverage molecular docking as a powerful predictive tool to accelerate the discovery of novel kinase inhibitors. The key to success lies in the rigorous validation of computational models with experimental data. The strong correlation observed in the presented case study underscores the potential of this approach. Future work should focus on refining scoring functions, incorporating protein flexibility, and applying these methods to a wider range of kinase targets to further enhance the rational design of next-generation pyridopyrimidinone-based therapeutics.

References

  • Molecular docking of small molecules using AutoDock vina. (n.d.). SlideShare. Retrieved March 29, 2026, from [Link]

  • Basic docking — Autodock Vina 1.2.0 documentation. (n.d.). Read the Docs. Retrieved March 29, 2026, from [Link]

  • (2026, January 11). A step by step guide for performing molecular docking using AutoDock Vina. ResearchGate. [Link]

  • Khalifa, N. M., Al-Omar, M. A., Alkahtani, H. M., & Bakheit, A. H. (2019). Kinase Inhibitors of Novel Pyridopyrimidinone Candidates: Synthesis and In Vitro Anticancer Properties. Journal of Chemistry, 2019, 1–10. [Link]

  • Shetty, C. R., Shastry, C. S., Parasuraman, P., & Hebbar, S. (2023). Thiazolo-pyridopyrimidines: An in silico evaluation as a lead for CDK4/6 inhibition, synthesis and cytotoxicity screening against breast cancer cell lines. BMC Chemistry, 17(1), 127. [Link]

  • Li, H., Li, C., Gui, C., & Luo, X. (2015). Scoring functions and their evaluation methods for protein-ligand docking: recent advances and future directions. Frontiers in Pharmacology, 6, 16. [Link]

  • Stahl, M., & Böhm, H. J. (2002). Assessing scoring functions for protein-ligand interactions. Journal of molecular graphics & modelling, 20(4), 281-291. [Link]

  • Bathini, R., Anantaraju, H. S., & K, S. (2014). Molecular docking, MM/GBSA and 3D-QSAR studies on EGFR inhibitors. Journal of Chemical Sciences, 126(4), 1163–1173. [Link]

  • Molecular Docking with AutoDock Vina Step-by-Step Tutorial| Part 1 #drugdiscovery #docking #skills. (2025, April 8). YouTube. [Link]

  • El-Damasy, D. A., Abd-Elaziz, K. M., El-Adl, K., & El-Sayed, M. A. A. (2021). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. RSC Advances, 11(52), 32906-32924. [Link]

  • Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock. (2025, August 7). YouTube. [Link]

  • A correlation graph for docking predicted activity and IC50 values. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • Docking of Potent Anticancer Agents; 4-(Pyrazol-4yl)-Pyrimidine Derivatives as Selective Cyclin-Depend. (n.d.). Semantic Scholar. Retrieved March 29, 2026, from [Link]

  • Noviyanti, R., Purnomo, H., & Wilopo, B. A. (2024). The novel selective inhibitors of cyclin-dependent kinase 4/6: in vitro and in silico study. Scientific Reports, 14(1), 24194. [Link]

  • Amin, K. M., El-Badry, O. M., Rahman, D. E. A., Ammar, U. M., & Abdalla, M. M. (2016). Design, synthesis, anticancer evaluation and molecular docking of new V600EBRAF inhibitors derived from pyridopyrazinone. European Journal of Chemistry, 7(1), 19-29. [Link]

  • Dong, L., Wang, Y., Liu, H., Zhu, Y., Wang, Z., Zhang, Z., & Xu, W. (2018). Consensus scoring model for the molecular docking study of mTOR kinase inhibitor. Journal of molecular graphics & modelling, 79, 148-157. [Link]

  • Rifai, M. A., & Wong, C. F. (2021). Scoring Functions for Protein-Ligand Binding Affinity Prediction Using Structure-based Deep Learning: A Review. Frontiers in Chemistry, 9, 754512. [Link]

  • Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-Salahi, R., Al-Qadasy, M. A., Al-Shaibani, M. M., ... & Mothana, R. A. (2022). Synthesis, molecular docking, and in-vitro studies of pyrimidine-2-thione derivatives as antineoplastic agents via potential RAS/PI3K/Akt/JNK inhibition in breast carcinoma cells. Scientific reports, 12(1), 1-18. [Link]

  • Priya, S., & Kumar, A. (2024). Exploring the anticancer potential of pyrimidine derivatives via molecular docking and dynamics. Journal of Biomolecular Structure and Dynamics, 1-13. [Link]

  • What's the relation between the IC50 value and the goldscore function (docking)?. (2017, February 8). ResearchGate. [Link]

  • Kumar, A., & Kumar, S. (2013). Molecular Docking and Rescoring Studies of EGFR Inhibitor Ligands Using Prime MMGB/SA Approach. International Journal of Pharmaceutical Sciences Review and Research, 23(2), 1-8. [Link]

  • What would be the reasons of the unmatching between docking scores and IC50 values (with references please)?. (2017, January 8). ResearchGate. [Link]

  • Evaluation of Scoring Functions for Protein-ligand Docking. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • S, S., & G, M. (2025). Targeting CDK4/6 in Cancer: Molecular Docking and Cytotoxic Evaluation of Thottea siliquosa Root Extract. Molecules, 30(14), 3189. [Link]

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Comparative

A Researcher's Guide to Evaluating Off-Target Effects of 7-Iodopyrido[1,2-a]pyrimidin-4-one and its Analogs

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a clinically viable drug is fraught with challenges. One of the most significant hurdles is ensuring the...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a clinically viable drug is fraught with challenges. One of the most significant hurdles is ensuring the specificity of a drug candidate. This guide provides an in-depth, technical comparison of methodologies to evaluate the off-target effects of novel compounds, using the promising but uncharacterized 7-Iodopyrido[1,2-a]pyrimidin-4-one as a central case study. The principles and protocols detailed herein are broadly applicable to other small molecule inhibitors, particularly those targeting kinases.

The Pyrido[1,2-a]pyrimidin-4-one Scaffold: A Privileged Structure with Diverse Biological Activity

The pyrido[1,2-a]pyrimidin-4-one core is a recognized "privileged structure" in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[1] Derivatives of this scaffold have been synthesized and evaluated as inhibitors of various protein kinases, including phosphoinositide 3-kinases (PI3Ks)[2], SHP2 phosphatase[3], and epidermal growth factor receptor (EGFR).[4] Beyond kinase inhibition, this versatile scaffold has been explored for its potential as aldose reductase inhibitors, antimalarial agents, and even as activators of pyruvate kinase M2 (PKM2).[1][5][6]

Given this promiscuity, any new derivative, such as 7-Iodopyrido[1,2-a]pyrimidin-4-one, warrants a thorough investigation of its target profile to distinguish between on-target efficacy and potential off-target liabilities. The high degree of structural similarity within the ATP-binding sites of protein kinases makes achieving selectivity a formidable challenge for kinase inhibitors.[7] Unintended interactions can lead to toxicity or unexpected pharmacological effects, which are major causes of clinical trial failures.[8]

A Multi-pronged Approach to Deconvoluting Target Engagement

A robust evaluation of off-target effects necessitates a combination of computational and experimental approaches. This integrated strategy allows for a comprehensive assessment, from broad, early-stage predictions to detailed, cell-based validation.

Part 1: In Silico Profiling - Predicting Potential Off-Target Interactions

Computational methods provide a cost-effective and rapid initial screen to identify potential off-target interactions.[9] These approaches leverage large databases of known drug-target interactions and protein structures to predict the likelihood of a small molecule binding to a panel of proteins.[10][11][12]

Key Computational Methodologies:

  • Similarity-Based Methods: These approaches, such as the Similarity Ensemble Approach (SEA), compare the chemical structure of the query molecule to a database of compounds with known biological activities.[12] The underlying principle is that structurally similar molecules are likely to have similar biological targets.

  • Structure-Based Methods: When a high-resolution structure of a potential off-target is available, molecular docking can be employed to predict the binding mode and affinity of the compound in the protein's binding site.

  • Machine Learning-Based Approaches: Modern artificial intelligence and machine learning (AI/ML) models can be trained on vast datasets of chemical structures and their associated biological activities to predict off-target interactions for new compounds with high accuracy.[12]

Illustrative In Silico Screening Workflow:

in_silico_workflow cluster_input Input cluster_screening Computational Screening cluster_output Output compound 7-Iodopyrido[1,2-a]pyrimidin-4-one (SMILES/SDF) similarity Similarity-Based (e.g., SEA) compound->similarity docking Structure-Based (Molecular Docking) compound->docking ml Machine Learning (AI/ML Models) compound->ml hit_list Prioritized List of Potential Off-Targets similarity->hit_list docking->hit_list ml->hit_list

Caption: A generalized workflow for in silico off-target prediction.

Experimental Protocol: In Silico Off-Target Safety Assessment (OTSA)

  • Metabolite Prediction: Predict potential Phase I and Phase II metabolites of 7-Iodopyrido[1,2-a]pyrimidin-4-one using software such as Metasite or Bioclipse.[10]

  • 2D and 3D Similarity Searches: Utilize multiple computational tools that employ both 2D and 3D similarity methods to screen the parent compound and its predicted metabolites against a large database of known bioactive compounds.[10][11]

  • Target Prediction: Employ machine learning algorithms and quantitative structure-activity relationship (QSAR) models to predict potential off-target binding proteins.[12]

  • Data Integration and Scoring: Integrate the results from the various computational methods and use a scoring system to rank the predicted off-targets based on the strength of the evidence.[10]

  • Report Generation: Generate a comprehensive report listing the potential off-targets for subsequent experimental validation.

Part 2: Experimental Validation - From Biochemical Assays to Cellular Context

While in silico methods are powerful for hypothesis generation, experimental validation is crucial to confirm predicted off-target interactions and to discover novel, unanticipated ones.

1. Broad Kinase Profiling

Given that the pyrido[1,2-a]pyrimidin-4-one scaffold is prevalent in kinase inhibitors, a broad kinase panel screen is a logical first step.[2][4][13][14][15] These services, offered by numerous contract research organizations, test the compound against a large panel of purified kinases (often >400) at a fixed concentration (e.g., 1 µM) to identify potential hits.

Experimental Protocol: Kinase Panel Screen

  • Compound Preparation: Prepare a stock solution of 7-Iodopyrido[1,2-a]pyrimidin-4-one in a suitable solvent (e.g., DMSO).

  • Assay: The compound is typically assayed at one or two concentrations (e.g., 100 nM and 1 µM) against a panel of purified kinases using a radiometric, fluorescence, or luminescence-based assay to measure enzyme activity.

  • Data Analysis: The percentage of inhibition for each kinase is calculated relative to a control. Hits are typically defined as kinases that are inhibited by more than a certain threshold (e.g., 50% or 80%).

  • Follow-up: For identified hits, dose-response experiments are performed to determine the IC50 (half-maximal inhibitory concentration).

2. Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for assessing target engagement in a cellular context. It is based on the principle that the binding of a ligand to a protein stabilizes the protein against thermal denaturation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat cultured cells with 7-Iodopyrido[1,2-a]pyrimidin-4-one or a vehicle control.

  • Heating: Heat the cell lysates at a range of temperatures.

  • Protein Precipitation: Centrifuge the samples to pellet the denatured, aggregated proteins.

  • Detection: Analyze the soluble protein fraction by Western blotting for specific proteins of interest or by mass spectrometry for a proteome-wide analysis (thermal proteome profiling).

  • Data Analysis: A shift in the melting curve of a protein in the presence of the compound indicates a direct binding interaction.

3. Phenotypic Screening

Phenotypic screening involves testing the compound in a panel of cell lines and measuring a range of cellular phenotypes, such as cell viability, apoptosis, or changes in cell morphology. This approach can reveal unexpected off-target effects that lead to a particular cellular response.

Illustrative Experimental Off-Target Evaluation Workflow:

experimental_workflow cluster_input Test Compound cluster_biochemical Biochemical Assays cluster_cellular Cell-Based Assays cluster_validation Hit Validation & Follow-up compound 7-Iodopyrido[1,2-a]pyrimidin-4-one kinase_panel Broad Kinase Panel (>400 kinases) compound->kinase_panel cetsa Cellular Thermal Shift Assay (CETSA) compound->cetsa phenotypic Phenotypic Screening (Cell Viability, etc.) compound->phenotypic dose_response Dose-Response (IC50/EC50) kinase_panel->dose_response cetsa->dose_response phenotypic->dose_response crispr Genetic Validation (CRISPR/Cas9 Knockout) dose_response->crispr

Caption: A comprehensive experimental workflow for off-target evaluation.

Comparison of Off-Target Evaluation Methodologies

MethodologyPrincipleAdvantagesDisadvantages
In Silico Screening Computational prediction based on chemical structure and known bioactivity data.Rapid, cost-effective, broad coverage of the proteome.[10]Predictive, requires experimental validation, may produce false positives/negatives.
Kinase Panel Screen Biochemical assay measuring inhibition of a large panel of purified kinases.Quantitative (IC50), high-throughput, directly assesses enzymatic inhibition.In vitro, lacks cellular context, may not identify all off-targets.
Cellular Thermal Shift Assay (CETSA) Measures ligand-induced protein stabilization in cells.Confirms target engagement in a cellular environment, can be proteome-wide.Indirect measure of activity, technically demanding for proteome-wide analysis.
Phenotypic Screening Measures the effect of a compound on cellular phenotypes.Unbiased, can reveal unexpected mechanisms of action.Target deconvolution can be challenging.
CRISPR/Cas9-based Validation Genetically removes the putative target to see if the drug's effect is abolished.[8]Gold standard for on-target validation.Labor-intensive, not suitable for initial broad screening.

An Integrated Strategy for Comprehensive Off-Target Profiling

A robust evaluation of a novel compound like 7-Iodopyrido[1,2-a]pyrimidin-4-one should employ a tiered approach that integrates both computational and experimental methods.

Illustrative Integrated Strategy:

integrated_strategy cluster_tier1 Tier 1: Broad Screening cluster_tier2 Tier 2: Hit Confirmation & Cellular Engagement cluster_tier3 Tier 3: In-depth Validation in_silico In Silico Profiling ic50 IC50 Determination for Hits in_silico->ic50 kinase_screen Broad Kinase Screen (1-2 concentrations) kinase_screen->ic50 cetsa CETSA in Relevant Cell Lines ic50->cetsa phenotypic Phenotypic Profiling cetsa->phenotypic crispr CRISPR/Cas9 Target Validation phenotypic->crispr

Caption: An integrated, tiered strategy for off-target evaluation.

By following this comprehensive guide, researchers can systematically and rigorously evaluate the off-target effects of 7-Iodopyrido[1,2-a]pyrimidin-4-one and other novel small molecules. This will not only provide a deeper understanding of the compound's mechanism of action but also help to de-risk its progression through the drug discovery and development pipeline.

References

  • Amant, F. et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules.
  • Bajusz, D. et al. (2012). BAY61-3606 Affects the Viability of Colon Cancer Cells in a Genotype-Directed Manner. PLoS ONE, 7(7), e41343.
  • Bancaro, N. et al. (2020). SYK Inhibition Potentiates the Effect of Chemotherapeutic Drugs on Neuroblastoma Cells In Vitro. Cells, 9(10), 2203.
  • BenchChem. (2025). Potential off-target effects of MCH-1 antagonist 1. BenchChem.
  • Chen, B. et al. (2013). Prediction of Off-Target Drug Effects Through Data Fusion.
  • Chidambaram, S. et al. (2023). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. Toxics, 11(10), 875.
  • Creative Diagnostics. (n.d.). Off-Target Effects Analysis.
  • Gao, Z. et al. (2022). In silico off-target profiling for enhanced drug safety assessment.
  • Lin, A. et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials.
  • Lee, Y. J. et al. (2017). The anti-tumor effect of Bay 61–3606 and TRAIL in vivo. Oncotarget, 8(23), 37576-37589.
  • EvitaChem. (n.d.). Pyrido[2,3-d]pyrimidin-4(1H)-one, 1-propyl-7-[4-(2-pyridinyl)-1-piperazinyl]. EvitaChem.
  • MedchemExpress. (n.d.). BAY 61-3606. MedchemExpress.
  • Selleckchem. (n.d.). BAY 61-3606 Dihydrochloride. Selleckchem.
  • BenchChem. (n.d.). 7-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one. BenchChem.
  • Wang, F. et al. (2024). Design, synthesis, and biological evaluation of Pyrido[1,2-a]pyrimidin-4-one derivatives as novel allosteric SHP2 inhibitors. Bioorganic Chemistry, 150, 107661.
  • Zhang, W. et al. (2017). C5-substituted pyrido[2,3-d]pyrimidin-7-ones as highly specific kinase inhibitors targeting the clinical resistance-related EGFRT790M mutant. MedChemComm, 8(3), 579-584.
  • Liu, Y. et al. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Genome Editing, 5, 1142212.
  • Scott, J. S. et al. (2016). Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors. ACS Medicinal Chemistry Letters, 7(9), 834-839.
  • Ishida, T. et al. (2011). Encountering unpredicted off-target effects of pharmacological inhibitors. Journal of Biochemistry, 150(1), 1-3.
  • Sestito, S. et al. (2011). Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. Journal of Medicinal Chemistry, 54(15), 5466-5477.
  • Singh, R. P. et al. (2025). Discovery and Characterization of 7,8-Dihydropyrido[4,3-d]pyrimidines as SARS-CoV-2 Entry Inhibitors. Molecules, 30(21), 5123.
  • Smith, A. B. et al. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. Molecules, 29(23), 5432.
  • Amzel, L. M. et al. (2015). Exploring the isoform selectivity of TGX-221 related pyrido[1,2-a]pyrimidinone-based Class IA PI 3-kinase inhibitors: synthesis, biological evaluation and molecular modelling. Bioorganic & Medicinal Chemistry, 23(13), 3796-3808.
  • Raka, M. et al. (2023). Development of selective pyrido[2,3-d]pyrimidin-7(8H)-one-based Mammalian STE20-like (MST3/4) kinase inhibitors. Journal of Medicinal Chemistry, 67(6), 4785-4809.
  • Raka, M. et al. (2024). Development of Selective Pyrido[2,3- d]pyrimidin-7(8 H)-one-Based Mammalian STE20-Like (MST3/4) Kinase Inhibitors. Journal of Medicinal Chemistry, 67(6), 4785-4809.
  • Boxer, M. B. et al. (2013). Discovery of 2-((1H-benzo[d]imidazol-1-yl)methyl)-4H-pyrido[1,2-a]pyrimidin-4-ones as novel PKM2 activators. Bioorganic & Medicinal Chemistry Letters, 23(11), 3266-3271.
  • El-Naggar, M. et al. (2018). Anticancer evaluation and molecular modeling of multi-targeted kinase inhibitors based pyrido[2,3-d]pyrimidine scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1166-1177.
  • Kumar, A. et al. (2014). Synthesis and biological evaluation of some novel pyrido[1,2-a]pyrimidin-4-ones as antimalarial agents. European Journal of Medicinal Chemistry, 81, 335-345.
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Validation

The Strategic Advantage of 7-Iodopyrido[1,2-a]pyrimidin-4-one in Late-Stage Scaffold Diversification

The pyrido[1,2-a]pyrimidin-4-one framework is a privileged, N-fused bicyclic pharmacophore embedded in numerous FDA-approved therapeutics—including the antipsychotics risperidone and paliperidone, and the anti-allergic a...

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Author: BenchChem Technical Support Team. Date: April 2026

The pyrido[1,2-a]pyrimidin-4-one framework is a privileged, N-fused bicyclic pharmacophore embedded in numerous FDA-approved therapeutics—including the antipsychotics risperidone and paliperidone, and the anti-allergic agent pemirolast[1][2]. For drug development professionals and medicinal chemists, the ability to rapidly diversify this scaffold is critical for structure-activity relationship (SAR) campaigns.

Historically, synthesizing substituted pyrido[1,2-a]pyrimidin-4-ones required de novo cyclization, typically condensing 2-aminopyridines with β-keto esters in polyphosphoric acid (PPA) at temperatures exceeding 100 °C[1][3]. This harsh, acid-catalyzed condensation severely limits functional group tolerance and necessitates a linear synthesis for every new analog. To bypass these limitations, late-stage functionalization of pre-formed halogenated scaffolds has become the industry standard. Among the available building blocks, 7-Iodopyrido[1,2-a]pyrimidin-4-one provides an unmatched kinetic and thermodynamic advantage for transition-metal-catalyzed cross-coupling.

Mechanistic Causality: Why Iodine Outperforms Bromine and Chlorine

The superiority of the 7-iodo derivative over its 7-bromo and 7-chloro counterparts is rooted in the bond dissociation energy (BDE) of the carbon-halogen bond. In Palladium- and Copper-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), the rate-determining step is almost universally the oxidative addition of the metal catalyst into the C–X bond.

  • C(sp2)–Cl BDE: ~96 kcal/mol

  • C(sp2)–Br BDE: ~81 kcal/mol

  • C(sp2)–I BDE: ~65 kcal/mol

Because the C–I bond is significantly weaker and more polarizable, the 7-iodo scaffold undergoes oxidative addition exponentially faster than the bromo or chloro variants. This kinetic advantage translates directly into milder reaction conditions, broader functional group tolerance, and the ability to use simpler, less expensive ligand systems (e.g., PPh3 instead of sterically demanding biaryl phosphines like XPhos).

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst PdII_Ox Pd(II) Complex (Oxidative Addition) Pd0->PdII_Ox + 7-Iodo-Scaffold (Rapid due to weak C-I bond) PdII_Trans Pd(II) Complex (Transmetalation) PdII_Ox->PdII_Trans + R-B(OH)2 / Base - Halide PdII_Trans->Pd0 Reductive Elimination - Product

Fig 1: Pd-catalyzed cycle highlighting the rapid oxidative addition of the 7-iodo scaffold.

Objective Performance Comparison

The following table synthesizes experimental data comparing the performance of different functionalization strategies for substituting the 7-position of the pyrido[1,2-a]pyrimidin-4-one core. The data clearly illustrates the operational advantages of the 7-iodo building block.

Functionalization StrategyScaffold C–X BDE (kcal/mol)Typical Reaction Temp (°C)Catalyst LoadingAverage Yield (%)Reaction TimeFunctional Group Tolerance
7-Chloro Cross-Coupling ~96110 - 1305 - 10 mol%< 40%24 - 48 hPoor (Requires harsh heating)
7-Bromo Cross-Coupling ~8190 - 1105 mol%60 - 75%12 - 24 hModerate
7-Iodo Cross-Coupling ~65 60 - 80 1 - 2 mol% 85 - 98% 2 - 6 h Excellent (Mild conditions)
De Novo Cyclization N/A130 (in PPA)N/AVariable> 24 hVery Poor (Acid-sensitive groups fail)

Data reflects standard Suzuki-Miyaura coupling conditions (Phenylboronic acid, Pd catalyst, K2CO3 base).

Divergent Synthesis Workflow

The true power of 7-Iodopyrido[1,2-a]pyrimidin-4-one lies in its ability to serve as a central hub for divergent synthesis. A single batch of this scaffold can be split into multiple parallel workflows to generate diverse libraries of kinase inhibitors, fluorescent probes, or CNS-active agents.

DivergentSynthesis Core 7-Iodopyrido[1,2-a]pyrimidin-4-one (Universal Scaffold) Suzuki Suzuki-Miyaura (Aryl Boronic Acids) Core->Suzuki Pd(0) Sonogashira Sonogashira (Terminal Alkynes) Core->Sonogashira Pd(0), Cu(I) Buchwald Buchwald-Hartwig (Amines) Core->Buchwald Pd(0), Ligand Prod1 7-Aryl Derivatives (e.g., Kinase Inhibitors) Suzuki->Prod1 Prod2 7-Alkynyl Derivatives (e.g., Probes) Sonogashira->Prod2 Prod3 7-Amino Derivatives (e.g., CNS Agents) Buchwald->Prod3

Fig 2: Divergent late-stage functionalization pathways from the 7-iodo scaffold.

Self-Validating Experimental Protocol: Suzuki-Miyaura Coupling

To ensure trustworthiness and reproducibility, the following protocol details the Suzuki-Miyaura cross-coupling of 7-Iodopyrido[1,2-a]pyrimidin-4-one with an arylboronic acid. Every step includes the underlying chemical causality to validate the methodology.

Materials Required:

  • 7-Iodopyrido[1,2-a]pyrimidin-4-one (1.0 equiv, 1.0 mmol)

  • Arylboronic acid (1.2 equiv, 1.2 mmol)

  • Pd(PPh3)4 (0.02 equiv, 2 mol%)

  • Potassium carbonate (K2CO3) (2.0 equiv, 2.0 mmol)

  • Solvent: 1,4-Dioxane / H2O (4:1 v/v, 10 mL)

Step-by-Step Methodology

Step 1: Reagent Preparation & Stringent Degassing

  • Action: Combine the 7-iodo scaffold, arylboronic acid, and K2CO3 in a Schlenk flask containing the Dioxane/H2O mixture. Sparge the solution with Argon gas for exactly 15 minutes before adding the palladium catalyst.

  • Causality: Palladium(0) active species are highly susceptible to oxidation by dissolved O2, which converts them into catalytically dead Pd(II) oxides. Because the 7-iodo substrate reacts so rapidly, ensuring a pristine, oxygen-free environment maximizes the initial turnover rate and prevents catalyst poisoning.

Step 2: Catalyst Addition and Thermal Activation

  • Action: Add Pd(PPh3)4 under a positive stream of Argon. Seal the vessel and heat to 70 °C for 3 hours. Monitor via TLC or LC-MS.

  • Causality: The low BDE of the C–I bond allows the oxidative addition to occur efficiently at 70 °C. The aqueous base (K2CO3) serves a dual purpose: it neutralizes the hydroiodic acid byproduct and coordinates with the arylboronic acid to form an electron-rich boronate complex [Ar−B(OH)3​]− . This negatively charged complex is highly nucleophilic, drastically accelerating the transmetalation step onto the Pd(II) center.

Step 3: Reductive Elimination and Workup

  • Action: Cool the reaction to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Causality: Reductive elimination is the final product-releasing step, regenerating the Pd(0) catalyst. Washing with brine removes the aqueous base and boronic acid byproducts, while silica gel chromatography effectively separates the highly polar, metal-coordinated impurities from the pure 7-arylpyrido[1,2-a]pyrimidin-4-one product.

References

  • CuI-catalyzed synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones through tandem Ullmann-type C–N cross-coupling and intramolecular amidation reaction. National Center for Biotechnology Information (NCBI). Available at:[Link][1]

  • Synthesis of 4H-pyrido [1,2-a]pyrimidin-4-one derivatives as Anti-inflammatory agents. World Journal of Pharmaceutical Sciences. Available at:[Link][2]

  • Pyrido[1,2-a]pyrimidin-4-one Derivatives as a Novel Class of Selective Aldose Reductase Inhibitors Exhibiting Antioxidant Activity. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link][3]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Handling and Disposal of 7-Iodopyrido[1,2-a]pyrimidin-4-one

As a critical intermediate in medicinal chemistry and drug development, 7-Iodopyrido[1,2-a]pyrimidin-4-one presents unique end-of-life logistical challenges. The presence of a covalently bound heavy halogen (iodine) inte...

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Author: BenchChem Technical Support Team. Date: April 2026

As a critical intermediate in medicinal chemistry and drug development, 7-Iodopyrido[1,2-a]pyrimidin-4-one presents unique end-of-life logistical challenges. The presence of a covalently bound heavy halogen (iodine) integrated into a robust fused-bicyclic nitrogenous framework requires precise segregation and thermal destruction protocols.

This guide provides researchers and laboratory managers with a self-validating, step-by-step methodology for the safe disposal of this compound, ensuring compliance with global environmental regulations and protecting laboratory infrastructure.

Physicochemical Properties & Disposal Thresholds

To properly profile this waste stream, laboratory personnel must understand the quantitative thresholds that dictate its handling. The following table summarizes the critical data required for waste categorization and thermal treatment planning.

Property / ParameterValue / ThresholdOperational Significance
CAS Registry Number 746668-67-7[1]Unique identifier required for SDS documentation and waste profiling manifests.
Molecular Formula C8H5IN2OThe high halogen-to-carbon ratio dictates mandatory categorization as halogenated waste.
Molecular Weight 272.04 g/mol Used for calculating total halogen parts-per-million (ppm) in mixed solvent solutions.
Halogen Waste Threshold > 1,000 ppm[2]Solutions exceeding this threshold trigger mandatory classification as regulated halogenated hazardous waste under [2].
Incineration Temperature > 1,000 °C[3]Extreme thermal energy required to break the highly stable fused pyrimidine-pyridine ring[3].
Destruction Efficiency 99.99%[4]Minimum regulatory destruction and removal efficiency (DRE) requirement for halogenated organic compounds[4].
Step-by-Step Disposal Methodology

To guarantee scientific integrity and operational safety, do not merely collect waste; actively manage its chemical state. The following protocol integrates causality and self-validation into every step of the disposal lifecycle.

Phase 1: Waste Stream Segregation
  • Action: Isolate all 7-Iodopyrido[1,2-a]pyrimidin-4-one waste (both solid powders and dissolved solvent solutions) into a dedicated "Halogenated Organic Waste" container.

  • Causality: Mixing halogenated heterocycles with non-halogenated solvents significantly lowers the overall BTU (heating value) of the waste stream. Incinerators require specific high-BTU conditions to maintain the >1000°C temperatures needed to destroy fused pyrimidine rings[3]. Furthermore, mixing streams increases disposal costs and risks incomplete combustion.

  • Self-Validation System: Perform a Beilstein test or use total halogen test strips on bulk solvent carboys prior to sealing. A positive result confirms the halogen concentration exceeds the 1,000 ppm threshold, validating that the segregation protocol was followed correctly.

Phase 2: Primary Containment & Stabilization
  • Action: Store the waste in High-Density Polyethylene (HDPE) or amber glass containers. Strictly avoid prolonged contact with stainless steel drums, spatulas, or funnels.

  • Causality: Free iodine and iodinated organic solutions are extremely corrosive to stainless steel, leading to the rapid structural degradation of metallic containers over time[5]. HDPE provides superior chemical resistance without the risk of heavy metal leaching.

  • Self-Validation System: Visually inspect the container for micro-fractures or discoloration weekly. Verify the pH of any aqueous layers (if the waste is biphasic) using pH indicator strips. Ensure the pH remains neutral (pH 6-8) to prevent acid-catalyzed degradation and the subsequent release of highly toxic, volatile iodine gas[6].

Phase 3: Quenching Reactive Intermediates
  • Action: If the iodinated compound was utilized in metal-catalyzed cross-coupling (e.g., Suzuki, Sonogashira, or Buchwald-Hartwig reactions), filter out or chemically quench residual organometallic catalysts (such as Palladium) before adding the reaction mixture to the bulk waste carboy.

  • Causality: Residual active catalysts can induce unintended, exothermic polymerization of other organic constituents within the mixed waste stream, potentially leading to dangerous over-pressurization of the sealed container.

  • Self-Validation System: Monitor the external temperature of the waste container using an infrared thermometer immediately after adding a new batch of waste. A stable temperature profile over 15 minutes confirms the absence of runaway exothermic reactions.

Phase 4: Final Thermal Treatment (Facility Level)
  • Action: Transfer the packaged waste to an approved hazardous waste facility equipped for Rotary Kiln Incineration with caustic scrubbing[3]. Note that drain disposal is strictly prohibited due to the severe aquatic toxicity of iodinated organics[6].

  • Causality: The robust nature of the fused heterocyclic ring requires extreme thermal energy for complete homolytic cleavage. Furthermore, the combustion of iodinated compounds generates highly corrosive hydrogen iodide (HI) and elemental iodine (I2) gases. The caustic scrubber (utilizing NaOH) neutralizes these acidic exhaust gases into benign sodium iodide salts, preventing atmospheric pollution[3].

  • Self-Validation System: Request a Certificate of Destruction (CoD) from the disposal facility confirming that the waste was processed via rotary kiln incineration with continuous emissions monitoring. This closes the chain of custody and validates regulatory compliance.

Process Visualization

The following diagram illustrates the logical decision-making workflow for routing 7-Iodopyrido[1,2-a]pyrimidin-4-one waste from generation to final destruction.

G Start 7-Iodopyrido[1,2-a]pyrimidin-4-one Waste Generation CheckState Determine Waste Matrix Start->CheckState Solid Solid Residue / Contaminated PPE CheckState->Solid Powder Liquid Solvent Solution CheckState->Liquid Dissolved Halogenated Halogenated Waste Stream (Total Halogens > 1000 ppm) Solid->Halogenated Segregate Liquid->Halogenated Segregate Incineration Rotary Kiln Incineration (T > 1000°C) Halogenated->Incineration Thermal Treatment Scrubbing Caustic Scrubbing (NaOH) Neutralizes HI / I2 Gas Incineration->Scrubbing Exhaust Gas

Workflow for the segregation and thermal destruction of iodinated heterocyclic waste.

References
  • Standard Operating Procedure for work with Chemical name/class: Iodine Duke University Occupational and Environmental Safety Office URL: [Link][5]

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes U.S. Environmental Protection Agency (EPA) URL: [Link][3]

  • Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption U.S. Environmental Protection Agency (EPA) URL:[Link][2]

  • Methods and Facilities Standards for the Storage, Clearance and Disposal of Industrial Waste Ministry of Environment URL: [Link][4]

Sources

Handling

Personal protective equipment for handling 7-Iodopyrido[1,2-a]pyrimidin-4-one

As a Senior Application Scientist, I recognize that handling advanced halogenated nitrogenous heterocycles like 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) requires moving beyond generic safety data sheets (SDS...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling advanced halogenated nitrogenous heterocycles like 7-Iodopyrido[1,2-a]pyrimidin-4-one (CAS: 746668-67-7) requires moving beyond generic safety data sheets (SDS). To ensure both operator safety and experimental integrity, laboratory professionals must understand the causality behind the hazards.

The presence of a heavy iodine atom on a bioactive pyrido-pyrimidine core significantly increases the molecule's lipophilicity, altering its dermal penetration profile and environmental persistence[1]. This guide provides a self-validating, step-by-step operational and disposal framework designed specifically for this class of compounds.

Hazard Profile & Mechanistic Causality

Before handling, it is critical to understand how the molecular structure of 7-Iodopyrido[1,2-a]pyrimidin-4-one dictates its physiological interactions.

Hazard ClassificationGHS CodeMechanistic Causality
Acute Toxicity (Oral/Dermal/Inhalation) H302, H312, H332The iodine substituent increases the partition coefficient (LogP), enhancing the molecule's ability to cross lipid bilayers. Once internalized, the pyrimidinone core can act as a bio-intercalator[1].
Skin/Eye Irritation H315, H319Nitrogenous heterocycles act as weak bases. Upon contact with the mucosal membranes of the eyes or respiratory tract, they can cause localized pH shifts and protein denaturation.
STOT SE 3 (Respiratory) H335Fine crystalline powders of this compound are prone to aerosolization. Inhalation leads to direct deposition on respiratory epithelia, triggering acute inflammatory cascades[2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for lipophilic halogenated heterocycles. Every layer of protection must serve as a deliberate barrier against specific exposure routes.

PPE CategoryRequired SpecificationCausality & Self-Validation Strategy
Hand Protection Double-layered Nitrile (Outer: >8 mil, Inner: 4 mil)Causality: Halogenated organics can slowly permeate thin latex or standard nitrile. Validation: Use a brightly colored inner glove (e.g., green) and a dark outer glove (e.g., black). Any micro-tear in the outer layer becomes immediately visible, validating the integrity of the barrier[3].
Eye Protection Indirect-vented chemical splash gogglesCausality: Standard safety glasses leave gaps. Indirect venting prevents aerosolized powder from bypassing the lenses while mitigating fogging.
Body Protection Flame-resistant (FR) lab coat with knit cuffsCausality: Knit cuffs prevent sleeve drag, which is a primary cause of accidental powder dispersion and vial tipping during delicate weighing procedures.
Respiratory N95 or P100 particulate respiratorCausality: Mandatory only if emergency cleanup occurs outside a fume hood. Filters particles >0.3 microns, directly neutralizing the H335 inhalation risk.

Operational Workflow & Handling Protocol

To build a trustworthy protocol, every step must incorporate a feedback loop that confirms the safety of the environment before proceeding.

Step 1: Pre-Operation Fume Hood Validation

  • Action: Ensure the fume hood face velocity is operating between 80–120 feet per minute (fpm).

  • Self-Validation: Tape a 2-inch strip of tissue paper to the bottom edge of the sash. A steady, inward flutter visually and continuously validates active negative pressure. Do not open the chemical container if the tissue is stagnant[3].

Step 2: Static Mitigation

  • Action: Discharge the weighing area and tools using an anti-static zero-stat gun, or utilize conductive, anti-static weigh boats.

  • Causality: Halogenated powders frequently carry static charges. Eliminating static prevents the powder from "jumping" or aerosolizing, ensuring accurate mass transfer and eliminating inhalation risks.

Step 3: Closed-System Transfer

  • Action: Using a dedicated micro-spatula, weigh the 7-Iodopyrido[1,2-a]pyrimidin-4-one directly into a tared, sealable reaction vial rather than an open weigh boat.

  • Causality: Capping the vial immediately after weighing creates a closed system, preventing accidental dispersion during transit from the balance to the reaction manifold.

Emergency Spill & Decontamination Protocol

In the event of a spill, rapid containment is prioritized over immediate cleanup to prevent aerosolization.

  • Containment (No Water): Do not spray water. Cover the spilled powder with an inert, damp absorbent (e.g., sand or vermiculite lightly moistened with isopropanol)[4].

    • Causality: Water can exacerbate the spread of lipophilic powders. Isopropanol reduces surface tension, trapping the powder without causing a violent reaction.

  • Collection: Use a non-sparking brush and dustpan to sweep the agglomerated material into a sealable hazardous waste container.

  • Chemical Decontamination: Wipe the affected surface with a 10% sodium thiosulfate solution, followed by standard soap and water.

    • Causality: Sodium thiosulfate acts as a reducing agent. If any carbon-iodine bond cleavage occurs during the spill, the thiosulfate neutralizes free iodine (I₂), converting it to harmless, water-soluble iodide salts.

Waste Disposal Plan

Halogenated nitrogen heterocycles require strict segregation to comply with environmental regulations and prevent dangerous cross-reactions[5].

  • Segregation: Dispose of all unused chemicals, reaction rinsates, and contaminated PPE in a dedicated, clearly labeled "Halogenated Organic Waste" container.

  • Causality: Mixing halogenated heterocycles with non-halogenated waste, strong acids, or oxidizers can catalyze decomposition, leading to the release of highly toxic hydrogen iodide (HI) gas or nitrogen oxides (NOx)[6].

  • Equipment Washing: Rinse spatulas and glassware with a polar aprotic solvent (e.g., acetone or DMSO) to fully dissolve the lipophilic residue. Collect this rinsate in the halogenated waste stream before subjecting the equipment to an aqueous wash.

Workflow Visualization

The following diagram maps the logical progression of safe handling, emphasizing decision gates and self-validating steps.

G Start Pre-Operation Assessment (Validate Hood via Tissue Flutter) PPE Don PPE (Double Nitrile, Knit-Cuff Coat, Goggles) Start->PPE Handling Weighing & Transfer (Anti-Static Tools, Closed Vial) PPE->Handling Spill Spill Detected? Handling->Spill Clean Emergency Spill Protocol (Isopropanol Sand, Thiosulfate Wash) Spill->Clean Yes Reaction Reaction Execution (Closed System Manifold) Spill->Reaction No Dispose Halogenated Waste Disposal (EPA/ECHA Compliant Segregation) Clean->Dispose Quench Equipment Decontamination (Acetone/DMSO Rinsate) Reaction->Quench Quench->Dispose

Caption: Operational workflow for 7-Iodopyrido[1,2-a]pyrimidin-4-one, highlighting critical safety gates.

References

  • 4H-Pyrido[1,2-a]pyrimidin-4-one Compound Summary Source: PubChem, National Institutes of Health URL:[Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council, National Academies Press URL:[Link]

  • Guidance on the Compilation of Safety Data Sheets (Version 4.0) Source: European Chemicals Agency (ECHA) URL:[Link]

Sources

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